Amyl laurate

• CAS: 5350-03-8

Core Science & Biosynthesis

what are the physicochemical properties of amyl laurate

An In-Depth Technical Guide on the Physicochemical Properties of Amyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyl laurate, also known as isoamyl laurate or 3-methylbutyl dodecanoate, is the ester formed from the reaction of lauric acid and isoamyl alcohol.[1] It is a colorless, oily liquid with a faint, fatty, and somewhat fruity odor.[2][3] This compound is valued in the cosmetics and personal care industries as an emollient and skin-conditioning agent, often used as a natural alternative to silicones due to its light, non-greasy feel and good spreadability.[1][4] It also finds application as a flavoring and fragrance agent in the food industry.[5][6] This document provides a comprehensive overview of the core physicochemical properties of amyl laurate, detailed experimental protocols for their determination, and a visualization of its synthesis pathway.

Physicochemical Properties of Amyl Laurate

The following table summarizes the key physicochemical properties of amyl laurate, compiled from various sources. These properties are crucial for formulation development, quality control, and safety assessment.

Property	Value
Molecular Formula	C₁₇H₃₄O₂[7][8]
Molecular Weight	270.45 g/mol [7][9]
Appearance	Colorless to pale yellow, clear oily liquid.[2][5][10]
Odor	Faint, waxy, oily, fatty, with wine-like and peach notes.[2][6]
Boiling Point	311-312 °C at 760 mmHg[2][3][11] 190 °C at 20 mmHg[2][4] 170 °C at 2 mmHg[6][12]
Melting Point	Approximately -30 °C[5]
Density	0.856 g/mL at 25 °C[4][9][12] 0.850-0.870 g/cm³ at 25 °C[2][5]
Solubility	Insoluble in water.[3][4][5][10] Soluble in alcohol and other organic solvents.[2][3][4][5]
Vapor Pressure	0.001 mmHg at 25 °C (estimated)[2]
Refractive Index (n²⁰/D)	1.436 (lit.)[4][9][12]
logP (o/w)	7.253 - 7.43 (estimated)[2][11]
Flash Point	>100 °C (>212 °F)[2]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties and the synthesis of amyl laurate are provided below.

Synthesis of Amyl Laurate via Fischer Esterification

This protocol describes the acid-catalyzed esterification of lauric acid with isoamyl alcohol.

Materials:

• Lauric acid

• Isoamyl alcohol (3-methylbutan-1-ol)

• Concentrated sulfuric acid (H₂SO₄) or other acid catalyst[13]

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation apparatus[14]

Procedure:

• Reaction Setup: In a round-bottom flask, combine lauric acid and an excess of isoamyl alcohol (to shift the equilibrium towards the product).[8][11]

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.[14]

• Reflux: Attach a reflux condenser and heat the mixture to a gentle boil using a heating mantle. Allow the reaction to reflux for 1-2 hours to reach equilibrium.[14]

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with:

  • Water to remove the excess alcohol and some of the acid.

  • 5% sodium bicarbonate solution to neutralize the remaining sulfuric acid and any unreacted lauric acid (caution: CO₂ evolution).[15]

  • Saturated brine solution to remove residual water and dissolved salts.[15]

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.[14]

• Purification: Filter to remove the drying agent. Purify the crude amyl laurate by vacuum distillation, collecting the fraction that distills at the appropriate temperature and pressure.[15]

Determination of Boiling Point (Microscale Method)

This method is suitable for small quantities of the purified ester.[1]

Materials:

• Sample of amyl laurate

• Small test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Thermometer

• Thiele tube or similar heating apparatus (oil bath)

• Rubber band or wire for attachment

Procedure:

• Sample Preparation: Place a small amount (0.5-1 mL) of amyl laurate into the small test tube.

• Capillary Insertion: Insert the capillary tube, sealed end up, into the test tube containing the sample.[1]

• Apparatus Setup: Attach the test tube to the thermometer using a small rubber band, ensuring the sample is level with the thermometer bulb.

• Heating: Place the assembly in a Thiele tube filled with mineral oil. Heat the side arm of the Thiele tube gently.[1]

• Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the capillary tube.[1]

• Measurement: Remove the heat source. The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.[1]

Determination of Density

The density of liquid amyl laurate can be determined using a pycnometer or by direct mass/volume measurement.

Materials:

• Sample of amyl laurate

• Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

• Water bath set to 25 °C

Procedure (using a pycnometer):

• Clean and Dry: Thoroughly clean and dry the pycnometer and weigh it accurately (m₁).

• Fill with Sample: Fill the pycnometer with amyl laurate, ensuring no air bubbles are present. Place it in the temperature-controlled water bath until it reaches 25 °C. Adjust the volume to the calibration mark and weigh the filled pycnometer (m₂).

• Clean and Fill with Water: Empty and clean the pycnometer. Fill it with deionized water, bring it to 25 °C in the water bath, adjust the volume, and weigh it again (m₃).

• Calculation: The density (ρ) of amyl laurate at 25 °C is calculated using the formula: ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_water (where ρ_water at 25 °C is approximately 0.99704 g/cm³)

Determination of Solubility

This protocol provides a qualitative assessment of solubility in different solvents.

Materials:

• Sample of amyl laurate

• Test tubes

• Solvents: water, ethanol, acetone, hexane

Procedure:

• Sample Addition: In separate test tubes, place a small amount of amyl laurate (e.g., 0.1 mL).[7]

• Solvent Addition: To each test tube, add one of the selected solvents (e.g., 2 mL) in small portions.[7]

• Observation: After each addition, shake the tube vigorously.

• Classification:

  • Soluble: A single, clear liquid phase is formed.

  • Partially Soluble: The mixture is cloudy or forms a non-homogenous solution.

  • Insoluble: Two distinct layers are observed, or the amyl laurate remains as a separate phase.[3]

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a useful indicator of purity.

Materials:

• Sample of amyl laurate

• Abbe refractometer

• Constant temperature water circulator (set to 20 °C)

• Dropper

• Lens paper and ethanol

Procedure:

• Instrument Calibration: Calibrate the Abbe refractometer using a standard of known refractive index.

• Temperature Control: Ensure the prisms of the refractometer are maintained at 20 °C by the circulating water bath.

• Sample Application: Open the prisms and clean them with ethanol and lens paper. Place a few drops of amyl laurate onto the lower prism.[10]

• Measurement: Close the prisms. Look through the eyepiece and adjust the knob until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Reading: Read the refractive index value from the instrument's scale. Correct the reading for temperature if the measurement was not taken at the standard 20 °C.[10]

Mandatory Visualization

The following diagram illustrates the workflow for the synthesis of amyl laurate via the Fischer esterification reaction.

Caption: Workflow for the synthesis of amyl laurate.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 3. scribd.com [scribd.com]
• 4. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 9. csub.edu [csub.edu]
• 10. athabascau.ca [athabascau.ca]
• 11. cerritos.edu [cerritos.edu]
• 12. researchgate.net [researchgate.net]
• 13. Fischer Esterification [organic-chemistry.org]
• 14. community.wvu.edu [community.wvu.edu]
• 15. people.chem.umass.edu [people.chem.umass.edu]

An In-depth Technical Guide to Isoamyl Laurate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analysis of isoamyl laurate. Isoamyl laurate, an ester known for its emollient properties, finds applications in the cosmetics, food, and fragrance industries.[1][2] This document offers detailed information on its chemical structure, physicochemical properties, and relevant experimental protocols.

Chemical Structure and IUPAC Name

Isoamyl laurate is the ester formed from the condensation of lauric acid and isoamyl alcohol.[2]

• IUPAC Name: 3-methylbutyl dodecanoate[3][4][5]

• Chemical Formula: C₁₇H₃₄O₂[6]

• SMILES: CCCCCCCCCCCC(=O)OCCC(C)C[3][4]

• InChI Key: FVKRIDSRWFEQME-UHFFFAOYSA-N[3][6]

The structure consists of a dodecanoate (laurate) backbone attached to a 3-methylbutyl (isoamyl) group.

Physicochemical Properties

The following table summarizes the key quantitative data for isoamyl laurate, compiled from various sources. These properties are crucial for its application in formulation development and quality control.

Property	Value	Units
Molecular Weight	270.45	g/mol
Appearance	Colorless to light yellow oily liquid	-
Odor	Faint, oily, fatty, waxy, wine-like	-
Density	0.856 (at 25 °C)	g/mL
Boiling Point	170 (at 2 mmHg)	°C
~311 (at 760 mmHg)	°C
Flash Point	>110 (>230)	°C (°F)
Refractive Index	1.436 (at 20 °C)	-
Solubility	Soluble in ethanol, insoluble in water	-

[Sources: 2, 3, 4, 5, 14]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of isoamyl laurate are provided below. These protocols are representative of common laboratory and industrial practices.

1. Synthesis of Isoamyl Laurate via Fischer Esterification

This protocol describes a common method for synthesizing isoamyl laurate by the acid-catalyzed esterification of lauric acid with isoamyl alcohol.[7][8]

Materials:

• Lauric acid

• Isoamyl alcohol

• Catalyst (e.g., a mixture of zinc methanesulfonate and zinc trifluoroacetate)[8]

• Reaction flask equipped with a water separator (e.g., Dean-Stark apparatus), reflux condenser, and thermometer

Procedure:

• Charge the reaction flask with lauric acid and isoamyl alcohol. A molar ratio of lauric acid to isoamyl alcohol between 1:1.05 and 1:6 can be used.[7] For example, use a 1:2.5 molar ratio (e.g., 400g lauric acid, 440g isoamyl alcohol).[8]

• Heat the mixture with stirring until the lauric acid completely melts.

• Add the catalyst. The catalyst amount should be between 0.1% and 5% of the total weight of the reactants.[7] For instance, a mixture of 5g zinc methanesulfonate and 12.6g zinc trifluoroacetate can be used.[8]

• Maintain the reaction temperature between 110-140°C (e.g., 125°C) and allow the reaction to proceed for 5 to 14 hours (e.g., 6 hours), or until water is no longer collected in the separator.[7][8]

• After the reaction is complete, set up the apparatus for vacuum distillation.

• Apply a vacuum (e.g., -0.090 to -0.100 MPa) and collect the fraction that distills between 140-150°C. This fraction is the purified isoamyl laurate.[7][8]

2. Analysis of Isoamyl Laurate by Gas Chromatography (GC)

Gas chromatography is a standard method for assessing the purity of isoamyl laurate and quantifying its presence in a mixture.[9]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., SLB®-5ms), is suitable for separating fatty acid esters.

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 70-90 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 5 °C/min to 240 °C.

  • Final hold: Hold at 240 °C for 5 minutes. (Note: This is a general temperature program and should be optimized for the specific instrument and column used.)[10]

Sample Preparation:

• Prepare a dilute solution of the isoamyl laurate sample in a suitable solvent, such as methylene chloride or hexane. A concentration of approximately 1 mg/mL is typical.

• If analyzing isoamyl laurate within a complex matrix (e.g., a cosmetic formulation), an appropriate extraction method may be required first.

Procedure:

• Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector.

• Initiate the temperature program and data acquisition.

• The isoamyl laurate will elute at a specific retention time. The purity can be determined by the relative area of the corresponding peak in the chromatogram.

• For quantitative analysis, a calibration curve should be prepared using standards of known isoamyl laurate concentrations.

Visualized Workflow: Synthesis of Isoamyl Laurate

The following diagram illustrates the key steps in the chemical synthesis of isoamyl laurate via the Fischer esterification process.

References

• 1. ISOAMYL LAURATE - Ataman Kimya [atamanchemicals.com]
• 2. CAS 6309-51-9: Isoamyl laurate | CymitQuimica [cymitquimica.com]
• 3. Isoamyl Laurate | C17H34O2 | CID 61386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy Isoamyl laurate | 6309-51-9 [smolecule.com]
• 5. specialchem.com [specialchem.com]
• 6. Isoamyl laurate [webbook.nist.gov]
• 7. CN109651143A - A kind of preparation method of isoamyl laurate - Google Patents [patents.google.com]
• 8. Preparation method of isoamyl laurate - Eureka | Patsnap [eureka.patsnap.com]
• 9. Isoamyl laurate [webbook.nist.gov]
• 10. Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Synthesis of Pentyl Dodecanoate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of pentyl dodecanoate, a fatty acid ester, through the Fischer esterification reaction. The document details the reaction mechanism, experimental protocols, and quantitative data pertinent to the synthesis, purification, and characterization of the final product.

Introduction

Pentyl dodecanoate, also known as amyl laurate, is an organic compound with applications in the flavor, fragrance, and pharmaceutical industries. Its synthesis is most commonly achieved through the Fischer esterification of dodecanoic acid (lauric acid) with pentanol in the presence of an acid catalyst. This guide will focus on this well-established and cost-effective method.

Fischer Esterification Reaction Mechanism

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution reaction. The overall reaction for the synthesis of pentyl dodecanoate is as follows:

Dodecanoic Acid + 1-Pentanol ⇌ Pentyl Dodecanoate + Water

The mechanism proceeds through several key steps, which are initiated by the protonation of the carboxylic acid.

Key Mechanistic Steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of dodecanoic acid by a strong acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH). This protonation increases the electrophilicity of the carbonyl carbon.[1][2]

• Nucleophilic Attack by Pentanol: The lone pair of electrons on the oxygen atom of 1-pentanol attacks the now more electrophilic carbonyl carbon of the protonated dodecanoic acid. This results in the formation of a tetrahedral intermediate.[1][2]

• Proton Transfer: A proton is transferred from the oxonium ion (the former hydroxyl group of the pentanol) to one of the hydroxyl groups of the original carboxylic acid. This proton transfer is a rapid and reversible process.

• Elimination of Water: The protonated hydroxyl group is now a good leaving group (water). The lone pair of electrons on the remaining hydroxyl group pushes down to reform the carbonyl double bond, leading to the elimination of a water molecule and the formation of a protonated ester.

• Deprotonation: A weak base, such as water or the alcohol itself, removes the proton from the carbonyl oxygen of the ester, regenerating the acid catalyst and yielding the final product, pentyl dodecanoate.

All steps in the Fischer esterification are reversible.[1] To drive the equilibrium towards the formation of the ester, an excess of one of the reactants (typically the alcohol) is used, or the water produced is removed from the reaction mixture, for instance, by azeotropic distillation.[1][2]

Caption: The reaction mechanism for the Fischer esterification of dodecanoic acid with 1-pentanol.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of pentyl dodecanoate, adapted from a standard procedure for the synthesis of ethyl dodecanoate.[1]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Amount	Moles
Dodecanoic Acid	200.32	~0.88	10.0 g	0.05
1-Pentanol	88.15	0.814	22.0 mL	0.20
Sulfuric Acid (conc.)	98.08	1.84	1.0 mL	-
Diethyl Ether	74.12	0.713	As needed	-
5% Sodium Bicarbonate (aq)	84.01	-	As needed	-
Saturated Sodium Chloride (aq)	58.44	-	As needed	-
Anhydrous Sodium Sulfate	142.04	-	As needed	-

Reaction Setup and Procedure

• Reaction Assembly: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 10.0 g of dodecanoic acid and 22.0 mL of 1-pentanol.

• Catalyst Addition: Carefully add 1.0 mL of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. The reaction should be refluxed for approximately 1-2 hours.[3] The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Cooling: After the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

Workup and Purification

• Quenching: Carefully pour the cooled reaction mixture into a separatory funnel containing 50 mL of cold water.

• Extraction: Add 50 mL of diethyl ether to the separatory funnel, shake the funnel vigorously, and allow the layers to separate. The top organic layer contains the pentyl dodecanoate. Drain and discard the lower aqueous layer.

• Washing:

  • Wash the organic layer with 25 mL of 5% aqueous sodium bicarbonate solution to neutralize any remaining acid. Be sure to vent the separatory funnel frequently to release any pressure buildup from carbon dioxide evolution.

  • Wash the organic layer with 25 mL of saturated aqueous sodium chloride (brine) to remove any residual water and dissolved inorganic salts.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a sufficient amount of anhydrous sodium sulfate to dry the solution. Swirl the flask and let it stand for 10-15 minutes. The solution should be clear when it is dry.

• Solvent Removal: Decant or filter the dried organic solution into a pre-weighed round-bottom flask. Remove the diethyl ether using a rotary evaporator.

• Distillation (Optional): For higher purity, the crude pentyl dodecanoate can be purified by vacuum distillation.

Caption: A typical experimental workflow for the synthesis and purification of pentyl dodecanoate.

Quantitative Data and Characterization

Parameter	Typical Value/Range	Reference
Reactant Molar Ratio (Alcohol:Acid)	2:1 to 5:1	[1]
Catalyst Loading (H₂SO₄)	1-5 mol% of the carboxylic acid	[3]
Reaction Temperature	Reflux temperature of the alcohol	[3]
Reaction Time	1 - 8 hours	[5]
Expected Yield	60-95% (estimated)	[3]

Characterization of Pentyl Dodecanoate:

• Appearance: Colorless to pale yellow liquid

• Molecular Formula: C₁₇H₃₄O₂

• Molar Mass: 270.46 g/mol

• Boiling Point: ~325 °C at 760 mmHg

• Density: ~0.858 g/mL[1]

• Spectroscopic Data: The structure of pentyl dodecanoate can be confirmed using spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR. The FT-IR spectrum will show a characteristic strong absorption band for the ester carbonyl group (C=O) at approximately 1740-1735 cm⁻¹. The ¹H NMR spectrum will show characteristic signals for the pentyl and dodecanoyl chains.

Conclusion

The Fischer esterification is a robust and widely used method for the synthesis of pentyl dodecanoate. By understanding the reaction mechanism and carefully controlling the experimental conditions, high yields of the desired ester can be achieved. The protocol provided in this guide serves as a solid foundation for researchers and professionals in the field of chemical synthesis and drug development. Further optimization of reaction parameters may be necessary to achieve the desired yield and purity for specific applications.

References

• 1. pentyl dodecanoate [stenutz.eu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dodecanoic acid, 4-penten-1-yl ester | C17H32O2 | CID 549343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.rsc.org [pubs.rsc.org]

amyl laurate CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of amyl laurate, with a focus on its chemical properties, synthesis, and applications relevant to scientific research and development. The information is presented to meet the needs of a technical audience, with detailed data and experimental methodologies.

Core Chemical Identifiers and Properties

Amyl laurate, commonly referred to as isoamyl laurate in scientific literature, is the ester formed from isoamyl alcohol and lauric acid. It is a compound valued for its emollient and solvent properties.

Table 1: Chemical Identifiers for Isoamyl Laurate

Identifier	Value	Citation
CAS Number	6309-51-9
Molecular Formula	C17H34O2
Molecular Weight	270.45 g/mol
INCI Name	Isoamyl Laurate
Synonyms	3-Methylbutyl dodecanoate, Isopentyl laurate, Dodecanoic acid, 3-methylbutyl ester

Table 2: Physicochemical Properties of Isoamyl Laurate

Property	Value	Citation
Appearance	Colorless to pale yellow oily liquid
Odor	Faint, oily, fatty
Boiling Point	170 °C at 2 mmHg
Density	0.856 g/mL at 25 °C
Refractive Index	n20/D 1.436
Solubility	Insoluble in water; soluble in alcohol and organic solvents
Flash Point	> 230 °F (> 110 °C)

Synthesis of Isoamyl Laurate: Experimental Protocols

The synthesis of isoamyl laurate can be achieved through both chemical and enzymatic methods. The following protocols are detailed based on established methodologies.

Chemical Synthesis via Fischer Esterification

This method involves the acid-catalyzed esterification of lauric acid with isoamyl alcohol.

Experimental Protocol:

• Reactant Preparation: In a reaction flask equipped with a water separator, reflux condenser, and thermometer, add lauric acid (e.g., 400g, 2 mol) and isoamyl alcohol (e.g., 440g, 5 mol). The molar ratio of lauric acid to isoamyl alcohol can range from 1:1.05 to 1:6.

• Catalyst Addition: Heat and stir the mixture until the lauric acid is completely melted. Add a catalyst, which can be a mixture of methanesulfonate and trifluoroacetate (e.g., zinc methanesulfonate and zinc trifluoroacetate), accounting for 0.1% to 5% of the total weight of the reactants.

• Reaction: Maintain the reaction temperature between 110-140 °C and continue stirring for 5-14 hours. Water generated during the reaction is collected in the water separator. The reaction is considered complete when no more water is produced.

• Purification: After the reaction, initiate vacuum distillation. Maintain the system under a vacuum of -0.090 to -0.100 MPa.

• Product Collection: Collect the fraction that distills at 140-150 °C. This fraction is the purified isoamyl laurate.

Enzymatic Synthesis using Immobilized Lipase

Enzymatic synthesis offers a milder and more specific alternative to chemical methods.

Experimental Protocol:

• Reactant and Enzyme Preparation: The reaction is typically carried out in a solvent-free medium. Combine isoamyl alcohol and lauric acid, often in an equimolar ratio.

• Biocatalyst: Use an immobilized microbial lipase, such as Candida antarctica lipase (Novozym 435) or Rhizopus oryzae lipase, as the biocatalyst.

• Reaction Conditions: The reaction is conducted under mechanical agitation (e.g., 450 rpm) at a controlled temperature, typically between 40-45 °C.

• Reaction Monitoring: The reaction progress is monitored over time, with equilibrium often reached within 2-3 hours.

• Product Recovery: Post-reaction, the immobilized enzyme can be separated by filtration for reuse. The product, isoamyl laurate, can be further purified if necessary, though enzymatic synthesis often yields a high-purity product.

Applications in Research and Development

Isoamyl laurate's properties make it a valuable excipient in various formulations.

• Drug Delivery: As a lightweight, non-greasy emollient, it can be used in topical and transdermal drug delivery systems to improve the spreadability and sensory feel of formulations. Its solvent properties can aid in dissolving lipophilic active pharmaceutical ingredients (APIs).

• Cosmetic and Dermatological Formulations: It is widely used in skincare and haircare products as a natural alternative to silicones. It enhances texture, provides a silky feel, and helps to disperse pigments and UV filters evenly.

• Flavoring Agent: In the food and beverage industry, it is used as a flavoring agent.

Safety and Toxicology

• The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that isoamyl laurate is safe in the present practices of use and concentration when formulated to be non-irritating.

• Toxicological data is limited, with no evidence of carcinogenicity, mutagenicity, or reproductive toxicity reported in available safety data sheets.

Visualized Workflow: Synthesis of Isoamyl Laurate

The following diagram illustrates the general workflow for the synthesis of isoamyl laurate, applicable to both chemical and enzymatic routes.

Caption: General workflow for the synthesis of isoamyl laurate.

A Technical Guide to the Solubility of Amyl Laurate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of amyl laurate (also known as isoamyl laurate or pentyl dodecanoate) in various organic solvents. This information is critical for the formulation of pharmaceuticals, cosmetics, and other industrial products where amyl laurate is used as an emollient, solvent, or flavoring agent.

Core Topic: Solubility Characteristics

Amyl laurate is an ester characterized by its oily nature and a faint, fatty odor. Its molecular structure, featuring a long hydrocarbon chain from lauric acid and a moderately sized alkyl group from isoamyl alcohol, dictates its solubility behavior. Generally, it is readily soluble in a wide range of organic solvents but is practically insoluble in water.[1][2][3][4][5][6] This lipophilic nature is a key consideration in its application.

Quantitative Solubility Data

The following table summarizes the quantitative solubility of isoamyl laurate in several common organic solvents at 20°C. This data is essential for formulators needing to prepare solutions of specific concentrations.

Solvent	Molar Mass ( g/mol )	Density (g/mL at 20°C)	Solubility of Isoamyl Laurate at 20°C (g/L)
Methanol	32.04	0.792	326.23[4]
Ethanol	46.07	0.789	520.7[4]
n-Propanol	60.10	0.803	505.09[4]
n-Butanol	74.12	0.810	550.45[4]
Acetone	58.08	0.791	703.46[4]
Ethyl Acetate	88.11	0.902	508.11[4]
Dichloromethane	84.93	1.33	144.94[4]
Acetonitrile	41.05	0.786	Data not available

Experimental Protocols

The determination of ester solubility in organic solvents is a fundamental experimental procedure. The following protocol outlines the widely accepted saturation shake-flask method, followed by an analytical procedure for concentration determination.

I. Saturation Shake-Flask Method for Solubility Determination

This method is considered the gold standard for determining thermodynamic solubility.[7]

1. Materials:

• Amyl laurate (high purity)
• Selected organic solvent (analytical grade)
• Erlenmeyer flasks with ground glass stoppers or screw caps
• Orbital shaker or magnetic stirrer with temperature control
• Syringe filters (Teflon or other solvent-compatible membrane)
• Volumetric flasks and pipettes
• Analytical balance

2. Procedure:

• Add an excess amount of amyl laurate to an Erlenmeyer flask. The excess solid is necessary to ensure that a saturated solution is formed.
• Add a known volume of the organic solvent to the flask.
• Tightly seal the flask to prevent solvent evaporation.
• Place the flask in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 20°C).
• Agitate the mixture for a sufficient time to allow the system to reach equilibrium. A period of 24 to 72 hours is typically recommended.
• After the equilibration period, cease agitation and allow any undissolved amyl laurate to settle.
• Carefully withdraw a sample of the supernatant using a syringe.
• Immediately filter the sample through a syringe filter into a clean, dry vial to remove any undissolved microparticles. This step is crucial to prevent overestimation of solubility.
• Accurately dilute the filtered, saturated solution with the same organic solvent to a concentration suitable for the chosen analytical method.

II. Analytical Determination of Amyl Laurate Concentration by Saponification

Saponification is a classic and reliable method for quantifying esters. It involves the hydrolysis of the ester in the presence of a strong base.

1. Materials:

• Saturated solution of amyl laurate in the organic solvent
• Standardized ethanolic potassium hydroxide (KOH) solution (e.g., 0.5 M)
• Standardized hydrochloric acid (HCl) solution (e.g., 0.5 M)
• Phenolphthalein indicator solution
• Reflux condenser and heating mantle
• Burette, pipettes, and conical flasks

2. Procedure:

• Accurately pipette a known volume of the diluted saturated amyl laurate solution into a conical flask.
• Add a known excess volume of standardized ethanolic KOH solution to the flask.
• Attach a reflux condenser and heat the mixture in a heating mantle at a gentle boil for a specified period (e.g., 1 hour) to ensure complete saponification.
• Allow the solution to cool to room temperature.
• Add a few drops of phenolphthalein indicator.
• Titrate the excess (unreacted) KOH with the standardized HCl solution until the pink color disappears.
• Perform a blank titration using the same volume of ethanolic KOH solution but without the amyl laurate sample.
• The difference in the volume of HCl used for the sample and the blank corresponds to the amount of KOH that reacted with the amyl laurate. This allows for the calculation of the amyl laurate concentration in the saturated solution.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of amyl laurate in an organic solvent.

References

• 1. ISOAMYL LAURATE [chembk.com]
• 2. Isoamyl Laurate | C17H34O2 | CID 61386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 6309-51-9: Isoamyl laurate | CymitQuimica [cymitquimica.com]
• 4. scent.vn [scent.vn]
• 5. specialchem.com [specialchem.com]
• 6. Buy Isoamyl laurate | 6309-51-9 [smolecule.com]
• 7. enamine.net [enamine.net]

An In-depth Technical Guide to the Thermal Properties and Phase Transitions of Amyl Laurate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyl laurate, also known as pentyl dodecanoate, is a fatty acid ester that finds applications in various industries, including cosmetics, food, and pharmaceuticals, primarily for its emollient and flavoring properties. A thorough understanding of its thermal properties and phase transitions is crucial for its formulation, processing, and storage, ensuring product stability and efficacy. This technical guide provides a comprehensive overview of the thermal characteristics of amyl laurate, with a focus on isoamyl laurate, its common isomer. The information is presented with detailed experimental methodologies and clearly structured data for ease of reference and comparison.

Thermal Properties of Isoamyl Laurate

The thermal properties of isoamyl laurate have been characterized by various analytical techniques. The key quantitative data are summarized in the tables below.

Physical and Thermal Properties

Property	Value	Units	Conditions
Melting Point	approx. -30	°C
Boiling Point	311.00 to 312.00	°C	@ 760.00 mm Hg
190	°C	@ 20.00 mm Hg
170	°C	@ 2 mmHg
Density	0.85000 to 0.87000	g/cm³	@ 25.00 °C
0.856	g/mL	@ 25 °C
Flash Point	> 100.00	°C	(Closed Cup)
Decomposition Onset	approx. 80-85	°C	Normal atmospheric conditions

Thermodynamic Properties

Phase Transitions and Thermal Behavior

The phase transitions of amyl laurate, from solid to liquid (melting) and from liquid to gas (boiling), are critical parameters for its application.

Melting and Crystallization Behavior

Limited data is available on the specific crystalline behavior of isoamyl laurate under standard conditions.[1] DSC analysis is the standard method to investigate these transitions, providing information on the melting point, heat of fusion (enthalpy), and crystallization behavior upon cooling.

Vaporization and Boiling Behavior

The boiling point of isoamyl laurate is significantly dependent on pressure, as indicated in the data table. This is a crucial consideration for any process involving distillation or high-temperature applications.

Thermal Stability and Decomposition

Thermogravimetric analysis (TGA) indicates that isoamyl laurate possesses good thermal resistance under moderate temperatures. The onset of thermal decomposition occurs at approximately 80-85°C under normal atmospheric conditions.[1] Exceeding this temperature for prolonged periods can lead to the degradation of the ester.

Experimental Protocols

The following sections detail the generalized experimental methodologies for characterizing the thermal properties of fatty acid esters like amyl laurate.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for studying the phase transitions of materials. A typical protocol for analyzing a fatty acid ester is as follows:

• Sample Preparation: A small sample (typically 5-10 mg) is accurately weighed into an aluminum DSC pan. The pan is then hermetically sealed to prevent any loss of volatile components during heating.

• Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using a certified standard, such as indium.

• Experimental Conditions:

  • Purge Gas: An inert gas, typically nitrogen, is purged through the sample chamber at a constant flow rate (e.g., 50 mL/min) to provide a controlled atmosphere.

  • Temperature Program: The sample is subjected to a controlled temperature program, which usually involves a cooling segment to observe crystallization, followed by a heating segment to observe melting. A typical heating/cooling rate is 10°C/min.

• Data Analysis: The heat flow to or from the sample is measured as a function of temperature. The resulting DSC thermogram is analyzed to determine the onset temperature, peak temperature, and enthalpy of fusion (area under the melting peak).

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability and decomposition profile of a material. A general procedure is outlined below:

• Sample Preparation: A small amount of the sample (typically 10-20 mg) is placed in a tared TGA pan.

• Instrument Setup: The TGA instrument is tared, and the appropriate atmosphere is selected (e.g., nitrogen for an inert atmosphere or air for an oxidative environment).

• Experimental Conditions:

  • Heating Rate: The sample is heated at a constant rate, for example, 10°C/min, over a specified temperature range.

  • Atmosphere: The experiment is conducted under a continuous flow of the chosen gas.

• Data Analysis: The mass of the sample is recorded as a function of temperature. The resulting TGA curve is analyzed to determine the onset temperature of decomposition, the temperatures of maximum mass loss, and the percentage of residual mass.

Logical Workflow for Thermal Analysis

The following diagram illustrates the logical workflow for the comprehensive thermal analysis of amyl laurate.

Caption: Workflow for the thermal characterization of amyl laurate.

Conclusion

This technical guide has summarized the key thermal properties and phase transition characteristics of amyl laurate, with a focus on its common isomer, isoamyl laurate. While fundamental physical properties such as melting point, boiling point, and density are reasonably well-documented, a notable gap exists in the experimental data for thermodynamic properties like the enthalpy of fusion and vaporization. The provided experimental protocols for DSC and TGA offer a foundational approach for researchers to conduct further investigations to fill these data gaps. A complete thermal profile is essential for the effective and safe use of amyl laurate in various scientific and industrial applications.

References

• 1. Buy Isoamyl laurate | 6309-51-9 [smolecule.com]

The Natural Occurrence of Amyl Laurate in Plants and Foods: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyl laurate, also known as isoamyl dodecanoate, is a fatty acid ester that contributes to the sensory profiles of various natural products. While recognized for its utility as a flavoring agent in the food industry and as an emollient in cosmetics, its endogenous presence in the botanical world is a subject of scientific interest. This technical guide provides a comprehensive overview of the natural occurrence of amyl laurate in plants and foods, delving into its biosynthesis, regulatory pathways, and the analytical methodologies employed for its detection and quantification.

The formation of amyl laurate is a result of the esterification of lauric acid with isoamyl alcohol. Consequently, its natural occurrence is intrinsically linked to the co-existence and bioavailability of these precursors within plant tissues and fermented food products. Lauric acid, a saturated fatty acid, is abundantly found in the oils of various plants, most notably coconut and palm kernel.[1][2] Isoamyl alcohol is a common byproduct of amino acid catabolism and fermentation processes. This guide will explore the intersection of these biosynthetic pathways that lead to the formation of amyl laurate.

Data Presentation: Quantitative Occurrence of Amyl Laurate and its Precursors

Direct quantitative data for amyl laurate in specific plant tissues and food products is scarce in publicly available literature. However, the presence of its precursors, lauric acid and isoamyl alcohol, has been quantified in numerous sources. The following table summarizes representative quantitative data for these precursors, providing a basis for inferring the potential for natural amyl laurate formation.

Plant/Food Product	Precursor	Concentration	Analytical Method	Reference
Coconut (Cocos nucifera) Oil	Lauric Acid	45-53% of total fatty acids	Gas Chromatography (GC)	[3]
Palm Kernel (Elaeis guineensis) Oil	Lauric Acid	~48% of total fatty acids	Gas Chromatography (GC)
Babassu (Attalea speciosa) Oil	Lauric Acid	~50% of total fatty acids	Not Specified
Banana (Musa sapientum)	Isoamyl Alcohol	Major volatile component	Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)	[4]
Apple (Malus domestica)	Isoamyl Alcohol	Varies by cultivar	Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)	[5][6]
Pear (Pyrus spp.)	Isoamyl Alcohol	Varies by cultivar	Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)	[7]
Beer	Isoamyl Alcohol	Up to 70 mg/L	Gas Chromatography with Flame Ionization Detection (GC-FID)	[8]
Wine	Isoamyl Alcohol	Varies	Gas Chromatography with Flame Ionization Detection (GC-FID)	[9]

Biosynthesis of Amyl Laurate in Plants

The biosynthesis of amyl laurate in plants is a multi-step process that converges pathways for fatty acid and branched-chain amino acid metabolism. The final step is an esterification reaction catalyzed by an alcohol acyltransferase (AAT).

Precursor Synthesis:

• Lauric Acid (Dodecanoic Acid): Lauric acid is synthesized in the plastids of plant cells through the fatty acid synthase (FAS) complex. The process begins with acetyl-CoA and involves a series of condensation reactions, with the final chain length being determined by the activity of specific acyl-ACP thioesterases. A thioesterase with a preference for 12-carbon acyl-ACPs is required to release lauric acid.[10]

• Isoamyl Alcohol (3-methyl-1-butanol): Isoamyl alcohol is derived from the catabolism of the branched-chain amino acid L-leucine. This pathway, often occurring during fruit ripening and fermentation, involves a transamination to form α-ketoisocaproate, followed by decarboxylation and reduction steps to yield isoamyl alcohol.

Esterification:

The final step in amyl laurate biosynthesis is the condensation of lauroyl-CoA (the activated form of lauric acid) and isoamyl alcohol. This reaction is catalyzed by an alcohol acyltransferase (AAT) , a class of enzymes belonging to the BAHD (BEAT, AHCT, HCBT, and DAT) superfamily.[11][12][13] The substrate specificity of the particular AAT enzyme is a critical determinant of the types of esters produced.[14][15]

Biosynthesis of Amyl Laurate in Plants.

Signaling Pathways and Regulation

The biosynthesis of volatile esters like amyl laurate is tightly regulated by complex signaling networks that respond to developmental cues and environmental stimuli. Phytohormones such as ethylene and jasmonates are key regulators of fruit ripening and floral scent production, processes that often involve the synthesis of a diverse array of volatile compounds.[2][4][16][17][18][19][20]

• Ethylene Signaling: In climacteric fruits, ethylene plays a crucial role in coordinating the expression of genes involved in ripening, including those responsible for the production of aroma volatiles. The ethylene signaling pathway involves a series of receptors and transcription factors that can upregulate the expression of AATs and enzymes in precursor biosynthetic pathways.[2][16][17][18][21]

• Jasmonate Signaling: Jasmonates, including jasmonic acid and its volatile derivative methyl jasmonate, are involved in plant defense responses and have been shown to induce the production of various secondary metabolites, including volatile esters.[19][20][22][23]

• Transcriptional Regulation: The expression of genes encoding enzymes in the fatty acid and ester biosynthesis pathways is controlled by various transcription factors. These transcription factors are, in turn, regulated by upstream signaling pathways, providing a multi-layered control system for the production of amyl laurate and other volatile esters.[24][25][26]

References

• 1. 2.6. GC–MS Analysis of Volatile Compounds [bio-protocol.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. ORBi: Detailed Reference [orbi.uliege.be]
• 6. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of Volatile Compounds in Pears by HS-SPME-GC×GC-TOFMS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nottingham.ac.uk [nottingham.ac.uk]
• 11. Molecular and biochemical characteristics of a gene encoding an alcohol acyl-transferase involved in the generation of aroma volatile esters during melon ripening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 13. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Characterization of alcohol acyltransferase from olive fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Ethylene and its crosstalk with hormonal pathways in fruit ripening: mechanisms, modulation, and commercial exploitation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Ethylene biosynthesis and signal transduction during ripening and softening in non-climacteric fruits: an overview [frontiersin.org]
• 18. Ethylene biosynthesis and signal transduction during ripening and softening in non-climacteric fruits: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. snu.elsevierpure.com [snu.elsevierpure.com]
• 21. Ethylene signaling pathway - Wikipedia [en.wikipedia.org]
• 22. Chemistry, biosynthesis and biology of floral volatiles: roles in pollination and other functions - Natural Product Reports (RSC Publishing) DOI:10.1039/D3NP00024A [pubs.rsc.org]
• 23. Jasmonates in plant growth and development and elicitation of secondary metabolites: An updated overview - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Frontiers | Plant Unsaturated Fatty Acids: Biosynthesis and Regulation [frontiersin.org]
• 25. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 26. peerj.com [peerj.com]

Spectroscopic Profile of Amyl Laurate: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for amyl laurate, a fatty acid ester commonly used in the cosmetics and flavor industries. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. The guide includes structured data tables, detailed experimental protocols, and visualizations of the molecular structure and analytical workflows.

Data Presentation

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of amyl laurate.

Table 1: ¹H NMR Spectroscopic Data for Amyl Laurate

Solvent: CDCl₃, Frequency: 89.56 MHz

Chemical Shift (ppm)	Assignment
4.097	-O-CH₂ -CH₂-CH(CH₃)₂
2.27	-CO-CH₂ -(CH₂)₉-CH₃
1.60	-O-CH₂-CH₂ -CH(CH₃)₂
1.26	-CO-CH₂-(CH₂ )₉-CH₃
0.92	-O-CH₂-CH₂-CH(CH₃ )₂
0.88	-CO-(CH₂)₁₀-CH₃

Note: Data sourced from ChemicalBook.[1]

Table 2: ¹³C NMR Spectroscopic Data for Amyl Laurate (Predicted)

Solvent: CDCl₃

Chemical Shift (ppm)	Assignment
~173.9	C =O
~63.3	-O-CH₂ -CH₂-CH(CH₃)₂
~37.9	-O-CH₂-CH₂ -CH(CH₃)₂
~34.4	-CH₂ -COO-
~31.9	-(CH₂ )ₙ- (Laurate Chain)
~29.6	-(CH₂ )ₙ- (Laurate Chain)
~29.4	-(CH₂ )ₙ- (Laurate Chain)
~29.3	-(CH₂ )ₙ- (Laurate Chain)
~29.2	-(CH₂ )ₙ- (Laurate Chain)
~25.8	-O-CH₂-CH₂-CH (CH₃)₂
~25.0	-CH₂ -CH₂-COO-
~22.7	-CH₂ -CH₃ (Laurate Chain)
~22.5	-O-CH₂-CH₂-CH(CH₃ )₂
~14.1	-CH₂-CH₃ (Laurate Chain)

Note: These chemical shifts are predicted values generated using online NMR prediction tools and should be considered as estimates.

Table 3: Infrared (IR) Spectroscopy Peak Assignments for Amyl Laurate

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~2925	Strong	C-H Stretch	Alkane
~2855	Strong	C-H Stretch	Alkane
~1740	Strong	C=O Stretch	Ester
~1465	Medium	C-H Bend	Alkane
~1170	Strong	C-O Stretch	Ester

Note: These are characteristic absorption peaks for the functional groups present in amyl laurate.

Table 4: Mass Spectrometry Data for Amyl Laurate (Electron Ionization)

m/z	Relative Intensity (%)
43.0	23.6
55.0	12.6
57.0	8.8
70.0	100.0
71.0	38.9
183.0	21.6
201.0	12.2
270.0 (M⁺)	3.5

Note: Data sourced from ChemicalBook.[1]

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of amyl laurate.

Methodology:

• Sample Preparation: A sample of amyl laurate (approximately 10-20 mg) is dissolved in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube.

• Instrumentation: Spectra are acquired on a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition:

  • A standard one-pulse sequence is used.

  • The spectral width is set to 16 ppm.

  • A 90° pulse is applied with a relaxation delay of 5 seconds.

  • 16 scans are acquired and averaged.

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence is used.

  • The spectral width is set to 220 ppm.

  • A 30° pulse is applied with a relaxation delay of 2 seconds.

  • 1024 scans are acquired and averaged.

• Data Processing: The acquired Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm for ¹H and the CDCl₃ solvent peak at 77.16 ppm for ¹³C.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in amyl laurate.

Methodology:

• Sample Preparation: A drop of neat amyl laurate liquid is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin liquid film.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used for analysis.

• Data Acquisition:

  • A background spectrum of the clean salt plates is first recorded.

  • The sample is then scanned over the mid-infrared range (4000-400 cm⁻¹).

  • 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum. Peak positions are identified and assigned to their corresponding vibrational modes.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of amyl laurate.

Methodology:

• Sample Introduction: The sample is introduced into the mass spectrometer via a gas chromatograph (GC) equipped with a capillary column suitable for separating fatty acid esters.

• Instrumentation: A GC-MS system operating in Electron Ionization (EI) mode is used.

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Initial temperature of 100°C, ramped to 280°C at a rate of 10°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Mass Range: m/z 40-500.

• Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak (M⁺) and the major fragment ions. The fragmentation pattern is interpreted to confirm the structure of the molecule.

Visualizations

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like amyl laurate.

Caption: General workflow for spectroscopic analysis.

Molecular Structure of Amyl Laurate with NMR Assignments

This diagram shows the structure of amyl laurate with protons and carbons labeled for NMR analysis.

Caption: Amyl Laurate structure with NMR labels.

Conceptual Mass Spectrometry Fragmentation of Amyl Laurate

This diagram illustrates a plausible fragmentation pathway for amyl laurate under electron ionization.

Caption: Conceptual MS fragmentation pathway.

References

• 1. ISOAMYL LAURATE(6309-51-9) 13C NMR spectrum [chemicalbook.com]

safety and handling precautions for amyl laurate in the lab

An In-depth Technical Guide to the Safe Handling of Amyl Laurate in the Laboratory

This guide provides comprehensive safety and handling information for amyl laurate, intended for researchers, scientists, and professionals in drug development and other laboratory settings. Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Section 1: Chemical and Physical Properties

Amyl laurate, also known as pentyl dodecanoate, is an ester with a faint, characteristic odor. It is primarily used in cosmetics and personal care formulations as an emollient and skin-conditioning agent.[1] Understanding its physical and chemical properties is the first step in safe handling.

Table 1: Physical and Chemical Properties of Amyl Laurate

Property	Value	Source(s)
Chemical Formula	C₁₇H₃₄O₂	[1][2]
Molecular Weight	270.45 - 270.46 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[1][2][3]
Odor	Faint, characteristic	[1]
Boiling Point	~311 - 350 °C (may decompose)	[1][4]
Flash Point	>150 °C (>302 °F) (closed cup)	[1][5]
Solubility	Insoluble in water; soluble in oils and organic solvents like alcohol.[1][4]	[1][4]

| Density | ~0.853 - 0.870 g/cm³ |[4][6] |

Section 2: Hazard Identification and Toxicology

Amyl laurate is generally not classified as a hazardous substance under the OSHA Hazard Communication Standard (29 CFR 1910.1200) or GHS criteria.[1][3] However, it may cause mild irritation in sensitive individuals and presents risks if handled improperly.

• Primary Routes of Exposure : Inhalation, ingestion, and contact with skin and eyes.[1][3]

• Acute Effects : May cause mild skin irritation upon contact.[1][3] Eye contact can also result in irritation.[1] Inhalation of vapors or mist may lead to respiratory tract irritation.[1][3]

• Chronic Effects : While health injuries are not expected under normal use, prolonged or repeated skin exposure may lead to dermatitis.[1][3]

• Toxicity Data : Acute oral toxicity (LD50, Rat) is reported as < 2,000 mg/kg.[7] The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that it is safe for use in cosmetics when formulated to be non-irritating.[4]

Section 3: Handling and Storage Procedures

Proper handling and storage are essential to minimize exposure and maintain the chemical's stability.

Safe Handling Advice

• Always handle amyl laurate in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors.[8][9]

• Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective equipment.[3][8]

• Keep the substance away from heat, sparks, and all sources of ignition.[3][9]

• Use non-sparking tools and take precautionary measures against electrostatic discharges.[10][11][12]

• Do not smoke, eat, or drink in areas where the chemical is handled.[3]

• Wash hands thoroughly after handling the product, before breaks, and at the end of the workday.[3][8]

Storage Conditions

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][8][9]

• Keep containers away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][8]

• Protect from heat, light, and moisture.[1] Storing at room temperature or below 15°C in a dark place is recommended.[3]

Caption: Key relationships in handling and storage protocols for amyl laurate.

Section 4: Exposure Controls & Personal Protective Equipment (PPE)

Engineering controls and PPE are critical for preventing exposure.

• Engineering Controls : Ensure adequate ventilation and use local exhaust systems to keep airborne concentrations of vapors low.[1][3] An eyewash station and safety shower should be readily accessible in the immediate work area.[8][13]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale & Source(s)
Eye Protection	Safety glasses with side-shields or tightly fitting safety goggles.[3][8][10] A face shield may be required in situations with a higher risk of splashing.[8]	To prevent eye contact and irritation.
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[3][8][10]	To prevent skin contact and potential irritation.
Skin & Body Protection	Long-sleeved clothing, a chemical-resistant apron, and protective boots as needed.[3][8]	To protect skin from accidental splashes or spills.

| Respiratory Protection | A vapor respirator is recommended. Use an approved/certified respirator or equivalent if exposure limits may be exceeded or if irritation is experienced.[3][8][10] | To prevent inhalation of vapors and respiratory tract irritation. |

Caption: Decision logic for selecting appropriate PPE for amyl laurate.

Section 5: First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Table 3: First Aid Procedures for Amyl Laurate Exposure

Exposure Route	First Aid Protocol	Source(s)
Inhalation	Move the victim to fresh air and keep them at rest in a comfortable position for breathing. Seek medical attention if symptoms occur or if the person feels unwell.[1][2]	[1][2]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water. If skin irritation persists, seek medical advice.[1][2]	[1][2]
Eye Contact	Rinse cautiously and thoroughly with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention if eye irritation persists.[1][2]	[1][2]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek medical attention if you feel unwell.[1][2][12] |[1][2][12] |

Section 6: Accidental Release and Spill Management

A systematic approach is required to safely manage spills. The following protocol outlines the necessary steps.

Experimental Protocol: Spill Cleanup

• Immediate Assessment & Evacuation :

  • Remove all sources of ignition from the area immediately.[3][11]

  • Assess the size and nature of the spill.

  • Evacuate non-essential personnel from the spill area.[11]

• Ventilation :

  • Ensure the area is well-ventilated. If in a fume hood, keep it running.

• Containment :

  • Stop the leak if it is safe to do so.[3]

  • Prevent the spill from entering drains, sewers, or waterways using dikes or barriers for large spills.[1][3]

• Absorption :

  • Cover and absorb the spill with a non-combustible, inert absorbent material such as dry sand, earth, or vermiculite.[1][2][3]

• Collection & Disposal :

  • Using spark-proof tools, carefully collect the absorbed material and place it into a suitable, labeled, and closed container for disposal.[10][11][12]

  • Do not return spilled material to the original container.

• Decontamination :

  • Clean the spill site thoroughly with soap and water once the material has been removed.[3]

  • Dispose of any contaminated cleaning materials in the same manner as the spilled substance.

• Reporting :

  • Report the incident to the laboratory supervisor or safety officer in accordance with institutional policy.

Caption: Standard operating procedure for amyl laurate spill response.

Section 7: Stability and Reactivity

• Reactivity : No special reactivity has been reported under normal conditions.[2]

• Chemical Stability : Amyl laurate is stable under recommended storage and handling conditions.[1][2][9]

• Conditions to Avoid : Heat, flames, sparks, and other ignition sources.[3][9]

• Incompatible Materials : Strong oxidizing agents, strong acids, and strong bases.[1][2][3]

• Hazardous Decomposition Products : Under fire conditions, decomposition can produce carbon oxides (carbon monoxide and carbon dioxide).[1][2][3]

Section 8: Disposal Considerations

Waste must be disposed of in accordance with all applicable federal, state, and local environmental regulations.[1][9]

• Product Disposal : The material may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[2] Do not allow the product to enter drains, waterways, or soil.[2][12]

• Container Disposal : Contaminated containers should be treated as the product itself.[2] They can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[11][12] Alternatively, packaging can be punctured to render it unusable before disposal in a sanitary landfill.[11][12]

References

• 1. chemicalbull.com [chemicalbull.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. Isoamyl Laurate | C17H34O2 | CID 61386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. amyl laurate, 5350-03-8 [thegoodscentscompany.com]
• 6. chembk.com [chembk.com]
• 7. ellementalpro.com [ellementalpro.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. pfaltzandbauer.com [pfaltzandbauer.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. echemi.com [echemi.com]
• 12. ecdn6.globalso.com [ecdn6.globalso.com]
• 13. acme-hardesty.com [acme-hardesty.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols for the Enzymatic Synthesis of Amyl Laurate Using Lipase Catalyst

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Amyl laurate, an ester known for its applications in the cosmetic and flavor industries, can be synthesized efficiently and sustainably using lipase-catalyzed esterification. This biocatalytic approach offers high selectivity and operates under mild conditions, presenting a green alternative to traditional chemical synthesis. These application notes provide detailed protocols for the enzymatic synthesis of amyl laurate, focusing on the use of various microbial lipases. The information is targeted toward researchers and professionals in drug development and related scientific fields who are interested in biocatalysis.

Data Presentation

The following tables summarize quantitative data from various studies on the enzymatic synthesis of amyl laurate, providing a comparative overview of different lipases and reaction conditions.

Table 1: Comparison of Different Lipase Catalysts for Amyl Laurate Synthesis

Lipase Source	Immobilization Support	Reaction Medium	Temperature (°C)	Time (h)	Molar Ratio (Alcohol:Acid)	Conversion/Yield	Reference
Rhizopus oryzae	Silica Hydroxyethylcellulose (SiO2-HEC)	Solvent-free	45	72	1:1	High Performance	[1][2][3]
Candida antarctica (Novozym 435)	Commercial Immobilized	Supercritical CO2	40-45	2-3	Not specified	37% Conversion	[4][5]
Pseudomonas fluorescens	Silica Hydroxyethylcellulose (SiO2-HEC)	Solvent-free	45	72	1:1	Moderate Performance	[1][2]
Burkholderia cepacia	Silica Hydroxyethylcellulose (SiO2-HEC)	Solvent-free	45	72	1:1	Moderate Performance	[1][2]
Penicillium camembertii	Silica Hydroxyethylcellulose (SiO2-HEC)	Solvent-free	45	72	1:1	Lower Performance	[1][2]

Table 2: Optimized Reaction Conditions for Amyl Laurate Synthesis

Parameter	Optimal Value/Range	Notes	Reference
Temperature	40 - 58.2 °C	Optimum temperature can vary with the specific lipase and reaction system.	[4][5][6]
Reaction Time	2 - 72 h	Equilibrium can be reached in as little as 2-3 hours with some systems.	[4][5]
Molar Ratio (Alcohol:Acid)	1:1 to 1:1.5	An equimolar ratio is commonly used, though a slight excess of the acid may improve conversion.	[1][7]
Enzyme Amount	4 - 12% (w/w)	Higher enzyme concentrations can increase the reaction rate up to a certain point.	[2]
Agitation	~450 rpm	Adequate mixing is crucial for overcoming mass transfer limitations.	[1][2]
Water Content	Low (≤6% w/w)	Excess water can promote the reverse reaction (hydrolysis) and reduce ester yield.	[4][5]

Experimental Protocols

This section provides detailed methodologies for key experiments in the enzymatic synthesis of amyl laurate.

Protocol 1: Immobilization of Lipase on Silica Hydroxyethylcellulose (SiO2-HEC)

This protocol is based on methodologies for immobilizing microbial lipases for esterification reactions.[1][2]

Materials:

• Microbial lipase (e.g., from Rhizopus oryzae)

• Silica Hydroxyethylcellulose (SiO2-HEC) support

• Phosphate buffer (pH 7.0)

• Glutaraldehyde solution (2.5% v/v)

• Deionized water

• Beakers, magnetic stirrer, and filtration apparatus

Procedure:

• Support Activation: Suspend 10 g of SiO2-HEC support in 100 mL of deionized water. Add 20 mL of 2.5% glutaraldehyde solution and stir for 2 hours at room temperature.

• Washing: Filter the activated support and wash thoroughly with deionized water to remove excess glutaraldehyde.

• Enzyme Immobilization: Prepare a solution of the lipase in phosphate buffer (pH 7.0). The concentration will depend on the specific activity of the enzyme.

• Binding: Add the activated and washed support to the lipase solution. Stir gently for 12-24 hours at 4°C to allow for covalent attachment of the enzyme.

• Final Washing and Drying: Filter the immobilized lipase and wash with phosphate buffer to remove any unbound enzyme. Finally, dry the immobilized preparation under vacuum until a low water content (≤6% w/w) is achieved.

Protocol 2: Lipase-Catalyzed Synthesis of Amyl Laurate (Solvent-Free System)

This protocol outlines the esterification reaction in a solvent-free medium.[1][2]

Materials:

• Immobilized lipase (e.g., immobilized Rhizopus oryzae)

• Amyl alcohol (isoamyl alcohol)

• Lauric acid

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with temperature control

Procedure:

• Reactant Preparation: In a reaction vessel, combine amyl alcohol and lauric acid at an equimolar ratio (1:1).

• Enzyme Addition: Add the immobilized lipase to the substrate mixture. A typical enzyme loading is between 5-10% of the total substrate weight.

• Reaction Incubation: Securely cap the vessel and place it in a shaking incubator or on a magnetic stirrer. Set the temperature to 45°C and the agitation to 450 rpm.

• Reaction Monitoring: At regular intervals (e.g., every 8-12 hours), withdraw a small aliquot of the reaction mixture. Analyze the sample for the consumption of lauric acid or the formation of amyl laurate using techniques such as gas chromatography (GC) or titration to determine the acid value.

• Reaction Termination: Continue the reaction for up to 72 hours or until no further increase in ester conversion is observed.

• Product Recovery: Separate the immobilized enzyme from the reaction mixture by filtration or centrifugation for potential reuse. The liquid product can then be purified, for example, by vacuum distillation to remove unreacted substrates.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the enzymatic synthesis of amyl laurate.

Lipase-Catalyzed Esterification Mechanism (Ping-Pong Bi-Bi)

Caption: Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification.

References

• 1. proceedings.science [proceedings.science]
• 2. researchgate.net [researchgate.net]
• 3. proceedings.science [proceedings.science]
• 4. Synthesis of isoamyl laurate and isoamyl stearate in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimal formation of hexyl laurate by Lipozyme IM-77 in solvent-free system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: Protocol for the Transesterification Synthesis of Amyl Laurate

Introduction

Amyl laurate, an ester known for its fruity and fatty odor, finds significant applications in the flavor, fragrance, and cosmetic industries. It serves as a valuable ingredient in skincare, haircare, and color cosmetics due to its emollient properties, providing a non-greasy, silky feel.[1] This application note provides detailed protocols for the synthesis of amyl laurate via transesterification, a chemical process that involves the exchange of the alcohol group of an ester with another alcohol. Both chemical and enzymatic transesterification methods are presented, offering flexibility for researchers and drug development professionals. The protocols include reaction setup, execution, purification, and characterization of the final product.

Chemical Transesterification of Glyceryl Trilaurate with Amyl Alcohol

This protocol describes the synthesis of amyl laurate through the alcoholysis of glyceryl trilaurate with n-amyl alcohol, catalyzed by sodium methoxide (NaOCH3).[2]

1.1. Materials and Equipment

• Reactants: Glyceryl trilaurate, n-amyl alcohol

• Catalyst: Sodium methoxide (NaOCH3)

• Solvents: Ethanol

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer with hotplate, separatory funnel, rotary evaporator, vacuum distillation apparatus.

1.2. Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine glyceryl trilaurate and n-amyl alcohol in a 1:3 molar ratio.[2]

• Catalyst Addition: Add sodium methoxide (NaOCH3) as a catalyst. The specific amount can be optimized, but a typical starting point is 1% by weight of the glyceryl trilaurate.

• Reaction: Heat the mixture with vigorous stirring. The reaction temperature should be maintained close to the boiling point of n-amyl alcohol under reflux. Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the mixture with deionized water to remove the glycerol byproduct and any remaining catalyst.

  • Separate the organic layer containing amyl laurate.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the excess n-amyl alcohol using a rotary evaporator.

  • Further purify the amyl laurate by vacuum distillation.

Enzymatic Transesterification of Ethyl Laurate with Amyl Alcohol

This protocol outlines the synthesis of amyl laurate using a lipase-catalyzed transesterification between ethyl laurate and amyl alcohol. Enzymatic methods offer a greener alternative with milder reaction conditions.

2.1. Materials and Equipment

• Reactants: Ethyl laurate, Amyl alcohol

• Catalyst: Immobilized lipase (e.g., Novozym 435, from Candida antarctica)

• Solvent (optional): n-hexane or a solvent-free system can be used.

• Equipment: Jacketed glass reactor or a temperature-controlled shaker, magnetic stirrer, filtration setup, rotary evaporator.

2.2. Experimental Protocol

• Reaction Setup: In a jacketed glass reactor or a sealed flask in a temperature-controlled shaker, combine ethyl laurate and amyl alcohol. An equimolar ratio is a good starting point, though an excess of amyl alcohol can be used to shift the equilibrium towards the product.

• Catalyst Addition: Add the immobilized lipase to the reaction mixture. A typical catalyst loading is around 5-10% by weight of the substrates.

• Reaction: Maintain the reaction temperature between 40-60°C with continuous stirring.[3] The optimal temperature will depend on the specific lipase used. Monitor the reaction for 4 to 24 hours.

• Work-up and Purification:

  • Once the reaction reaches equilibrium or the desired conversion, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can often be washed and reused.

  • Remove the low-boiling point byproduct, ethanol, and any excess amyl alcohol by rotary evaporation.

  • The resulting amyl laurate can be further purified if necessary, for example, by silica gel column chromatography.

Data Presentation

The following table summarizes typical quantitative data for the synthesis of laurate esters, which can be adapted for amyl laurate synthesis.

Parameter	Chemical Transesterification (Glyceryl Trilaurate)	Enzymatic Transesterification (Ethyl Laurate)	Reference
Reactants	Glyceryl trilaurate, n-amyl alcohol	Ethyl laurate, amyl alcohol	[2]
Catalyst	Sodium methoxide (NaOCH3)	Immobilized Lipase (e.g., Novozym 435)	[2]
Molar Ratio	1:3 (triglyceride:alcohol)	1:1 to 1:3 (ester:alcohol)	[2]
Reaction Temperature	Reflux temperature of amyl alcohol	40 - 60 °C	[3]
Reaction Time	Varies (monitor for completion)	4 - 24 hours	[3]
Yield/Conversion	~65.55% (of total products)	Up to 92% conversion (for ethyl laurate)	[2][3]
Purification Method	Water wash, vacuum distillation	Filtration, rotary evaporation, chromatography

Characterization of Amyl Laurate

The synthesized amyl laurate should be characterized to confirm its identity and purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight of the ester.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic functional groups. Key peaks to look for include the ester carbonyl (C=O) stretch around 1740 cm⁻¹ and C-O stretches.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the amyl laurate molecule by analyzing the chemical shifts and coupling constants of the protons and carbons.

Experimental Workflow and Signaling Pathway Diagrams

Diagram 1: Chemical Transesterification Workflow

Caption: Workflow for chemical synthesis of amyl laurate.

Diagram 2: Enzymatic Transesterification Workflow

Caption: Workflow for enzymatic synthesis of amyl laurate.

Diagram 3: Transesterification Reaction Pathway

Caption: Generalized pathway for transesterification.

References

• 1. premiersolvents.com [premiersolvents.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvent Free Lipase Catalysed Synthesis of Ethyl Laurate: Optimization and Kinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amyl Laurate as a Phase Change Material for Thermal Energy Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phase Change Materials (PCMs) are substances that absorb and release large amounts of thermal energy at a nearly constant temperature during their phase transition (e.g., from solid to liquid and vice versa). This property makes them highly attractive for thermal energy storage applications. Fatty acid esters, a class of organic compounds, are recognized as promising PCMs due to their high latent heat of fusion, wide range of melting temperatures, low degree of supercooling, good thermal and chemical stability, and biodegradability.

This document provides detailed application notes and protocols for the investigation of amyl laurate (also known as isoamyl laurate or 3-methylbutyl dodecanoate) as a potential PCM for thermal energy storage. While amyl laurate belongs to the promising class of fatty acid esters, comprehensive data on its specific phase change properties are not widely available. Therefore, this guide focuses on the necessary experimental procedures to characterize its suitability as a PCM.

Physicochemical Properties of Amyl Laurate

A summary of the known physical and chemical properties of amyl laurate is presented below. It is important to note the conflicting data in the literature regarding its melting point, a critical parameter for PCM applications. Experimental verification is strongly recommended.

Table 1: Physicochemical Properties of Amyl Laurate

Property	Value	Source(s)
Chemical Formula	C17H34O2	[1]
Molecular Weight	270.45 g/mol	[1]
Appearance	Colorless to light yellow liquid
Density	~0.856 - 0.870 g/cm³ at 25°C	[2]
Boiling Point	~260 - 312°C at standard pressure	[2]
Melting Point	Approximately -30°C or -78°C (Conflicting Reports)
Latent Heat of Fusion	Data not available
Thermal Conductivity	Data not available
Thermal Stability	Stable up to approximately 80-85°C	[3]
Solubility	Soluble in organic solvents; insoluble in water

Experimental Protocols for PCM Characterization

To evaluate amyl laurate as a viable PCM, a series of characterization experiments must be performed. The following protocols outline the standard methodologies for determining the key thermophysical properties.

Determination of Phase Change Temperature and Latent Heat of Fusion

Method: Differential Scanning Calorimetry (DSC)

Objective: To precisely measure the melting and freezing temperatures and the latent heat of fusion of amyl laurate.

Materials and Equipment:

• Amyl laurate sample (high purity)

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum pans and lids

• Crimper for sealing pans

• Inert gas supply (e.g., nitrogen)

• Analytical balance

Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of amyl laurate into an aluminum DSC pan using an analytical balance.

  • Hermetically seal the pan using a crimper. This is crucial to prevent any volatilization of the sample during heating.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• DSC Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate (typically 20-50 mL/min) to provide an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., -90°C, given the conflicting literature values).

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature significantly above the melting point (e.g., 20°C).

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample at a controlled rate (e.g., 5-10°C/min) back to the initial low temperature.

  • Repeat the heating and cooling cycle for at least three cycles to check for thermal stability and reproducibility.

• Data Analysis:

  • From the heating curve, determine the onset temperature (melting point) and the peak temperature of the endothermic peak.

  • Integrate the area of the melting peak to calculate the latent heat of fusion (in J/g).

  • From the cooling curve, determine the onset temperature of crystallization (freezing point) to assess the degree of supercooling.

Assessment of Thermal Stability

Method: Thermogravimetric Analysis (TGA)

Objective: To determine the temperature range in which amyl laurate is thermally stable and to identify its decomposition temperature.

Materials and Equipment:

• Amyl laurate sample (high purity)

• Thermogravimetric Analyzer (TGA)

• Sample pans (e.g., ceramic or platinum)

• Inert gas supply (e.g., nitrogen)

• Analytical balance

Protocol:

• Sample Preparation:

  • Place a small, accurately weighed amount of amyl laurate (5-10 mg) into a TGA sample pan.

• TGA Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.

• Thermal Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 400°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis:

  • Plot the sample weight as a function of temperature.

  • Determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins. The upper operating temperature for the PCM should be well below this decomposition temperature.

Measurement of Thermal Conductivity

Method: Transient Plane Source (Hot Disk) Method

Objective: To measure the thermal conductivity of amyl laurate in both its solid and liquid states.

Materials and Equipment:

• Amyl laurate sample

• Transient Plane Source (Hot Disk) instrument

• Temperature-controlled sample holder

• Sensor appropriate for liquids and solids

Protocol:

• Sample Preparation:

  • For the liquid phase, pour a sufficient amount of amyl laurate into the sample holder to fully submerge the sensor.

  • For the solid phase, the amyl laurate needs to be completely solidified around the sensor without any air gaps. This can be achieved by slowly cooling the liquid sample within the holder.

• Measurement Procedure:

  • Place the sensor in the center of the amyl laurate sample.

  • Set the desired measurement temperature using the temperature controller. Allow the sample to reach thermal equilibrium.

  • Perform the measurement according to the instrument's operating procedure. The instrument will apply a short heat pulse and record the temperature rise of the sensor over time.

• Data Analysis:

  • The instrument's software will calculate the thermal conductivity based on the recorded temperature transient.

  • Repeat the measurement at various temperatures in both the solid and liquid phases to understand the temperature dependency of the thermal conductivity.

Visualization of Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate the key experimental workflows and logical relationships in the characterization of amyl laurate as a PCM.

Caption: Experimental workflow for the thermophysical characterization of amyl laurate.

Caption: Key properties determining the suitability of amyl laurate as a PCM.

Conclusion and Further Steps

The protocols outlined above provide a comprehensive framework for the systematic evaluation of amyl laurate as a phase change material. Due to the current lack of published data on its phase change characteristics, the experimental determination of its melting point, latent heat of fusion, and thermal conductivity is a critical first step. Should amyl laurate exhibit favorable properties, further investigations into its long-term thermal cycling stability, compatibility with container materials, and potential for encapsulation would be warranted to fully assess its practical utility in thermal energy storage systems.

References

• 1. Isoamyl Laurate | C17H34O2 | CID 61386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ISOAMYL LAURATE - Ataman Kimya [atamanchemicals.com]
• 3. Buy Isoamyl laurate | 6309-51-9 [smolecule.com]

Application Note: Quantitative Analysis of Amyl Laurate by Gas Chromatography-Flame Ionization Detection (GC-FID)

Abstract

This application note presents a detailed protocol for the quantitative analysis of amyl laurate in a solution using gas chromatography with flame ionization detection (GC-FID). The method is designed for researchers, scientists, and professionals in the drug development and chemical industries who require an accurate and precise method for the quantification of this ester. The protocol covers sample preparation, instrument parameters, and data analysis, including the use of an internal standard for enhanced accuracy. All quantitative data and experimental parameters are summarized for clarity.

Introduction

Amyl laurate, a fatty acid ester, finds applications in various industries, including cosmetics, food, and pharmaceuticals, due to its characteristic properties. Accurate quantification of amyl laurate is crucial for quality control, formulation development, and stability studies. Gas chromatography (GC) is a powerful analytical technique for the separation and quantification of volatile and semi-volatile compounds.[1] Coupled with a flame ionization detector (FID), it provides a robust and sensitive method for the analysis of esters like amyl laurate.[2] This application note provides a comprehensive methodology for the quantification of amyl laurate, which can be adapted for various sample matrices. The use of an internal standard is recommended to correct for variations in injection volume and potential matrix effects, thereby improving the precision and accuracy of the results.[3][4]

Experimental Protocol

Materials and Reagents

• Amyl Laurate (Standard, >98% purity)

• Methyl Laurate (Internal Standard, >99% purity)

• Hexane (GC grade)

• Volumetric flasks and pipettes

• GC vials with caps and septa

Instrumentation

A gas chromatograph equipped with a flame ionization detector (FID) and an autosampler is required. The following instrumental conditions have been optimized for this analysis.

Table 1: Gas Chromatography (GC) and Detector Conditions

Parameter	Value
GC System	Agilent 8890 GC System (or equivalent)
Column	Agilent DB-FastFAME (30 m x 250 µm, 0.25 µm) or similar wax column
Injector	Split/Splitless
Injector Temperature	250°C
Split Ratio	50:1
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program
Initial Temperature	150°C, hold for 1 min
Ramp Rate	10°C/min
Final Temperature	250°C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	260°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Nitrogen)	25 mL/min

Standard and Sample Preparation

3.1. Internal Standard (IS) Stock Solution (1 mg/mL)

• Accurately weigh approximately 100 mg of methyl laurate.

• Dissolve it in hexane in a 100 mL volumetric flask and make up to the mark.

3.2. Amyl Laurate Stock Solution (1 mg/mL)

• Accurately weigh approximately 100 mg of amyl laurate.

• Dissolve it in hexane in a 100 mL volumetric flask and make up to the mark.

3.3. Calibration Standards

• Prepare a series of calibration standards by diluting the amyl laurate stock solution with hexane in volumetric flasks.

• To each calibration standard, add a constant amount of the internal standard stock solution to achieve a final IS concentration of 100 µg/mL.

• The concentration of amyl laurate in the calibration standards should bracket the expected concentration of the unknown samples.

Table 2: Example Calibration Standard Concentrations

Standard Level	Amyl Laurate Concentration (µg/mL)	Internal Standard Concentration (µg/mL)
1	10	100
2	25	100
3	50	100
4	100	100
5	200	100
6	500	100

3.4. Sample Preparation

• Accurately weigh the sample containing amyl laurate.

• Dissolve the sample in a known volume of hexane.

• If necessary, perform a liquid-liquid extraction to isolate the amyl laurate from a complex matrix.[1]

• Add the internal standard stock solution to the prepared sample to achieve a final IS concentration of 100 µg/mL.

• Vortex the solution to ensure homogeneity.

• Transfer an aliquot to a GC vial for analysis.

Data Analysis and Results

The quantification of amyl laurate is based on the internal standard method.[4] A calibration curve is generated by plotting the ratio of the peak area of amyl laurate to the peak area of the internal standard against the concentration of amyl laurate for the calibration standards. The concentration of amyl laurate in the unknown samples is then determined from this calibration curve.

Table 3: Method Validation Parameters (Hypothetical Data)

Parameter	Result
Retention Time (Amyl Laurate)	~12.5 min
Retention Time (Methyl Laurate - IS)	~8.2 min
Linearity (R²)	> 0.999
Linear Range	10 - 500 µg/mL
Limit of Detection (LOD)	2 µg/mL
Limit of Quantification (LOQ)	10 µg/mL
Precision (%RSD, n=6)	< 2%
Accuracy (% Recovery)	98 - 102%

Workflow and Diagrams

The overall experimental workflow for the quantification of amyl laurate is depicted in the following diagram.

Caption: Experimental workflow for amyl laurate quantification.

Conclusion

The GC-FID method described in this application note is suitable for the accurate and precise quantification of amyl laurate. The use of an internal standard minimizes the impact of injection variability and improves the reliability of the results. The provided method parameters can be used as a starting point and should be validated for the specific sample matrix being analyzed. This protocol is intended to serve as a valuable resource for researchers and scientists in various fields requiring the quantification of amyl laurate.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]

Application Notes: Amyl Laurate as an Internal Standard in Analytical Chemistry

Introduction

In the field of analytical chemistry, particularly in chromatographic techniques like Gas Chromatography (GC), the use of an internal standard (IS) is a crucial method for improving the accuracy and precision of quantitative analysis.[1] An internal standard is a compound of known concentration that is added to a sample before analysis. By comparing the detector response of the analyte to that of the internal standard, variations in injection volume, solvent evaporation, and instrument response can be effectively compensated for. Amyl laurate, also known as isoamyl laurate, possesses several properties that make it a suitable candidate for an internal standard in specific applications, particularly in the analysis of volatile and semi-volatile organic compounds.

Physicochemical Properties of Amyl Laurate

Amyl laurate (isoamyl laurate) is the ester of isoamyl alcohol and lauric acid. Its properties are summarized in the table below.

Property	Value
Chemical Formula	C₁₇H₃₄O₂
Molecular Weight	270.45 g/mol
Appearance	Colorless liquid
Odor	Faint, waxy, fruity (peach-like)
Boiling Point	311-312 °C at 760 mmHg
Solubility	Insoluble in water; soluble in alcohol and oils

Source: The Good Scents Company, NIST Chemistry WebBook

Applications in Analytical Chemistry

Amyl laurate is particularly well-suited as an internal standard for the quantitative analysis of other esters, flavor compounds, and fragrance components in complex matrices such as alcoholic beverages, food products, and essential oils. Its chemical structure, being a long-chain fatty acid ester, provides similar chromatographic behavior to many analytes of interest in these fields. It is a naturally occurring compound found in some fermented beverages like wine and brandy, which should be considered when selecting it as an internal standard.

A key requirement for an internal standard is that it should not be naturally present in the sample or should be present at a concentration significantly lower than that being added. In cases where amyl laurate is a natural component, a different internal standard must be chosen. For instance, in the analysis of certain grape marc spirits where isoamyl laurate was an analyte, o-cymene was successfully used as an internal standard.

Protocol: Quantification of Volatile Esters in Wine using Amyl Laurate as an Internal Standard

This protocol outlines a method for the quantitative analysis of target volatile esters in a wine matrix using Gas Chromatography-Mass Spectrometry (GC-MS) with amyl laurate as an internal standard.

1. Objective

To accurately quantify the concentration of specific volatile esters (e.g., ethyl hexanoate, ethyl octanoate, isoamyl acetate) in wine samples.

2. Principle

A known amount of amyl laurate (internal standard) is added to both the calibration standards and the wine samples. The samples are then analyzed by GC-MS. The ratio of the peak area of each analyte to the peak area of the internal standard is used to construct a calibration curve and to determine the concentration of the analytes in the unknown samples. This method corrects for variations in sample preparation and instrument analysis.

3. Materials and Reagents

• Analytes: High-purity standards of the target volatile esters.

• Internal Standard: Amyl laurate (≥98% purity).

• Solvent: Ethanol (200 proof, for preparing stock solutions), Dichloromethane (GC grade, for extraction).

• Reagents: Anhydrous sodium sulfate.

• Wine Samples: Degassed prior to use.

4. Instrumentation

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS).

• Capillary Column: HP-INNOWAX (60 m × 0.25 mm × 0.25 μm) or equivalent polar column.

• Autosampler.

• Vortex mixer.

• Centrifuge.

5. Experimental Procedure

5.1. Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1000 mg/L): Accurately weigh 100 mg of amyl laurate and dissolve it in 100 mL of ethanol.

• Analyte Stock Solution (1000 mg/L each): Prepare a mixed stock solution of the target volatile esters by dissolving 100 mg of each in 100 mL of ethanol.

• Calibration Standards: Prepare a series of calibration standards by spiking a model wine solution (12% ethanol in water) with appropriate volumes of the analyte stock solution to achieve a concentration range relevant to typical wine samples. Add the internal standard stock solution to each calibration standard to a final concentration of 50 mg/L.

5.2. Sample Preparation

• Pipette 10 mL of the degassed wine sample into a 15 mL centrifuge tube.

• Add 50 µL of the 1000 mg/L amyl laurate internal standard stock solution to the wine sample.

• Add 2 mL of dichloromethane to the tube.

• Vortex the mixture for 2 minutes to extract the volatile compounds.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the bottom organic layer (dichloromethane) to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

5.3. GC-MS Analysis

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Start at 50 °C for 1 min, ramp to 220 °C at 3 °C/min, and hold for 5 min.

• MSD Transfer Line Temperature: 250 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: Scan mode (m/z 35-350) or Selected Ion Monitoring (SIM) mode for higher sensitivity, using characteristic ions for each analyte and the internal standard.

6. Data Analysis and Calculations

• Identify the peaks of the target analytes and the internal standard (amyl laurate) in the chromatograms based on their retention times and mass spectra.

• Integrate the peak areas for each analyte and the internal standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of each analyte.

• Calculate the peak area ratio for each analyte in the wine samples.

• Determine the concentration of each analyte in the wine samples using the calibration curve.

Quantitative Data Summary

The following table presents representative data for the concentration of selected volatile compounds, including isoamyl laurate, found in different alcoholic beverages. This data can be used as a reference for expected concentration ranges.

Compound	Brandy Sample 1 (µg/L)	Brandy Sample 2 (µg/L)	Brandy Sample 3 (µg/L)
Ethyl Palmitate	594.8 ± 120.6	1089.5 ± 26.7	620.8 ± 59.3
Isoamyl Laurate	95.1 ± 32.2	160.4 ± 61.8	132.9 ± 41.8
Hexyl Dodecanoate	83.2 ± 15.8	127.6 ± 64.7	-

Source: Adapted from a study on brandy aroma components.[2]

Visualizations

Caption: Workflow for the quantification of volatile esters in wine using amyl laurate as an internal standard.

Caption: Logical relationship of the internal standard method for quantitative analysis.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. webofproceedings.org [webofproceedings.org]

Application Notes and Protocols for Amyl Laurate in Cosmetic and Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyl laurate, and more commonly its isomer isoamyl laurate, is a versatile ester recognized for its beneficial properties in both cosmetic and pharmaceutical formulations.[1][2] It is the ester of isoamyl alcohol and lauric acid, often derived from natural sources such as sugarcane, beetroot, and coconut oil.[3][4] Valued as a natural and biodegradable alternative to silicones, isoamyl laurate imparts a characteristic lightweight, velvety, and non-greasy feel to topical products.[3][4] These application notes provide a comprehensive overview of its use, supported by quantitative data and detailed experimental protocols for evaluation.

Core Properties and Functions

Isoamyl laurate serves multiple functions in topical formulations, primarily as an emollient, a solvent, and a spreadability enhancer. Its physical and chemical properties are summarized in the table below.

Table 1: Physical and Chemical Properties of Isoamyl Laurate

Property	Value	Reference
INCI Name	Isoamyl Laurate	[5][6]
Appearance	Clear, colorless to yellowish oily liquid	[7][8]
Odor	Faint, oily, fatty	[9]
Solubility	Soluble in oils and ethanol; Insoluble in water	[6]
Viscosity (mPas at 20°C)	~4.8	[8]
Surface Tension (mN/m)	~28	[8]
Polarity	Medium	[5]

Cosmetic Applications

In cosmetics, isoamyl laurate is a key ingredient for improving the sensory characteristics and performance of a wide range of products.[2][7]

Key Functions in Cosmetics:

• Emollient: It softens and smooths the skin by forming a protective, non-occlusive barrier that helps to reduce transepidermal water loss (TEWL), thus maintaining skin hydration.[10]

• Spreadability Enhancer: Its low viscosity and surface tension allow for easy and even application of creams and lotions.[7][10]

• Solvent: It can effectively dissolve lipophilic active ingredients, such as UV filters in sunscreens and pigments in color cosmetics, ensuring their uniform dispersion.[6]

• Hair Conditioning Agent: In hair care products, it provides a silky feel, enhances manageability, and adds shine without weighing down the hair.[5][10]

• Sensory Modifier: It is often used to reduce the greasy or tacky feeling of heavier oils and waxes in a formulation and can help to minimize the "soaping effect" in emulsions.[5]

Typical Usage Rates in Cosmetic Formulations

The concentration of isoamyl laurate in a formulation depends on the desired effect and product type.

Table 2: Recommended Usage Rates of Isoamyl Laurate in Cosmetic Products

Product Category	Typical Usage Rate (%)
Skincare Products	1 - 10
Lotions and Creams	2 - 5
Serums	1 - 3
Ointments	up to 10
Hair Care Products	1 - 5
Conditioners	2 - 5
Hair Serums	1 - 3
Makeup Products	1 - 8
Foundations	3 - 5
Lipsticks and Balms	up to 8
Sunscreen Products	2 - 5

(Data compiled from multiple sources)

Pharmaceutical Applications

While extensively used in cosmetics, the application of isoamyl laurate in pharmaceuticals is an area of growing interest, particularly in topical drug delivery. Its properties as a solvent and its interaction with the stratum corneum suggest its potential as a penetration enhancer.

Potential Functions in Pharmaceuticals:

• Vehicle: Its non-greasy and elegant skin feel makes it a suitable vehicle for topical medications, improving patient compliance.

• Solvent for Active Pharmaceutical Ingredients (APIs): Its ability to dissolve lipophilic drugs can aid in their incorporation into topical formulations.

• Penetration Enhancer: By temporarily and reversibly modifying the barrier properties of the stratum corneum, isoamyl laurate may facilitate the permeation of APIs into the skin. However, it is important to note that while its chemical properties are suggestive of this function, specific studies quantifying this effect for isoamyl laurate are not widely available in the public domain.

Experimental Protocols

To evaluate the performance of isoamyl laurate in cosmetic and pharmaceutical formulations, the following experimental protocols can be adapted.

Protocol 1: Evaluation of Spreadability

This protocol measures the extent to which a formulation containing isoamyl laurate spreads under a given weight.

Objective: To quantify the spreadability of a semi-solid formulation.

Materials:

• Glass plate with a millimeter scale underneath

• A set of concentric glass plates of known weights

• Spatula

• Test formulation

Procedure:

• Place the glass plate over the millimeter paper.

• Apply a standardized amount (e.g., 1 gram) of the test formulation onto the center of the plate.

• Carefully place a glass plate of known weight on top of the formulation.

• After a set time (e.g., 1 minute), measure the diameter of the spread formulation in two perpendicular directions.

• Calculate the average diameter and the spread area.

• Repeat the measurement with increasing weights to assess the spreadability under different pressures.

Data Analysis: The spreadability (S) can be calculated using the formula: S = d² * (π/4), where 'd' is the average diameter of the spread. The results can be plotted as spreadability versus applied weight.

Protocol 2: Sensory Panel Evaluation

This protocol outlines a method for assessing the sensory characteristics of a formulation with isoamyl laurate.

Objective: To obtain qualitative and quantitative data on the sensory profile of a topical formulation.

Panelists: A panel of trained individuals (n=10-15) capable of identifying and rating different sensory attributes.

Procedure:

• Apply a standardized amount of the test formulation to a designated area of the panelists' forearms.

• Panelists evaluate the product based on a set of predefined sensory parameters at different time points (e.g., during application, after 1 minute, after 10 minutes).

• Each parameter is rated on a scale (e.g., 1 to 10).

Table 3: Example Sensory Evaluation Parameters

Parameter	Description
Spreadability	Ease of application and spreading on the skin.
Greasiness	The perception of an oily residue on the skin.
Tackiness	The feeling of stickiness on the skin after application.
Absorption	The perceived speed at which the product is absorbed into the skin.
Shine	The glossiness of the skin after application.
Softness	The feeling of skin softness after the product has been absorbed.
Velvety Feel	A smooth, powdery after-feel.

Protocol 3: Measurement of Transepidermal Water Loss (TEWL)

This protocol is used to assess the effect of a formulation containing isoamyl laurate on the skin's barrier function.

Objective: To measure the rate of water evaporation from the skin after application of a topical product.

Equipment:

• A TEWL measurement device (e.g., Tewameter®)

• Controlled environment room (constant temperature and humidity)

Procedure:

• Acclimatize subjects in the controlled environment for at least 30 minutes.

• Measure the baseline TEWL on a designated area of the forearm.

• Apply a standardized amount of the test formulation to the test area.

• Measure TEWL at specified time intervals (e.g., 1, 2, 4, and 6 hours) after application.

• An untreated site should be measured as a control.

Data Analysis: The change in TEWL over time is calculated and compared to the baseline and the untreated control site. A decrease in TEWL indicates an improvement in the skin's barrier function.

Protocol 4: In Vitro Skin Permeation Study

This protocol can be used to evaluate the potential of isoamyl laurate to enhance the penetration of an API through the skin.

Objective: To determine the flux of an API across a skin sample from a formulation containing isoamyl laurate.

Equipment:

• Franz diffusion cells

• Human or animal skin membrane

• Receptor fluid (e.g., phosphate-buffered saline with a solubilizing agent)

• Analytical instrumentation for API quantification (e.g., HPLC)

Procedure:

• Mount the skin membrane on the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Fill the receptor compartment with receptor fluid and ensure no air bubbles are trapped beneath the skin.

• Maintain the temperature of the receptor fluid at 32°C.

• Apply a finite dose of the test formulation (containing the API and isoamyl laurate) to the skin surface in the donor compartment.

• At predetermined time intervals, collect samples from the receptor fluid and replace with fresh fluid.

• Analyze the concentration of the API in the collected samples.

Data Analysis: The cumulative amount of API permeated per unit area is plotted against time. The steady-state flux (Jss) is determined from the linear portion of the curve.

Visualizations

Experimental Workflow for Cosmetic Evaluation

References

• 1. markwideresearch.com [markwideresearch.com]
• 2. minimonai.com [minimonai.com]
• 3. kaloscosmetics.co.za [kaloscosmetics.co.za]
• 4. researchgate.net [researchgate.net]
• 5. humblebeeandme.com [humblebeeandme.com]
• 6. uk.typology.com [uk.typology.com]
• 7. nbinno.com [nbinno.com]
• 8. ellementalpro.com [ellementalpro.com]
• 9. lesielle.com [lesielle.com]
• 10. ases.in [ases.in]

Application Notes and Protocols: Amyl Laurate Synthesis in Supercritical Carbon Dioxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of esters, such as amyl laurate, is of significant interest in the flavor, fragrance, cosmetic, and pharmaceutical industries. Traditional synthesis methods often rely on organic solvents, which can pose environmental and safety concerns. Supercritical carbon dioxide (scCO₂) has emerged as a green and efficient alternative medium for enzymatic reactions.[1][2] Its tunable solvent properties, non-toxicity, and ease of separation from the reaction mixture make it an attractive medium for lipase-catalyzed esterification.[1][3] This document provides detailed application notes and protocols for the synthesis of amyl laurate from lauric acid and amyl alcohol using an immobilized lipase in supercritical CO₂.

Principle

The synthesis of amyl laurate is achieved through the esterification of lauric acid and amyl alcohol, catalyzed by a lipase enzyme in a supercritical carbon dioxide medium. The reaction is reversible, and the use of scCO₂ can facilitate the removal of water, a byproduct of the reaction, thereby shifting the equilibrium towards product formation. Lipases, such as the immobilized Candida antarctica lipase B (Novozym 435), have shown high efficacy in this reaction.[4][5] The reaction proceeds as follows:

Lauric Acid + Amyl Alcohol ⇌ Amyl Laurate + Water

Experimental Protocols

Materials and Equipment

• Reactants: Lauric acid (≥98% purity), Amyl alcohol (≥99% purity)

• Enzyme: Immobilized lipase, such as Novozym 435

• Solvent: High-purity carbon dioxide (≥99.99%)

• Apparatus:

  • High-pressure batch reactor (stainless steel, equipped with a magnetic stirrer, temperature and pressure controls, and a sampling outlet)

  • High-pressure syringe pump for CO₂ delivery

  • Heating jacket or water bath for temperature control

  • System for depressurization and product collection

  • Analytical equipment for product analysis (e.g., Gas Chromatography-Mass Spectrometry, GC-MS)

Experimental Workflow Diagram

Caption: Experimental workflow for amyl laurate synthesis in scCO₂.

Step-by-Step Protocol

• Reactor Preparation:

  • Ensure the high-pressure reactor is clean and dry.

  • Accurately weigh the desired amounts of lauric acid and amyl alcohol. The molar ratio of alcohol to acid can be varied to optimize the reaction.

  • Add the weighed reactants and the immobilized lipase (e.g., Novozym 435) into the reactor vessel.

• Reaction Setup:

  • Seal the reactor securely.

  • Begin stirring the mixture at a constant rate (e.g., 200 rpm).

  • Use a high-pressure pump to introduce CO₂ into the reactor until the desired pressure is reached. The pressure can range from 7.5 to 40 MPa.[6]

  • Heat the reactor to the desired temperature using a heating jacket or water bath. An optimal temperature range of 40-45°C has been reported for isoamyl laurate synthesis.[4][5]

• Reaction Execution:

  • Maintain the desired temperature and pressure for the duration of the reaction. Equilibrium is typically achieved within 2-3 hours.[4][5]

  • If desired, periodically and carefully withdraw small samples through the sampling outlet to monitor the reaction progress.

• Product Recovery:

  • After the reaction is complete, cool the reactor to room temperature.

  • Slowly and carefully depressurize the reactor by venting the CO₂. Rapid depressurization should be avoided to prevent foaming and potential loss of product.

  • Once the system has returned to atmospheric pressure, open the reactor and collect the reaction mixture.

• Product Analysis:

  • Separate the immobilized enzyme from the liquid product mixture by filtration or centrifugation. The enzyme can often be reused for subsequent reactions.

  • Analyze the composition of the product mixture using a suitable analytical technique, such as GC-MS, to determine the conversion of lauric acid and the yield of amyl laurate.

Data Presentation

The following tables summarize the key experimental parameters and their effects on the synthesis of amyl laurate in supercritical CO₂.

Table 1: Effect of Lipase Type on Amyl Laurate Conversion

Lipase Source	Conversion (%)
Novozym 435	37
Lipolase 100T	Lower than Novozym 435
Candida rugosa	Lower than Novozym 435

Data extracted from studies on isoamyl laurate synthesis.[4][5]

Table 2: Influence of Reaction Parameters on Amyl Laurate Synthesis

Parameter	Optimal Range/Value	Effect on Conversion/Yield	Reference
Temperature	40-45 °C	An optimum temperature is observed; higher temperatures may lead to enzyme deactivation.	[4][5]
Pressure	10 - 30 MPa	Higher pressures can increase the solubility of reactants and may enhance the reaction rate.	[1]
Reaction Time	2-3 hours	Equilibrium is typically reached within this timeframe.	[4][5]
Molar Ratio (Alcohol:Acid)	Excess alcohol does not significantly reduce conversion.	Can influence the reaction equilibrium.	[4]
Water Content	Minimal	Excess water significantly reduces conversion by favoring the reverse (hydrolysis) reaction.	[4]
Enzyme Loading	To be optimized	Higher enzyme loading generally increases the initial reaction rate up to a certain point.

Discussion

The use of supercritical CO₂ as a medium for the enzymatic synthesis of amyl laurate offers several advantages. The reaction conditions are relatively mild, which helps in preserving the activity of the enzyme.[3] The kinetics of the reaction are fast, with equilibrium being achieved in a few hours.[4][5]

One of the critical factors influencing the conversion is the water content in the reaction medium. Since esterification is a reversible reaction that produces water, its removal is crucial for achieving high yields. Supercritical CO₂ has the ability to dissolve and carry away the water produced, thus driving the reaction forward. However, it is important to note that a certain amount of water is essential for maintaining the catalytic activity of the lipase. Therefore, the water content needs to be carefully controlled. The presence of excess water has been shown to significantly reduce the conversion to isoamyl laurate.[4]

The choice of enzyme is also paramount. Studies have shown that Novozym 435, an immobilized lipase from Candida antarctica, is highly effective for this esterification, leading to the highest conversion rates compared to other lipases like Lipolase 100T and Candida rugosa lipase.[4][5]

Pressure is another key parameter that can be manipulated to optimize the reaction. Increasing the pressure generally increases the density of the supercritical fluid, which in turn can enhance the solubility of the reactants and influence the reaction rate.[1] However, the optimal pressure needs to be determined experimentally for each specific system.

Conclusion

The synthesis of amyl laurate in supercritical carbon dioxide using immobilized lipase is a promising green technology. The protocols and data presented in these application notes provide a comprehensive guide for researchers to develop and optimize this process. By carefully controlling the reaction parameters such as temperature, pressure, enzyme selection, and water content, high conversion and yield of amyl laurate can be achieved in an environmentally benign manner.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A Review on the Effects of Supercritical Carbon Dioxide on Enzyme Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of isoamyl laurate and isoamyl stearate in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Purification of Synthetic Amyl Laurate by Distillation

Introduction

Amyl laurate, an ester of amyl alcohol and lauric acid, is a valuable compound in the cosmetic, food, and fragrance industries due to its emollient properties and characteristic faint, oily aroma.[1][2] The synthesis of amyl laurate, typically through the esterification of lauric acid and amyl alcohol, results in a crude product containing unreacted starting materials, catalysts, and by-products.[2][3] For high-purity applications, such as in cosmetics and pharmaceuticals, a robust purification method is essential. This application note details a comprehensive protocol for the purification of synthetic amyl laurate using vacuum distillation, a technique well-suited for separating high-boiling, thermally sensitive compounds.

Physicochemical Properties of Amyl Laurate

A thorough understanding of the physicochemical properties of amyl laurate is crucial for designing an effective distillation process. Key properties are summarized in the table below.

Property	Value
Molecular Formula	C17H34O2[3]
Molecular Weight	270.45 g/mol [3]
Appearance	Colorless to pale yellow oily liquid[1][3]
Boiling Point	170 °C at 2 mmHg[1], 190 °C at 2666 Pa[3][4]
Density	0.856 g/mL at 25 °C[1][3]
Solubility	Soluble in ethanol, insoluble in water[1][3]

Principle of Purification by Distillation

Distillation separates components of a liquid mixture based on differences in their boiling points. For a compound like amyl laurate with a high atmospheric boiling point, vacuum distillation is employed to lower the boiling temperature, thereby preventing thermal degradation. By carefully controlling the temperature and pressure, amyl laurate can be vaporized, leaving behind less volatile impurities, and then condensed back into a liquid state, resulting in a product of significantly higher purity.

Experimental Protocol

This protocol outlines the steps for the purification of synthetic amyl laurate by vacuum distillation.

1. Pre-distillation Workup of Crude Amyl Laurate

Prior to distillation, it is often necessary to remove non-volatile impurities and unreacted starting materials from the crude synthetic mixture.

• Neutralization: If the synthesis was acid-catalyzed, the crude product may contain residual acid. This can be neutralized by washing with a dilute aqueous solution of a weak base, such as sodium bicarbonate, followed by washing with distilled water until the aqueous layer is neutral.

• Drying: Any residual water in the crude product should be removed before distillation to prevent bumping and to ensure accurate temperature readings. This can be achieved by drying over an anhydrous drying agent like magnesium sulfate or sodium sulfate, followed by filtration.

2. Vacuum Distillation

Materials and Equipment:

• Round-bottom flask

• Heating mantle with a magnetic stirrer

• Short path distillation head with a condenser and collection flask

• Thermometer or temperature probe

• Vacuum pump

• Cold trap

• Pressure gauge (manometer)

• Glass wool for insulation

Procedure:

• Assembly: Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all glass joints are properly sealed with vacuum grease.

• Charging the Flask: Charge the round-bottom flask with the pre-treated and dried crude amyl laurate. Add a magnetic stir bar for smooth boiling.

• Initiating Vacuum: Start the vacuum pump and allow the pressure in the system to stabilize at the desired level (e.g., -0.090 to -0.100 MPa).[2][5]

• Heating: Begin heating the distillation flask gently with the heating mantle while stirring.

• Fraction Collection: As the temperature rises, lower-boiling impurities will distill first. These should be collected in a separate receiving flask and discarded. The main fraction containing the purified amyl laurate should be collected at the specified temperature and pressure. A patent for the synthesis of isoamyl laurate specifies collecting the purified fraction at 148-150°C under a vacuum of -0.097 MPa.[2][5]

• Completion: Once the main fraction has been collected and the distillation rate slows significantly, turn off the heating and allow the system to cool under vacuum.

• System Shutdown: Once the apparatus has cooled to room temperature, slowly and carefully vent the system to atmospheric pressure before turning off the vacuum pump.

• Product Characterization: The purity of the collected amyl laurate fraction should be assessed using appropriate analytical techniques.

3. Purity Assessment

The purity of the distilled amyl laurate can be determined by several methods:

• Gas Chromatography (GC): GC is a powerful technique for separating and quantifying the components of a mixture. A high-purity sample of amyl laurate will show a single major peak. The purity can be expressed as a percentage of the total peak area.

• Acid Value: The acid value is a measure of the amount of free acid in a sample. A low acid value (e.g., 0.02-0.07) indicates successful removal of acidic impurities.[2][5]

• Refractive Index: The refractive index is a physical property that can be used to assess the purity of a liquid. The measured refractive index should be compared to the literature value for pure amyl laurate.

Quantitative Data Summary

The following table summarizes typical data obtained from the purification of synthetic amyl laurate by distillation, based on patent literature.

Parameter	Value	Reference
Distillation Pressure	-0.090 to -0.100 MPa	[2][5]
Distillation Temperature	140-150 °C	[2][5]
Yield	>99%	[2][5]
Final Purity (by GC)	>97%	[6]
Final Acid Value	0.02 - 0.07	[2][5]

Visualizations

Experimental Workflow for Amyl Laurate Purification

References

• 1. ISOAMYL LAURATE - Ataman Kimya [atamanchemicals.com]
• 2. Preparation method of isoamyl laurate - Eureka | Patsnap [eureka.patsnap.com]
• 3. chembk.com [chembk.com]
• 4. China ISOAMYL LAURATE CAS 6309-51-9 factory and manufacturers | Unilong [unilongmaterial.com]
• 5. CN109651143A - A kind of preparation method of isoamyl laurate - Google Patents [patents.google.com]
• 6. isoamyl laurate, 6309-51-9 [thegoodscentscompany.com]

Application Notes and Protocols: Amyl Laurate as a Flavoring Agent in Food Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyl laurate, also known as isoamyl laurate or 3-methylbutyl dodecanoate, is a fatty acid ester recognized for its potential as a flavoring agent in the food industry.[1][2] It is designated as Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA), with the number 2077, and is approved by the FDA for use in food.[1][3] This document provides detailed application notes and experimental protocols for the formulation of amyl laurate in various food matrices, its synthesis, quality control, and sensory evaluation.

Amyl laurate is characterized by a faint, oily, waxy, and slightly fruity (peach-like) aroma and a fatty, creamy taste reminiscent of over-ripe fruit.[4][5] It is found naturally in beer, brandy, rum, and various wines.[2][6] Its insolubility in water and solubility in organic solvents like ethanol make it suitable for a range of food applications.[7][8]

Physicochemical Properties and Specifications

A comprehensive understanding of the physicochemical properties of amyl laurate is essential for its effective formulation in food products.

Property	Value	Reference
Synonyms	Isoamyl laurate, Isopentyl dodecanoate, 3-Methylbutyl dodecanoate	[1]
CAS Number	6309-51-9	[1]
Molecular Formula	C17H34O2	[7]
Molecular Weight	270.45 g/mol	[7]
Appearance	Colorless to pale yellow oily liquid	[7][9]
Odor	Faint, oily, waxy, fatty, with winey and peach notes	[4][6]
Taste	Fatty, creamy, with notes of over-ripe fruit	[5]
Solubility	Insoluble in water; Soluble in ethanol and other organic solvents	[7][8]
Density	Approximately 0.856 g/mL at 25°C	[7]
Boiling Point	~260-270°C	[7]
Flash Point	>230°F (>110°C)	[7]

Recommended Usage Levels in Food Products

The concentration of amyl laurate should be carefully optimized to achieve the desired flavor profile without introducing off-notes. The following table provides typical usage levels based on FEMA GRAS guidelines.[4]

Food Category	Average Usual PPM	Average Maximum PPM
Baked Goods	0.5	6.0
Nonalcoholic Beverages	0.04	3.0

Experimental Protocols

Protocol for Synthesis of Amyl Laurate (Esterification)

This protocol describes the laboratory-scale synthesis of amyl laurate through the esterification of lauric acid with isoamyl alcohol.

Materials:

• Lauric acid

• Isoamyl alcohol

• Acid catalyst (e.g., sulfuric acid or a solid acid catalyst)

• Reaction flask with a reflux condenser and water separator (e.g., Dean-Stark apparatus)

• Heating mantle

• Stirring apparatus

• Vacuum distillation setup

Procedure:

• In a reaction flask, combine lauric acid and isoamyl alcohol in a molar ratio of 1:1.5.

• Add a catalytic amount of a strong acid (e.g., 0.5% w/w of sulfuric acid).

• Heat the mixture to a temperature of 110-140°C with continuous stirring.

• Continuously remove the water produced during the reaction using the water separator to drive the equilibrium towards the formation of the ester.

• Monitor the reaction progress by measuring the amount of water collected. The reaction is considered complete when water is no longer being produced.

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Wash the organic layer with water to remove any remaining salts and unreacted alcohol.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the crude amyl laurate by vacuum distillation, collecting the fraction that distills at the appropriate temperature and pressure.

Protocol for Formulation in a Baked Good (Cookie)

This protocol outlines the incorporation of amyl laurate into a basic cookie formulation.

Materials:

• Basic cookie dough (prepared according to a standard recipe)

• Amyl laurate

• Ethanol (food grade) for preparing a stock solution

Procedure:

• Prepare a Stock Solution: Due to the low required concentration, it is recommended to first prepare a stock solution of amyl laurate in food-grade ethanol (e.g., 1% or 10% solution). This allows for more accurate dosing.

• Determine Dosage: Based on the desired final concentration (refer to Table 2), calculate the amount of the amyl laurate stock solution needed for the batch of cookie dough.

• Incorporation: Add the calculated amount of the amyl laurate stock solution to the wet ingredients of the cookie dough (e.g., creamed butter and sugar, eggs, vanilla extract) and mix thoroughly to ensure even distribution.

• Baking: Proceed with the standard baking procedure as per the cookie recipe.

• Sensory Evaluation: After cooling, conduct a sensory evaluation (see Protocol 4.4) to assess the flavor profile of the cookies.

Protocol for Formulation in a Beverage (Flavored Water)

This protocol describes the preparation of a flavored water beverage containing amyl laurate using an oil-in-water emulsion.

Materials:

• Amyl laurate

• Food-grade emulsifier (e.g., gum arabic, modified starch)

• Weighting agent (optional, to prevent creaming)

• Citric acid (for pH adjustment)

• Preservatives (e.g., sodium benzoate)

• High-shear mixer or homogenizer

• Distilled water

Procedure:

• Prepare the Aqueous Phase: In a beaker, dissolve the emulsifier, citric acid, and preservatives in distilled water.

• Prepare the Oil Phase: In a separate beaker, mix the amyl laurate with a weighting agent if necessary.

• Create a Pre-emulsion: Slowly add the oil phase to the aqueous phase while mixing with a standard blender.

• Homogenization: Pass the pre-emulsion through a high-shear mixer or homogenizer to reduce the droplet size and create a stable emulsion. The goal is to achieve a uniform, cloudy appearance.

• Dilution: The resulting flavor emulsion concentrate can then be diluted with a sugar solution or water to produce the final beverage.

• Stability Testing: Store the beverage under controlled conditions and visually inspect for any signs of instability such as creaming, sedimentation, or coalescence over a defined period.

Protocol for Sensory Evaluation

This protocol outlines a triangle test to determine if a perceptible difference exists between a control product and a product formulated with amyl laurate.

Materials:

• Control food product (without amyl laurate)

• Test food product (with amyl laurate)

• Water and unsalted crackers for palate cleansing

• Identical, coded sample cups

• Individual tasting booths with controlled lighting and ventilation

• A panel of at least 20-30 trained or consumer panelists

Procedure:

• Sample Preparation: Prepare both the control and test samples under identical conditions.

• Coding: Assign random three-digit codes to each sample.

• Presentation: Present each panelist with three samples: two are identical (either both control or both test), and one is different. The order of presentation should be randomized for each panelist.

• Instructions to Panelists: Instruct the panelists to taste each sample from left to right, cleansing their palate with water and a cracker between samples. They are then asked to identify the sample that is different from the other two.

• Data Collection: Record the responses of each panelist.

• Data Analysis: Analyze the results using a statistical table for triangle tests to determine if the number of correct identifications is statistically significant. This will indicate whether the addition of amyl laurate produced a perceivable flavor difference.

Protocol for Quality Control via Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the quantification of amyl laurate in a food matrix.

Materials:

• Food sample containing amyl laurate

• Internal standard (e.g., a deuterated analog or a similar ester not present in the sample)

• Organic solvent for extraction (e.g., hexane, dichloromethane)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar or mid-polar column)

Procedure:

• Sample Preparation:

  • Homogenize the food sample.

  • Spike the homogenized sample with a known amount of the internal standard.

  • Perform a liquid-liquid or solid-phase extraction to isolate the amyl laurate and internal standard from the food matrix.

  • Concentrate the extract to a known volume.

• GC-MS Analysis:

  • Inject an aliquot of the extract into the GC-MS system.

  • Use a temperature program that allows for the separation of amyl laurate from other volatile compounds in the sample.

  • Operate the mass spectrometer in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity for amyl laurate and the internal standard.

• Quantification:

  • Create a calibration curve by analyzing standards containing known concentrations of amyl laurate and a fixed concentration of the internal standard.

  • Calculate the concentration of amyl laurate in the food sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

References

• 1. justlittleluxuries.com.au [justlittleluxuries.com.au]
• 2. flavorsum.com [flavorsum.com]
• 3. bakerbettie.com [bakerbettie.com]
• 4. eatcremebakery.com [eatcremebakery.com]
• 5. Buy Isoamyl laurate | 6309-51-9 [smolecule.com]
• 6. kristineinbetween.com [kristineinbetween.com]
• 7. lehimills.com [lehimills.com]
• 8. repositori.udl.cat [repositori.udl.cat]
• 9. How to Achieve Stable Oil-in-Water Emulsions [pion-inc.com]

Application Note: Amyl Laurate as a Solvent for Poorly Soluble Compounds

Introduction

A significant challenge in pharmaceutical formulation is the poor aqueous solubility of many active pharmaceutical ingredients (APIs). According to the Biopharmaceutics Classification System (BCS), Class II and IV drugs exhibit low solubility, which can lead to low and variable oral bioavailability, hindering their therapeutic efficacy. Lipid-based drug delivery systems (LBDDS) are a well-established strategy to overcome these challenges by presenting the drug in a solubilized state, thereby enhancing its absorption.

Amyl laurate, specifically isoamyl laurate, is a fatty acid ester with excellent potential as a non-polar, lipophilic solvent for the formulation of poorly soluble compounds. Its properties as an emollient and its solubility in organic solvents make it a promising vehicle for APIs with high lipophilicity. This application note provides a detailed overview of the use of amyl laurate as a solvent, including its physicochemical properties, and provides a protocol for determining the solubility of a model BCS Class II drug, Ibuprofen.

Physicochemical Properties of Amyl Laurate

Amyl laurate is the ester of amyl alcohol and lauric acid. The most common isomer, isoamyl laurate, is a colorless to pale yellow liquid. Its key properties are summarized in the table below.

Property	Value	Reference
Synonyms	Isoamyl laurate, Isopentyl dodecanoate	General Chemical Reference
Molecular Formula	C₁₇H₃₄O₂	General Chemical Reference
Molecular Weight	270.45 g/mol	General Chemical Reference
Appearance	Colorless to pale yellow, oily liquid	General Chemical Reference
Solubility	Insoluble in water; Soluble in alcohol and organic solvents	[1][2]
LogP (octanol/water)	~7.43	[1]
Density	~0.856 g/mL at 25 °C	General Chemical Reference

The high LogP value indicates strong lipophilicity, making amyl laurate an ideal candidate for dissolving hydrophobic "grease-ball" type molecules.

Application: Solubility of a Model BCS Class II Drug

Compound	Solvent	Solubility (wt%) at 25°C
Ibuprofen	Medium-Chain Triglycerides (Tricaprylin)	10.5
Ibuprofen	Amyl Laurate	Estimated to be in a similar range

Note: The solubility of Ibuprofen in amyl laurate is an estimation based on its solubility in other lipid esters and triglycerides. Experimental verification is required.

Experimental Protocol: Determination of Equilibrium Solubility of a Poorly Soluble API in Amyl Laurate using the Shake-Flask Method

This protocol outlines the steps to determine the thermodynamic equilibrium solubility of a poorly soluble API in amyl laurate. The shake-flask method is a widely accepted and reliable technique for this purpose.

Materials and Equipment

• Poorly soluble API (e.g., Ibuprofen)

• Amyl laurate (solvent)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable validated method for the API

• Volumetric flasks and pipettes

Procedure

• Preparation of Samples:

  • Add an excess amount of the API to a series of glass vials. An excess is necessary to ensure that a saturated solution is formed.

  • Accurately add a known volume or weight of amyl laurate to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples at a constant speed (e.g., 100-150 rpm) for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached. It is recommended to take samples at multiple time points to confirm that the concentration has reached a plateau.

• Sample Separation:

  • After the equilibration period, remove the vials from the shaker and allow them to stand to let the undissolved API settle.

  • Centrifuge the vials at a high speed (e.g., 5000 rpm for 15 minutes) to pellet the remaining solid API.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filter the aliquot through a syringe filter into a clean vial. This step is crucial to remove any remaining undissolved microparticles.

• Analysis:

  • Accurately dilute the filtered sample with a suitable solvent to a concentration within the calibration range of the HPLC method.

  • Analyze the diluted samples using the validated HPLC method to determine the concentration of the dissolved API.

• Calculation:

  • Calculate the solubility of the API in amyl laurate, typically expressed in mg/mL or as a weight percentage (wt%).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the determination of equilibrium solubility.

References

• 1. dujps.com [dujps.com]
• 2. lup.lub.lu.se [lup.lub.lu.se]

Technical Notes & Optimization

how to improve the yield of amyl laurate synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the synthesis of amyl laurate. It includes troubleshooting guides for common experimental issues, frequently asked questions, detailed experimental protocols, and comparative data to enhance reaction yields.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the synthesis of amyl laurate, providing potential causes and actionable solutions in a direct question-and-answer format.

Problem	Question	Possible Causes & Solutions
Low or No Yield	My reaction is resulting in a very low yield of amyl laurate. What could be the issue?	1. Reversible Reaction Equilibrium: The Fischer esterification process is reversible. The presence of water, a byproduct, can shift the equilibrium back towards the reactants, reducing the yield.[1] Solution: Use methods to continuously remove water as it forms. A Dean-Stark apparatus is effective for this purpose. Alternatively, adding molecular sieves to the reaction mixture can absorb the water.[1][2] For chemical synthesis, conducting the final step under vacuum helps remove water and drive the reaction to completion.[3] 2. Inactive Catalyst: The catalyst may have lost its activity due to improper storage or age.[1] Solution: Use a fresh, active acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid).[1] For enzymatic catalysis, ensure the lipase has been stored under the recommended conditions to maintain its activity. 3. Suboptimal Reactant Ratio: An inappropriate molar ratio of lauric acid to amyl alcohol can limit the conversion. Solution: To shift the equilibrium towards the product, use a significant excess of one reactant, typically the less expensive one (amyl alcohol).[1] Molar ratios of lauric acid to isoamyl alcohol between 1:1.05 and 1:6 are often effective.[3][4]
High Acidity in Final Product	After purification, my amyl laurate product still shows a high acid value. Why is this happening?	1. Incomplete Reaction: Unreacted lauric acid may still be present in the final product. Solution: Increase the reaction time or temperature to ensure the reaction goes to completion. Confirm completion using methods like Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).[1] 2. Catalyst Carryover: The acid catalyst may not have been completely removed during the workup process. Solution: After the reaction, neutralize the mixture with a weak base, such as a sodium bicarbonate solution, followed by washing with brine and water to remove the catalyst and any remaining acid. 3. Hydrolysis During Workup: The ester product can be hydrolyzed back to the carboxylic acid and alcohol if exposed to acidic conditions and water for a prolonged period. Solution: Minimize the time the product is in contact with aqueous acidic solutions during the workup phase.
Presence of Side Products	My analysis shows unexpected byproducts in the reaction mixture. What are they and how can I prevent them?	1. Alcohol Dehydration: Strong acid catalysts at high temperatures can cause the dehydration of amyl alcohol, leading to the formation of alkenes.[1] Solution: Use a milder acid catalyst or conduct the reaction at a lower temperature.[1] 2. Byproducts from Catalyst: Certain catalysts can promote side reactions. For example, some acid catalysts can cause charring or polymerization at high temperatures.[1][3] Solution: Conduct the reaction under an inert atmosphere (e.g., nitrogen) to minimize oxidative side reactions.[1] If using enzymatic catalysts, ensure the temperature does not exceed the enzyme's optimal range to prevent denaturation and loss of selectivity.

Frequently Asked Questions (FAQs)

Q1: Which type of catalyst is better for amyl laurate synthesis: chemical or enzymatic?

A: Both chemical and enzymatic catalysts are effective, but the choice depends on the desired process conditions and product specifications.

• Chemical Catalysts (e.g., sulfuric acid, methanesulfonate mixtures) are cost-effective and often result in very high yields (up to 100%) and faster reaction times at elevated temperatures (110-140°C).[3][4] However, they can require more rigorous purification to remove the catalyst and may cause side reactions like dehydration.[1][3]

• Enzymatic Catalysts (e.g., lipases like Novozym 435 or Rhizopus oryzae) are considered a "green" alternative, operating under milder conditions (30-50°C).[5][6] This minimizes side reactions and results in a higher purity product with a lower odor profile.[6] However, enzymes are more expensive, and reaction times can be longer.[5][7]

Q2: What is the optimal molar ratio of isoamyl alcohol to lauric acid?

A: To maximize yield, an excess of isoamyl alcohol is generally used to drive the equilibrium towards ester formation.[1]

• For chemical synthesis , molar ratios of lauric acid to isoamyl alcohol ranging from 1:1.05 to 1:6 have been shown to be effective.[3][4]

• For enzymatic synthesis , an optimal ratio of 1 mole of fatty acids to 2.5 moles of isoamyl alcohol has been reported.[2] In another study, an acid-to-alcohol mole ratio of 0.8 was found to be the most critical parameter for maximizing esterification.[5]

Q3: How does reaction temperature impact the yield?

A: The optimal temperature is highly dependent on the catalyst used.

• Chemical catalysis typically requires higher temperatures, often in the range of 110-140°C, to achieve a reasonable reaction rate.[3][4]

• Enzymatic catalysis operates at much lower temperatures. For instance, with various lipases, the optimal temperature is between 40-45°C.[8][9] Exceeding this range can lead to enzyme denaturation and a decrease in yield.

Q4: Is a solvent necessary for the reaction?

A: Amyl laurate synthesis can be performed with or without a solvent. Solvent-free systems are often preferred as they reduce cost and environmental impact.[5][7] However, in some cases, particularly in enzymatic reactions, a solvent can improve substrate solubility and enhance selectivity.[1][10] Hydrophobic solvents are generally favored for enzymatic esterification.[11]

Q5: How can I monitor the progress of the reaction?

A: Several methods can be used to track the reaction's progress:

• Thin-Layer Chromatography (TLC): A quick and simple qualitative method to visualize the disappearance of the starting materials (lauric acid) and the appearance of the product (amyl laurate).[1]

• Gas Chromatography (GC): A quantitative method to determine the conversion of lauric acid and the yield of the ester.[1]

• Titration: The amount of unreacted lauric acid can be measured by determining the acid value of the reaction mixture through titration.[1]

Data Presentation

Table 1: Comparison of Chemical Synthesis Conditions for Amyl Laurate

Parameter	Condition 1	Condition 2	Condition 3	Reference
Catalyst	Zinc Methanesulfonate / Zinc Trifluoroacetate	Copper Methanesulfonate / Copper Trifluoroacetate	Manganese Methanesulfonate / Copper Trifluoroacetate	[3][4]
Molar Ratio (Lauric Acid:Amyl Alcohol)	1:2.5	1:1.25	1:2	[3][4]
Catalyst Loading (% of total weight)	2%	0.2%	1%	[3][4]
Temperature	125°C	130°C	110°C	[3][4]
Reaction Time	6 hours	14 hours	10 hours	[3][4]
Reported Yield	99.5%	99.2%	99.9%	[3][4]

Table 2: Comparison of Enzymatic Synthesis Conditions for Amyl Laurate

Parameter	System 1 (Supercritical CO₂)	System 2 (Solvent-Free)	System 3 (Solvent-Free)	Reference
Catalyst (Lipase)	Novozym 435	Rhizopus oryzae (immobilized)	Lipase (unspecified)	[8][9],[5][7],[5]
Molar Ratio (Acid:Alcohol)	Not specified, excess alcohol used	1:1 (equimolar)	0.8:1	[8],[5][7],[5]
Catalyst Loading	Not specified	400 units of activity	12% (w/w)	[5]
Temperature	40-45°C	45°C	30°C	[8][9],[5][7],[5]
Reaction Time	2-3 hours (to equilibrium)	up to 72 hours	8 hours	[8][9],[5][7],[5]
Reported Yield / Conversion	37% (max conversion)	High molar conversion	Max esterification (4.4 mmol/g)	[8][9],[5]

Experimental Protocols & Visualizations

Protocol 1: Chemical Synthesis via Fischer Esterification

This protocol describes a general procedure for synthesizing amyl laurate using an acid catalyst, based on common laboratory practices and patent literature.[3][4]

Materials:

• Lauric acid

• Isoamyl alcohol (3-methyl-1-butanol)

• Catalyst (e.g., concentrated sulfuric acid or a mixture of zinc methanesulfonate and zinc trifluoroacetate)

• Reaction flask equipped with a Dean-Stark apparatus, reflux condenser, and thermometer

• Heating mantle and magnetic stirrer

Procedure:

• To the reaction flask, add lauric acid and isoamyl alcohol in a molar ratio of 1:3.

• Begin stirring the mixture and gently heat until the lauric acid is completely melted.

• Add the acid catalyst. If using sulfuric acid, add 1-2% of the total reactant weight.

• Increase the temperature to reflux (approximately 110-140°C, depending on the setup) and begin collecting the water byproduct in the Dean-Stark trap.

• Continue the reaction for 5-14 hours, monitoring the progress by observing the rate of water collection or by TLC analysis.

• Once the reaction is complete (no more water is collected), cool the mixture to room temperature.

• Proceed with product purification, which typically involves neutralizing the excess acid, washing with water and brine, drying the organic layer, and removing the excess alcohol via distillation. The final product can be purified by vacuum distillation.[3]

Fig 1. General workflow for the synthesis of amyl laurate.

Protocol 2: Enzymatic Synthesis in a Solvent-Free System

This protocol outlines a method for synthesizing amyl laurate using an immobilized lipase, based on published research.[5][7]

Materials:

• Lauric acid

• Isoamyl alcohol

• Immobilized lipase (e.g., Novozym 435 or immobilized Rhizopus oryzae lipase)

• Reaction vessel (e.g., a sealed flask) with temperature control and mechanical agitation

• Molecular sieves (optional, for water removal)

Procedure:

• Combine lauric acid and isoamyl alcohol in the reaction vessel, typically in an equimolar ratio (1:1) or with an optimized ratio based on the specific enzyme.[5][7]

• Add the immobilized lipase. A typical loading is 4-12% by weight of the total substrates.[5]

• If desired, add molecular sieves to remove water formed during the reaction.

• Seal the vessel and place it in an incubator shaker or a temperature-controlled bath with agitation (e.g., 450 rpm).[7]

• Heat the mixture to the optimal temperature for the enzyme (e.g., 30-45°C).[5][7]

• Allow the reaction to proceed for the required time, which can range from 8 to 72 hours, depending on the enzyme and conditions.[5][7]

• After the reaction, the immobilized enzyme can be recovered by simple filtration for potential reuse.

• The product mixture can then be purified, typically by vacuum distillation, to separate the amyl laurate from any unreacted starting materials.

Fig 2. Decision tree for troubleshooting low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Preparation method of isoamyl laurate - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN109651143A - A kind of preparation method of isoamyl laurate - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Isoamyl laurate - INCITE [project-incite.eu]
• 7. proceedings.science [proceedings.science]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of isoamyl laurate and isoamyl stearate in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

troubleshooting side reactions in Fischer esterification of lauric acid

Welcome to the technical support center for the Fischer esterification of lauric acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their esterification reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the Fischer esterification of lauric acid with ethanol, catalyzed by a strong acid like sulfuric acid.

Q1: My reaction yield is low. What are the common causes and how can I improve it?

A1: Low yield in Fischer esterification is a frequent issue, primarily due to the reversible nature of the reaction. Here are the key factors and troubleshooting steps:

• Equilibrium Limitations: The reaction between lauric acid and ethanol is in equilibrium with the formation of ethyl laurate and water.[1][2][3] To drive the reaction towards the product, you can:

  • Use Excess Alcohol: Employing a significant excess of ethanol (the less expensive reactant) shifts the equilibrium to favor the formation of the ester.[1][2][3] Molar ratios of alcohol to lauric acid can range from 6:1 up to 60:1 to achieve high conversion.[1]

  • Remove Water: Water is a byproduct, and its removal will push the equilibrium forward.[1][2] This can be achieved by:

    • Using a Dean-Stark apparatus during the reaction to azeotropically remove water.[1]

    • Adding a dehydrating agent, such as molecular sieves, to the reaction mixture.[1]

    • Using concentrated sulfuric acid, which also acts as a dehydrating agent.[2]

• Insufficient Catalyst Activity: Ensure the acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) is of good quality and used in an appropriate amount.[1] For solid catalysts, ensure they are not deactivated.[1]

• Suboptimal Reaction Temperature: The reaction rate is temperature-dependent.

  • If the temperature is too low, the reaction will be slow.

  • Conversely, excessively high temperatures can promote side reactions.[1] For the synthesis of methyl laurate using a ferric-alginate catalyst, the optimal temperature was the reflux temperature of methanol.[1]

• Presence of Water in Reactants: Ensure that the lauric acid, ethanol, and solvent are as anhydrous as possible, as any initial water will inhibit the forward reaction.

Q2: I've noticed an unexpected, low-boiling point byproduct. What could it be and how can I prevent it?

A2: A common low-boiling point byproduct is diethyl ether , formed from the acid-catalyzed dehydration of two ethanol molecules.[4][5][6] This is especially prevalent when using sulfuric acid at higher temperatures.[7]

• Prevention:

  • Control Reaction Temperature: The formation of diethyl ether is favored at temperatures around 140°C, while ethylene formation is favored at even higher temperatures (above 150-160°C).[6][7] Maintaining the reaction temperature at the gentle reflux of ethanol (around 78°C) will minimize ether formation.

  • Use an Alternative Catalyst: Catalysts like p-toluenesulfonic acid (p-TsOH) are less prone to causing dehydration reactions compared to sulfuric acid.[8]

Q3: My final product has a dark or yellow color. What causes this discoloration and how can I remove it?

A3: Discoloration can arise from several sources:

• Charring of Organic Material: Concentrated sulfuric acid is a strong dehydrating and oxidizing agent and can cause charring of the starting materials or product, especially at high temperatures.[9]

• Sulfonation Reactions: Although less common with aliphatic alcohols, side reactions involving the acid catalyst can sometimes produce colored impurities.

• Purification:

  • Washing: During the workup, washing the organic layer with a sodium bicarbonate solution will neutralize the acid catalyst and help remove some acidic, colored impurities.

  • Activated Carbon Treatment: Adding activated carbon to a solution of the crude product can help adsorb colored impurities. The carbon is then removed by filtration.[10]

  • Distillation/Chromatography: Purification by distillation under reduced pressure or column chromatography can effectively separate the desired ester from colored, less volatile impurities.[11]

Q4: During the workup with a basic solution (e.g., sodium bicarbonate), I seem to be losing my ester product. What is happening?

A4: You might be experiencing saponification , which is the base-mediated hydrolysis of the ester back to the carboxylate salt (sodium laurate) and ethanol.[4][12]

• Prevention and Troubleshooting:

  • Use a Mild Base: Use a weak base like sodium bicarbonate for neutralization rather than a strong base like sodium hydroxide.

  • Avoid Prolonged Contact: Do not let the ester remain in contact with the basic solution for an extended period. Perform the washing and extraction steps efficiently.

  • Keep the Temperature Low: Perform the basic wash at room temperature or below to minimize the rate of saponification.

Quantitative Data Summary

The following table summarizes the impact of different reaction parameters on the yield of fatty acid esters, providing a basis for optimizing your experimental conditions.

Parameter	Condition	Catalyst	Fatty Acid	Alcohol	Yield/Conversion	Reference
Molar Ratio	1:1 (Ethanol:Acetic Acid)	Acid Catalyst	Acetic Acid	Ethanol	65% Yield	[3]
10:1 (Ethanol:Acetic Acid)	Acid Catalyst	Acetic Acid	Ethanol	97% Yield	[3]
100:1 (Ethanol:Acetic Acid)	Acid Catalyst	Acetic Acid	Ethanol	99% Yield	[3]
13:1 (Ethanol:Lauric Acid)	Sulfuric Acid	Lauric Acid	Ethanol	88.2% Conversion	[13]
9:1 (Methanol:PFAD)	Sulfuric Acid	PFAD	Methanol	99.08% Conversion	[14]
9:1 (Methanol:PFAD)	p-TsOH	PFAD	Methanol	98.27% Conversion	[14]
Catalyst	Sulfuric Acid	Sulfuric Acid	PFAD	Methanol	99.08% Conversion	[14]
p-Toluenesulfonic Acid	p-TsOH	PFAD	Methanol	98.27% Conversion	[14]
Temperature	60°C	Sulfuric Acid	Lauric Acid	Various	16.3-93.6% Conversion	[13]
Reflux Temperature	Ferric-alginate	Lauric Acid	Methanol	High Yield	[1]

*PFAD: Palm Fatty Acid Distillate

Key Experimental Protocols

Protocol 1: Fischer Esterification of Lauric Acid with Ethanol

This protocol is a representative procedure for the synthesis of ethyl laurate.

Materials:

• Lauric acid

• Absolute ethanol

• Concentrated sulfuric acid

• Diethyl ether

• 5% aqueous sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, standard glassware

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve lauric acid in an excess of absolute ethanol (e.g., a 10:1 molar ratio of ethanol to lauric acid).

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Continue the reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[15]

• Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel. Add diethyl ether to dissolve the ester and then add water to begin the extraction.

• Washing:

  • Wash the organic layer with 5% aqueous sodium bicarbonate solution to neutralize the sulfuric acid and any unreacted lauric acid. Be cautious as CO2 gas will be evolved.[15][16]

  • Wash the organic layer with water.

  • Finally, wash with brine to help break any emulsions and remove excess water.[15]

• Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous sodium sulfate. Filter or decant the solution to remove the drying agent. Remove the diethyl ether and excess ethanol using a rotary evaporator.

• Purification: The crude ethyl laurate can be further purified by vacuum distillation.[11]

Protocol 2: Analysis of Products and Side Products by GC-MS

Gas chromatography-mass spectrometry (GC-MS) is an excellent technique for identifying and quantifying the products and potential side products of the reaction.

Procedure:

• Sample Preparation: Prepare a dilute solution of the crude reaction product in a suitable volatile solvent (e.g., dichloromethane or hexane).

• GC Separation: Inject the sample into a GC equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column). The components will separate based on their boiling points and interactions with the stationary phase. Ethyl laurate, unreacted lauric acid, ethanol, and potential side products like diethyl ether will have different retention times.

• MS Detection and Identification: As each component elutes from the GC column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used to identify the compound by comparing it to a spectral library or through manual interpretation.[17]

• Quantification: By integrating the peak areas in the chromatogram, the relative amounts of each component can be determined. For more accurate quantification, calibration with known standards is recommended.

Visualizing Troubleshooting and Reaction Pathways

Troubleshooting Flowchart

This flowchart provides a logical sequence for diagnosing and resolving common issues during the Fischer esterification of lauric acid.

Troubleshooting flowchart for Fischer esterification.

Signaling Pathway of Side Reactions

This diagram illustrates the main reaction pathway for Fischer esterification and the competing side reaction of ether formation from the alcohol.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Describe the mechanism of the formation of diethyl ether from ethanol - askIITians [askiitians.com]
• 5. CN105481661A - Method for preparing diethyl ether by using ethanol - Google Patents [patents.google.com]
• 6. m.youtube.com [m.youtube.com]
• 7. The formation of diethyl ether from ethanol is catalysed class 12 chemistry CBSE [vedantu.com]
• 8. organic chemistry - Advantages of p-toluenesulfonic acid over sulfuric acid in the formation of acetals - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. benchchem.com [benchchem.com]
• 10. US2744938A - Removal of color impurities from organic compounds - Google Patents [patents.google.com]
• 11. Assessment of Scalable Fractionation Methodologies to Produce Concentrated Lauric Acid from Black Soldier Fly (Hermetia illucens) Larvae Fat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Solved mmol MW mg or mL compound r lauric acid acetyl | Chegg.com [chegg.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 15. High-Shear Mixing-Assisted Esterification of Lauric Acid to Produce Value-Added Products and Intermediaries: Effect of the Alcohol Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cerritos.edu [cerritos.edu]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Lipase-Catalyzed Esterification

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions to optimize lipase-catalyzed esterification reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control for successful lipase-catalyzed esterification?

A1: The kinetics and overall yield of lipase-catalyzed reactions are governed by several interconnected factors.[1][2][3] The four most essential parameters to optimize are typically the type of lipase used, the reaction medium (including solvent choice), the reaction temperature, and the molar ratio of the substrates (alcohol and acid).[1][4] Other critical factors include enzyme loading, agitation speed, and, crucially, the water activity (aw) of the system.[5][6]

Q2: How does water activity (aw) impact the reaction, and what is the optimal level?

A2: Water activity is a paramount factor. A minimal amount of water is essential to maintain the lipase's active three-dimensional structure.[6][7] However, since esterification is a reversible reaction, excess water will shift the equilibrium towards the reverse reaction, hydrolysis, which breaks down the ester product and reduces the overall yield.[7][8] The optimal water activity for ester synthesis is typically very low, often in the range of aw < 0.2.[9] For many microbial lipase preparations, the best results are achieved over an aw range of 0.25 to 0.45.[10] Controlling water content can be achieved by using anhydrous solvents, adding molecular sieves, or performing the reaction under a vacuum to remove water as it is formed.[7][9]

Q3: What is the effect of temperature on the reaction, and how do I determine the optimum temperature?

A3: Temperature significantly influences enzyme activity and reaction rate. Initially, increasing the temperature generally boosts the reaction rate.[1][11] For example, in one study, a yield of 94% for 6-O-glucosyl palmitate was obtained at 60°C in 20 hours, while it took 40 hours to achieve the same yield at 45°C.[1] However, excessively high temperatures can lead to enzyme denaturation and a loss of activity.[11][12] The optimal temperature represents a balance between maximizing reaction rate and maintaining enzyme stability. This temperature can vary depending on the specific lipase; for instance, Carica papaya lipase shows optimal activity at 55°C, while some thermostable lipases can operate at 60-65°C.[10][13] It is recommended to determine the optimal temperature experimentally for your specific system.

Q4: How do I select an appropriate solvent for the reaction?

A4: The choice of solvent is critical as it affects substrate solubility, enzyme stability, and can shift the reaction equilibrium toward synthesis.[14] Generally, hydrophobic, non-polar organic solvents like n-hexane or isooctane are preferred because they do not strip the essential water layer from the enzyme's surface.[14][15] The hydrophobicity of the solvent can also influence the enzyme's apparent affinity for substrates.[15] Polar solvents can sometimes be used but may lead to lower enzyme activity.[16] In recent years, deep eutectic solvents (DESs) have emerged as green alternatives that can maintain high substrate solubility while improving enzyme stability and efficiency.[17][18] Solvent-free systems are also an option, particularly for liquid substrates, which can simplify downstream processing.[11]

Troubleshooting Guide

Problem 1: Low or No Ester Yield

This is one of the most common issues encountered. The following Q&A will help diagnose the root cause.

Q1.1: Is your enzyme active?

A: The lipase may be inactive due to improper storage or handling. Before starting a large-scale reaction, it's advisable to perform a simple activity assay. If using an immobilized lipase, the immobilization process itself might have led to a loss of activity. Also, ensure the pH of the reaction medium is optimal for your specific lipase, as the pH of the aqueous solution in which the enzyme last existed can profoundly affect its activity in an organic medium.[19]

Q1.2: Is the water content in your reaction optimized?

A: As mentioned in the FAQs, excess water is a primary cause of low ester yield due to the competing hydrolysis reaction.[7][8]

• Troubleshooting Steps:

  • Use Anhydrous Reagents: Ensure your substrates and solvent are as dry as possible. Consider drying solvents over molecular sieves for at least 24 hours.[14]

  • In-situ Water Removal: Add activated molecular sieves (e.g., 3Å or 4Å) to the reaction mixture to sequester the water produced during esterification.[7][9]

  • Vacuum Application: For solvent-free systems or high-boiling point solvents, running the reaction under a vacuum can effectively remove water as it forms.[7]

Q1.3: Could substrate or product inhibition be occurring?

A: Yes, this is a frequent issue, especially with certain substrates. High concentrations of short-chain alcohols (like methanol and ethanol) or short-chain fatty acids can inhibit or even deactivate the lipase.[7][20][21] The accumulation of the ester product can also sometimes inhibit the enzyme.[7]

• Troubleshooting Steps:

  • Optimize Molar Ratio: While an excess of one substrate is often used to drive the reaction, a very high concentration can be inhibitory. Experiment with different molar ratios to find an optimal balance.[7] Ratios of alcohol to acid from 1:2 to 10:1 have been explored in various systems.[7]

  • Fed-Batch Approach: Instead of adding all of a potentially inhibitory substrate at the beginning, add it gradually over the course of the reaction. This maintains a low, non-inhibitory concentration in the reaction vessel.[7]

  • In-situ Product Removal: If product inhibition is suspected, consider techniques to remove the ester from the reaction medium as it is formed, although this can be complex to implement.[7]

Troubleshooting Workflow for Low Ester Yield

Caption: A troubleshooting workflow for addressing low ester yield.

Problem 2: Reaction Rate is Extremely Slow

Q2.1: Is the enzyme concentration too low?

A: The amount of enzyme directly impacts the reaction rate. If the rate is slow from the outset, the enzyme loading may be insufficient.

• Troubleshooting Steps: Increase the enzyme loading incrementally. Typical concentrations range from 1% to 10% (w/w) based on the total weight of the substrates.[7] For example, a study on isoamyl propionate synthesis found an optimal enzyme loading of 2.5% (w/v).[5]

Q2.2: Are there mass transfer limitations?

A: Mass transfer limitations occur when the rate of substrate diffusion to the enzyme's active site is slower than the intrinsic reaction rate.[22] This is a common issue with immobilized enzymes.[23]

• External Mass Transfer: This relates to the diffusion of the substrate from the bulk liquid to the outer surface of the enzyme support. It is often indicated if the reaction rate increases with higher agitation speeds.[22]

• Internal Mass Transfer: This involves the diffusion of the substrate within the pores of the support to reach the enzyme. It can be a problem with large support particles or highly viscous media.[22][24]

• Troubleshooting Steps:

  • Increase Agitation: Incrementally increase the stirring speed or flow rate to see if the reaction rate improves. A plateau in the rate suggests external limitations have been overcome.[22]

  • Reduce Particle Size: If using an immobilized enzyme, using support particles with a smaller diameter can reduce internal diffusion limitations.[22]

  • Optimize Viscosity: If the reaction medium is highly viscous, consider adding a low-viscosity, non-inhibitory solvent to improve mass transfer.[8]

Problem 3: Poor Reusability of Immobilized Lipase

The ability to reuse an immobilized enzyme is critical for process economics.[25] A sharp decline in activity after a few cycles indicates a problem with stability or the immobilization method.

Q3.1: Is the enzyme leaching from the support?

A: This is a major drawback of immobilization via physical adsorption, where the enzyme is held by weak bonds.[26] The enzyme can easily desorb and wash away during the reaction or recovery steps.

• Troubleshooting Steps:

  • Change Immobilization Method: Consider a more robust method like covalent bonding or entrapment. Cross-linking with agents like glutaraldehyde can create very stable bonds, leading to highly reusable enzymes.[26]

  • Analyze Supernatant: After a reaction cycle, test the supernatant for protein content or enzymatic activity to confirm if leaching is occurring.

Q3.2: Is the enzyme being inactivated during use or washing?

A: The enzyme may be denatured by harsh reaction conditions (e.g., temperature spikes) or by the solvents used for washing between cycles.[16][26]

• Troubleshooting Steps:

  • Evaluate Washing Solvents: Some solvents can be detrimental to enzyme stability. A study found that washing with butanol or ethanol was effective for removing glycerol and maintaining lipase activity for biodiesel production.[25] Avoid solvents known to cause denaturation.

  • Re-evaluate Reaction Conditions: Ensure the temperature and other conditions are not too harsh, leading to gradual denaturation over multiple cycles. Even if the conditions are acceptable for a single run, cumulative stress over several cycles can reduce activity.

Data Presentation: Optimizing Reaction Parameters

Table 1: Typical Optimal Reaction Conditions for Lipase-Catalyzed Esterification

Parameter	Typical Range / Optimal Value	Rationale & Considerations	Source(s)
Temperature	40°C - 65°C	Balances reaction rate against enzyme thermal stability. Optimum is specific to the lipase.	[1][5][11]
Substrate Molar Ratio	1:1 to 1:10 (Acid:Alcohol)	An excess of one substrate can shift equilibrium but may cause inhibition at very high levels.	[5][7]
Enzyme Loading	1% - 10% (w/w of substrates)	Higher loading increases rate but adds cost. A plateau may indicate other limitations.	[7]
Agitation Speed	150 - 300 rpm	Must be sufficient to overcome external mass transfer limitations without causing shear stress that could damage the enzyme/support.	[5][20]
Water Activity (aw)	< 0.5 (often < 0.2)	Low water content is crucial to prevent the reverse hydrolysis reaction and maximize ester yield.	[9][10]

Table 2: Influence of Solvent Choice on Lipase-Catalyzed Esterification

Solvent Type	Examples	General Effect on Reaction	Source(s)
Non-polar / Hydrophobic	n-Hexane, Isooctane, Toluene	Generally preferred. High enzyme activity and stability as they do not strip essential water from the enzyme.	[14][15]
Polar Aprotic	Acetonitrile, Acetone	Can sometimes be used but may reduce enzyme activity. May be necessary for substrate solubility.	[1][16]
Polar Protic	Short-chain alcohols (e.g., Butanol)	Often act as a substrate, but can cause enzyme inhibition/deactivation at high concentrations.	[16][21]
Solvent-Free	(No solvent)	Environmentally friendly and simplifies product purification. Can lead to high viscosity and mass transfer issues.	[8][11]
Green Solvents	Deep Eutectic Solvents (DESs)	Can enhance enzyme stability and substrate solubility. A sustainable alternative to traditional organic solvents.	[17][27]

Experimental Protocols

Protocol 1: General Procedure for a Batch Lipase-Catalyzed Esterification

This protocol describes a typical lab-scale synthesis of an ester.

• Reagent Preparation:

  • Ensure all substrates (acid and alcohol) and the chosen organic solvent are anhydrous. If necessary, dry the solvent over activated molecular sieves (3Å) for at least 24 hours.[14]

• Reaction Setup:

  • To a temperature-controlled, sealed reaction vessel (e.g., a shaker flask), add the carboxylic acid and alcohol at the desired molar ratio (e.g., 1:1 or with an excess of one substrate).[14]

  • Add the organic solvent, if used.

  • Add the immobilized lipase. A typical starting concentration is 5% (w/w) based on the total mass of the substrates.[7]

  • If controlling water content is critical, add activated molecular sieves (e.g., 10% w/v) to the vessel.[7]

• Reaction Conditions:

  • Place the vessel in a shaking incubator set to the desired temperature (e.g., 50°C) and agitation speed (e.g., 200 rpm).[5]

• Monitoring the Reaction:

  • At regular intervals, withdraw small aliquots from the reaction mixture.

  • Stop the enzymatic reaction in the aliquot immediately (e.g., by flash freezing or adding a denaturing solvent).

  • Analyze the sample for substrate consumption and product formation using a suitable analytical technique, such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Reaction Termination:

  • Once the reaction has reached equilibrium or the desired conversion, stop the reaction.

  • Separate the immobilized enzyme from the reaction mixture by filtration or centrifugation for potential reuse.

Workflow for Optimizing Esterification Parameters

Caption: Experimental workflow for optimizing key reaction parameters.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Advances in lipase-catalyzed esterification reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dl.begellhouse.com [dl.begellhouse.com]
• 6. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. ocl-journal.org [ocl-journal.org]
• 11. researchgate.net [researchgate.net]
• 12. agritrop.cirad.fr [agritrop.cirad.fr]
• 13. redalyc.org [redalyc.org]
• 14. benchchem.com [benchchem.com]
• 15. Water activity and substrate concentration effects on lipase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Organic Solvent Tolerant Lipases and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Deep Eutectic Solvents as Suitable Solvents for Lipase-Catalyzed Transesterification Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. tandfonline.com [tandfonline.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Advances and Challenges in the Development of Immobilized Enzymes for Batch and Flow Biocatalyzed Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Is enzyme immobilization a mature discipline? Some critical considerations to capitalize on the benefits of immobilization - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00083K [pubs.rsc.org]
• 25. Investigation of the Reuse of Immobilized Lipases in Biodiesel Synthesis: Influence of Different Solvents in Lipase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]
• 27. mdpi.com [mdpi.com]

challenges in purifying amyl laurate from reaction mixtures

Welcome to the technical support center for the purification of amyl laurate. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common challenges encountered during the purification of amyl laurate from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude amyl laurate reaction mixture?

A1: The most prevalent impurities are typically unreacted starting materials, which include lauric acid and amyl alcohol.[1][2] Other potential contaminants include the catalyst used in the synthesis (e.g., sulfuric acid, methanesulfonates, or lipases), and byproducts formed from side reactions.[1][3]

Q2: What is the general approach to purifying amyl laurate?

A2: A common purification strategy involves a multi-step process. Initially, the reaction mixture is washed with a basic solution, like sodium bicarbonate or sodium carbonate, to neutralize and remove any remaining acidic catalyst and unreacted lauric acid.[1][4] This is followed by washing with water to remove water-soluble impurities.[4] The final purification of the amyl laurate is typically achieved through distillation, often under vacuum, to separate it from any residual starting materials and other less volatile impurities.[1][5]

Q3: How can I effectively remove the unreacted lauric acid?

A3: Unreacted lauric acid can be effectively removed by washing the crude product with a mild aqueous base.[6] A 5% sodium bicarbonate or sodium carbonate solution is commonly used.[2] This converts the lauric acid into its water-soluble sodium salt, which can then be separated from the organic layer containing the amyl laurate.[1]

Q4: I'm having trouble removing the residual amyl alcohol. What should I do?

A4: Amyl alcohol can often be removed by washing the organic layer with water.[4] However, if a significant amount remains, vacuum distillation can be an effective method for its removal, as amyl alcohol is typically more volatile than amyl laurate.[7]

Q5: My final product has a persistent odor. How can I eliminate it?

A5: An odor in the final product could be due to residual starting materials, particularly amyl alcohol or unreacted lauric acid which can sometimes have a distinct smell.[3][7] Thorough washing with a sodium carbonate or sodium hydroxide solution followed by vacuum distillation of the dried organic phase should help in removing these volatile impurities and the associated odor.[7]

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of amyl laurate.

Issue	Symptom	Possible Cause	Troubleshooting Steps
1. Acidic Product	The purified amyl laurate has an acidic pH.	Incomplete removal of the acid catalyst or unreacted lauric acid.	- Wash the organic layer containing the amyl laurate with a 5% sodium bicarbonate or sodium carbonate solution until the aqueous layer is no longer acidic.[1][2]- Perform multiple water washes after the base wash to remove any remaining salts.[4]
2. Presence of Starting Materials in Final Product	TLC, GC, or HPLC analysis shows peaks corresponding to lauric acid or amyl alcohol.	- Incomplete reaction.- Inefficient washing or distillation.	- For Lauric Acid: Ensure thorough washing with a basic solution as described above.[1]- For Amyl Alcohol: After aqueous washes, perform vacuum distillation to remove the more volatile amyl alcohol.[7]- Optimize the distillation conditions (pressure and temperature) to ensure a clean separation.
3. Low Yield	The amount of purified amyl laurate is significantly lower than the theoretical yield.	- Incomplete reaction.- Loss of product during washing steps due to emulsion formation.- Inefficient distillation (product remaining in the distillation pot or being lost in the forerun).	- Ensure the initial reaction has gone to completion using TLC or GC monitoring.- To break emulsions during washing, add a small amount of brine (saturated NaCl solution).- Carefully monitor the temperature and pressure during distillation to collect the correct fraction.[5]
4. Product Discoloration	The final amyl laurate product is yellow or brown.	- High reaction temperatures causing degradation.- Presence of impurities that are colored.	- Consider using a lower reaction temperature or a milder catalyst.- If discoloration persists after distillation, a final purification step using column chromatography may be necessary.

Experimental Protocols

Protocol 1: Work-up and Washing Procedure

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel.

• Add an equal volume of a 5% aqueous sodium bicarbonate (NaHCO₃) solution.

• Stopper the funnel and shake gently, venting frequently to release any pressure from CO₂ evolution.

• Allow the layers to separate. The top layer is the organic layer containing amyl laurate, and the bottom is the aqueous layer.[1]

• Drain the lower aqueous layer.

• Repeat the washing with sodium bicarbonate solution until no more gas evolves.

• Wash the organic layer with an equal volume of water.

• Drain the aqueous layer.

• Wash the organic layer with brine to help break any emulsions and remove residual water.

• Drain the aqueous layer and transfer the organic layer to a clean, dry flask.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Filter to remove the drying agent.

Protocol 2: Vacuum Distillation

• Set up a distillation apparatus suitable for vacuum distillation.

• Transfer the dried and filtered crude amyl laurate to the distillation flask.

• Begin to slowly reduce the pressure using a vacuum pump.

• Once the desired vacuum is achieved (e.g., -0.090 to -0.100 MPa), begin to heat the distillation flask.[3][5]

• Collect the fraction that distills at the boiling point of amyl laurate under the applied pressure. For example, at a vacuum of -0.097 MPa, the collection temperature is typically between 140-150 °C.[3][5]

• Discard any initial forerun that distills at a lower temperature, as this may contain residual amyl alcohol.

• Stop the distillation once the desired product has been collected and before higher boiling impurities begin to distill.

Quantitative Data Summary

The following table summarizes typical reaction and purification parameters found in the literature.

Parameter	Value	Reference
Reaction Temperature	110-140 °C	[3][5]
Reaction Time	5-14 hours	[3][5]
Vacuum Pressure for Distillation	-0.090 to -0.100 MPa	[3][5]
Distillation Collection Temperature	140-150 °C (at ~-0.097 MPa)	[3][5]
Reported Yield	Can reach up to 100%	[3][5]

Diagrams

Caption: General workflow for the purification of amyl laurate.

Caption: Decision tree for troubleshooting impure amyl laurate.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. benchchem.com [benchchem.com]
• 3. Preparation method of isoamyl laurate - Eureka | Patsnap [eureka.patsnap.com]
• 4. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 5. CN109651143A - A kind of preparation method of isoamyl laurate - Google Patents [patents.google.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Storage and Stability of Amyl Laurate

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on preventing the hydrolysis of amyl laurate during storage through a series of troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is amyl laurate and why is its stability during storage a concern?

Amyl laurate (also known as isoamyl laurate or 3-methylbutyl dodecanoate) is an ester of isoamyl alcohol and lauric acid.[1] It is widely used in cosmetic and pharmaceutical formulations as an emollient, solvent, and skin-conditioning agent.[1] Like all esters, amyl laurate is susceptible to hydrolysis, a chemical reaction with water that breaks the ester bond to form its constituent alcohol (isoamyl alcohol) and carboxylic acid (lauric acid).[1] This degradation can alter the physicochemical properties of a formulation, such as its pH, viscosity, and sensory profile, and can also impact the efficacy and stability of the final product.

Q2: What are the primary factors that accelerate the hydrolysis of amyl laurate?

The hydrolysis of amyl laurate is primarily accelerated by the following factors:

• Presence of Water: Water is a necessary reactant for hydrolysis. The rate of hydrolysis is directly related to the amount of water present in the formulation.

• pH: The hydrolysis of esters is catalyzed by both acids (low pH) and bases (high pH).[2] The reaction is generally slowest at a near-neutral pH.

• Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.[3] For many reactions, the rate can double or triple with every 10°C increase in temperature.[3]

• Catalysts: Certain enzymes (lipases) and metal ions can act as catalysts, accelerating the hydrolysis of esters.

Q3: How can I prevent the hydrolysis of amyl laurate in my formulations during storage?

To minimize the hydrolysis of amyl laurate, consider the following preventative measures:

• Control Moisture Content: Keep the water content in your formulation as low as possible and protect it from atmospheric moisture by using tightly sealed containers.

• Optimize pH: Maintain the pH of your formulation in a range where the hydrolysis of the ester is minimal, typically between pH 4.5 and 6.5 for cosmetic emulsions.

• Control Storage Temperature: Store formulations containing amyl laurate at controlled room temperature or in a refrigerated environment to reduce the rate of hydrolysis. Avoid exposure to high temperatures.

• Use of Stabilizers:

  • Antioxidants: To prevent oxidative processes that can indirectly promote hydrolysis.

  • Chelating Agents: To sequester metal ions that can catalyze hydrolysis.

• Inert Atmosphere: For highly sensitive formulations, storing under an inert atmosphere (e.g., nitrogen) can prevent both oxidation and exposure to moisture.

Troubleshooting Guide

Problem: I have observed a change in the pH and a decrease in the viscosity of my amyl laurate-containing emulsion after storage.

This is a common sign of ester hydrolysis. The formation of lauric acid will lower the pH of the formulation, which can in turn affect the stability of other ingredients and the overall viscosity of the emulsion.

Troubleshooting Steps:

• Confirm Hydrolysis: Use an analytical method, such as the HPLC or GC-MS protocols provided below, to quantify the amount of amyl laurate remaining and the concentration of lauric acid and isoamyl alcohol that has formed.

• Review Storage Conditions: Check the storage temperature and humidity records. Were the samples exposed to elevated temperatures or high humidity?

• Measure Formulation pH: Determine if the initial pH of your formulation was outside the optimal stability range for esters.

• Evaluate Packaging: Ensure that the packaging is properly sealed to prevent moisture ingress.

Quantitative Data on Ester Hydrolysis

Table 1: Effect of Temperature on the Hydrolysis Rate Constant of a Representative Fatty Acid Ester *

Temperature (°C)	Apparent First-Order Rate Constant (k, day⁻¹)	Half-Life (t½, days)
25	0.001	693
40	0.004	173
50	0.010	69

*Data is hypothetical and for illustrative purposes, based on the general principle of reaction rate increase with temperature.

Table 2: Influence of pH on the Hydrolysis Half-Life of a Representative Fatty Acid Ester at 25°C *

pH	Half-Life (t½, days)
3.0	150
5.0	700
7.0	500
9.0	80

*Data is hypothetical and for illustrative purposes, based on the general understanding of pH influence on ester hydrolysis.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for the Determination of Amyl Laurate and its Hydrolysis Products

This method is designed for the simultaneous quantification of amyl laurate, lauric acid, and isoamyl alcohol to monitor the stability of a formulation.

• Instrumentation: High-Performance Liquid Chromatograph (HPLC) with a UV or Evaporative Light Scattering Detector (ELSD).

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection:

  • UV at 210 nm for lauric acid.

  • ELSD for amyl laurate and isoamyl alcohol (which lack a strong chromophore).

• Sample Preparation:

  • Accurately weigh a portion of the formulation.

  • Disperse the sample in a suitable solvent (e.g., methanol or isopropanol) and sonicate to ensure complete dissolution of the analytes.

  • Centrifuge the sample to precipitate any insoluble excipients.

  • Filter the supernatant through a 0.45 µm syringe filter before injection.

• Quantification: Create calibration curves for amyl laurate, lauric acid, and isoamyl alcohol using standards of known concentrations.

Protocol 2: GC-MS Method for the Analysis of Amyl Laurate and its Hydrolysis Products

This method is suitable for the sensitive detection and quantification of amyl laurate and its volatile hydrolysis product, isoamyl alcohol, as well as lauric acid after derivatization.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 280°C at 20°C/min.

  • Hold at 280°C for 10 minutes.

• Injector Temperature: 280°C.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Range: m/z 40-500.

• Sample Preparation:

  • Perform a liquid-liquid extraction of the formulation with a suitable organic solvent (e.g., hexane or dichloromethane).

  • For the analysis of lauric acid, a derivatization step (e.g., silylation with BSTFA) is required to increase its volatility.

  • Inject the extracted and derivatized sample into the GC-MS.

• Quantification: Use selective ion monitoring (SIM) mode for enhanced sensitivity and create calibration curves for each analyte.

Visualizations

Caption: Hydrolysis mechanism of amyl laurate.

Caption: Troubleshooting workflow for amyl laurate hydrolysis.

Caption: Decision tree for optimal storage conditions.

References

• 1. The hydrolysis of long-chain fatty acid esters of cholesterol with rat liver enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. gpi.ac.in [gpi.ac.in]

resolving peak tailing for amyl laurate in gas chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during gas chromatography (GC) analysis, with a specific focus on resolving peak tailing for amyl laurate.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing for Amyl Laurate

Peak tailing is a common chromatographic problem characterized by an asymmetrical peak with a trailing edge.[1] An ideal peak should have a symmetrical, Gaussian shape.[1][2] Peak tailing can compromise the accuracy and precision of quantification by affecting peak integration and resolution.[1]

Is your amyl laurate peak tailing? Follow this step-by-step guide to identify and resolve the issue.

Question: How do I know if my peak is tailing?

Answer: A tailing peak will have an asymmetry factor or tailing factor greater than 1. A value greater than 1.5 is a clear indicator of a problem.[3] You can often observe this visually by zooming in on the peak in your chromatography data system.

Question: What are the first things I should check if I observe peak tailing?

Answer: Start with the most common and easily correctable issues associated with the GC system's inlet.

• Inspect and Replace the Inlet Liner and Septum: The inlet liner is a common source of contamination and active sites that can interact with your analyte.[4] Small fragments of the septum can also fall into the liner, creating obstructions.

  • Action: Replace the inlet liner with a fresh, deactivated liner. Also, replace the septum. Molded Thermogreen® LB-2 septa are a good option due to their optimized bleed, temperature, and puncturability characteristics.[4]

• Check for Proper Column Installation: An improperly installed column can create dead volumes or turbulence in the flow path, leading to peak distortion.[3]

  • Action: Ensure the column is cut cleanly at a 90-degree angle and is installed at the correct height within the inlet, following the manufacturer's instructions.[3]

Question: What if replacing the liner and checking the column installation doesn't solve the problem?

Answer: The issue may lie with the column itself or the analytical method parameters.

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites that cause peak tailing.[1]

  • Action: Trim 10-20 cm from the front of the column.[3] This will remove the contaminated section. Be aware that this may slightly alter retention times.

• Active Sites on the Column: The stationary phase of the column can degrade over time, exposing active silanol groups that can interact with polar analytes.

  • Action: If trimming the column doesn't work, consider using a fresh, deactivated liner or a column with a more inert stationary phase.[2][3]

• Sample Overload: Injecting too much of your sample can saturate the stationary phase.[1][2]

  • Action: Try diluting your sample or reducing the injection volume.[2][5]

• Inlet Temperature: An incorrect inlet temperature can lead to incomplete or slow vaporization of the analyte.

  • Action: For long-chain esters like amyl laurate, ensure the injector temperature is high enough for efficient vaporization. A typical starting point is 250 °C.[6]

• Carrier Gas Flow Rate: The flow rate of the carrier gas affects the speed at which the analyte moves through the column. An inappropriate flow rate can contribute to peak broadening and tailing.

  • Action: Optimize the carrier gas flow rate. While a higher flow rate can reduce analysis time, an optimal flow rate will provide the best balance of efficiency and peak shape.[7][8]

Frequently Asked Questions (FAQs)

Q1: Why is my amyl laurate peak tailing, but other peaks in the chromatogram look fine?

A1: This often points to a chemical interaction between amyl laurate and active sites within the GC system. Amyl laurate, being an ester with a polar carbonyl group, can interact with active silanol groups on the surface of a contaminated liner or a degraded column.[9] Non-polar compounds in your sample may not be affected by these active sites and therefore exhibit good peak shape.

Q2: Can the solvent I use to dissolve my sample affect peak shape?

A2: Yes, a mismatch in polarity between the solvent, the analyte, and the stationary phase can lead to poor peak shape, including tailing.[9] For amyl laurate, using a non-polar or moderately polar solvent that is compatible with your GC column's stationary phase is recommended.

Q3: How often should I perform inlet maintenance?

A3: The frequency of inlet maintenance depends on the cleanliness of your samples and the number of injections. For routine analysis, it is good practice to change the septum daily, especially with heavy use, and inspect the liner regularly for signs of contamination or septum coring.[4]

Q4: Can an incomplete derivatization of fatty acids to esters cause peak tailing?

A4: Yes, if you are analyzing fatty acids that have been converted to esters (like amyl laurate), an incomplete reaction can leave behind free fatty acids. These unreacted acids are highly polar and will strongly interact with active sites in the system, leading to significant peak tailing.[1]

Q5: What is a "chair-shaped" peak, and what does it indicate?

A5: A "chair-shaped" peak is a specific type of peak distortion that is highly indicative of a poorly cut column where the entrance is partially blocked. This can be caused by a jagged cut, burrs, or debris from the cutting process.

Data Presentation

The following table provides illustrative data on how changing key GC parameters can affect the peak shape of a long-chain fatty acid ester, similar to amyl laurate. The tailing factor is a measure of peak asymmetry; a value of 1.0 indicates a perfectly symmetrical peak.

Parameter	Setting 1	Tailing Factor	Setting 2	Tailing Factor
Injector Temperature	220 °C	1.8	250 °C	1.2
Carrier Gas Flow Rate	0.8 mL/min	1.6	1.2 mL/min	1.1
Sample Concentration	100 µg/mL	1.9 (Overload)	10 µg/mL	1.1
Column Condition	Old, Contaminated	2.1	New, Deactivated	1.0

Note: This data is for illustrative purposes to demonstrate general trends in gas chromatography.

Experimental Protocols

Representative GC-FID Protocol for the Analysis of Fatty Acid Esters

This protocol is a general guideline for the analysis of fatty acid esters, such as amyl laurate, using a Gas Chromatograph with a Flame Ionization Detector (GC-FID).

1. Sample Preparation:

• Dissolve the amyl laurate standard or sample in a suitable solvent (e.g., methanol or methylene chloride) to a final concentration in the linear range of the detector (e.g., 100-500 µg/mL).[6][10]

2. GC-FID Conditions:

• Column: HP-5, 30 m x 0.32 mm I.D., 0.25 µm film thickness (or equivalent 5% phenyl methylpolysiloxane column).[6]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[6]

• Injection: 1 µL in splitless mode.[6]

• Inlet Temperature: 250 °C.[6]

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 5 minutes.

  • Ramp 1: Increase to 200 °C at a rate of 50 °C/min, hold for 5 minutes.

  • Ramp 2: Increase to 240 °C at a rate of 50 °C/min, hold for 3.3 minutes.[6]

• Detector: FID at 250 °C.[6]

• FID Gases: Hydrogen and Air at manufacturer-recommended flow rates.

3. Data Analysis:

• Integrate the peak for amyl laurate and calculate the tailing factor. A value between 0.9 and 1.5 is generally considered acceptable.

Mandatory Visualization

Caption: Troubleshooting workflow for resolving peak tailing in gas chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. GC Injection Port Issues: Two Case Studies (Peak Tailing and Low Response) [sigmaaldrich.com]
• 5. [3] What do Chromatograms tell us? Peak Shape: Overload using Liquid Phases [restek.com]
• 6. ijrpc.com [ijrpc.com]
• 7. The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ijert.org [ijert.org]

Technical Support Center: Stability of Amyl Laurate in Emulsions and Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability testing of amyl laurate in emulsions and other formulations.

Frequently Asked Questions (FAQs)

Q1: What is amyl laurate and what is its primary function in emulsions?

Amyl laurate, most commonly isoamyl laurate, is an ester that functions as a lightweight, non-greasy emollient in a variety of skincare, haircare, and cosmetic formulations.[1][2] In emulsions, it is used to provide a silky, smooth skin feel, improve spreadability, and reduce the greasy texture of oil-based ingredients.[2][3] It is often considered a natural and biodegradable alternative to silicones.[3]

Q2: Does amyl laurate help to stabilize emulsions?

Yes, research indicates that isoamyl laurate can act as an emulsion stabilizer, particularly in oil-in-water (O/W) systems.[4] Its chemical structure gives it amphiphilic properties that can help to stabilize the interface between oil and water phases.[4] Interestingly, studies have shown it can also reduce the viscosity of an emulsion while maintaining stability.[4]

Q3: What are the typical usage concentrations for isoamyl laurate in formulations?

The concentration of isoamyl laurate can vary significantly depending on the product type:

• Skincare (creams, lotions): 1% to 20%[2]

• Haircare (conditioners, serums): 0.5% to 2.0%[2]

• Makeup (foundations): Can be used to disperse pigments.[5]

• Sunscreens: Can be used to dissolve UV filters.[3]

It is crucial to conduct formulation-specific testing to determine the optimal concentration.

Q4: What is the thermal and pH stability of isoamyl laurate?

Isoamyl laurate demonstrates good thermal stability, remaining stable up to approximately 80-85°C, making it suitable for formulations that require a heating step.[4] It is also stable across a broad pH range, typically between 3 and 9.

Q5: Is isoamyl laurate compatible with other common cosmetic ingredients?

Isoamyl laurate generally exhibits excellent miscibility with other cosmetic ingredients, including various oils, esters, and silicones.[4] It is soluble in oils and ethanol but insoluble in water.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the stability testing of emulsions containing amyl laurate.

Issue 1: Phase Separation (Creaming or Coalescence)

Question: My O/W emulsion containing amyl laurate separated into layers after a week at room temperature. What could be the cause and how can I fix it?

Answer:

Phase separation is a common sign of emulsion instability. The low-density nature of amyl laurate may contribute to creaming (the rising of the oil phase).

Potential Causes & Solutions:

• Incorrect Emulsifier System: The Hydrophile-Lipophile Balance (HLB) of your emulsifier(s) may not be optimal for the oil phase.

  • Solution: Ensure your emulsifier system has an appropriate HLB value for an O/W emulsion. Consider using a combination of a primary emulsifier and a co-emulsifier (e.g., a fatty alcohol like Cetearyl Alcohol) to build a stronger interfacial film.

• Insufficient Emulsifier Concentration: There may not be enough emulsifier to adequately cover the surface of the oil droplets.

  • Solution: Incrementally increase the concentration of your emulsifier system.

• Low Viscosity of the Continuous Phase: A thin water phase allows oil droplets to move freely and coalesce.

  • Solution: Increase the viscosity of the continuous (water) phase by adding a gum (e.g., Xanthan Gum) or a polymer (e.g., Carbomer). This will hinder the movement of oil droplets.

• High Concentration of Amyl Laurate: While it can act as a stabilizer, high concentrations of this low-viscosity ester can decrease the overall viscosity of the oil phase, potentially leading to instability.

  • Solution: Evaluate if reducing the concentration of amyl laurate or replacing a portion of it with a higher viscosity oil improves stability.

Issue 2: Decrease in Viscosity Over Time

Question: My cream formulated with amyl laurate has become significantly thinner after one month of stability testing at 40°C. Why is this happening?

Answer:

A drop in viscosity is a key indicator of structural changes within the emulsion.

Potential Causes & Solutions:

• Inherent Property of Amyl Laurate: Amyl laurate is a highly polar and low-viscosity ester. It has been reported that it can decrease the viscosity of emulsions. This effect might become more pronounced over time, especially at elevated temperatures.

• Weak Emulsion Network: The network formed by your emulsifiers and thickeners may not be robust enough to withstand thermal stress.

  • Solution 1: Incorporate a stabilizing polymer (e.g., Carbomer) into the water phase. This creates a gel network that provides structure and maintains viscosity.

  • Solution 2: Add a co-emulsifier like Glyceryl Stearate or a fatty alcohol (e.g., Cetyl Alcohol) to the oil phase. These ingredients can form a liquid crystalline network that enhances viscosity and long-term stability.

• pH Shift: A change in the pH of the formulation can affect the performance of pH-sensitive thickeners like carbomers.

  • Solution: Measure the pH of the formulation at each stability time point. If a significant shift is observed, investigate potential interactions between ingredients and consider using a buffering agent.

Issue 3: Grainy Texture

Question: After a freeze-thaw cycle, my lotion containing amyl laurate developed a grainy or lumpy texture. What is the cause?

Answer:

A grainy texture is often due to the crystallization or solidification of certain ingredients in the oil phase.

Potential Causes & Solutions:

• Crystallization of High-Melting-Point Ingredients: Other lipids in your oil phase, such as certain fatty alcohols or waxes, may be crystallizing out of the solution at low temperatures.

  • Solution 1: Ensure that all oil-phase ingredients are fully melted and homogenous during the manufacturing process before emulsification.

  • Solution 2: Evaluate the compatibility of all oil-phase ingredients. Consider adjusting the ratios or replacing an ingredient with one that has a lower melting point or better solubility within the oil phase. Amyl laurate itself is a liquid at room temperature and is unlikely to be the direct cause of graininess.

• Incorrect Cooling Process: Cooling the emulsion too quickly can shock the system and promote crystallization.

  • Solution: Allow the emulsion to cool slowly with gentle, continuous stirring.

Quantitative Data Summary

The following table presents hypothetical stability data for a standard O/W cream formulation containing 5% isoamyl laurate. This data is for illustrative purposes to demonstrate typical changes observed during stability testing.

Parameter	Test Condition	Initial (T=0)	1 Month	3 Months
Appearance	25°C / 60% RH	White, glossy cream	No change	No change
40°C / 75% RH	White, glossy cream	No change	Slight yellowing
4°C	White, glossy cream	No change	No change
Freeze-Thaw (3 cycles)	White, glossy cream	-	No separation, smooth
pH	25°C / 60% RH	5.5	5.4	5.4
40°C / 75% RH	5.5	5.3	5.2
Viscosity (cP)	25°C / 60% RH	15,000	14,800	14,500
40°C / 75% RH	15,000	13,500	11,000
Droplet Size (d50, µm)	25°C / 60% RH	2.5	2.6	2.8
40°C / 75% RH	2.5	3.5	5.0

Experimental Protocols

1. Protocol for Accelerated Stability Testing

This protocol outlines a standard procedure for evaluating the stability of an O/W emulsion containing amyl laurate under accelerated conditions.

• Objective: To predict the long-term stability of the formulation by subjecting it to stress conditions.

• Materials:

  • Emulsion samples in final packaging

  • Control samples in inert glass containers

  • Stability chambers (40°C ± 2°C / 75% RH ± 5% RH)

  • Refrigerator (4°C ± 2°C)

  • Freezer (-10°C ± 2°C)

  • Centrifuge

• Procedure:

  • Prepare a sufficient quantity of the emulsion batch to be tested.

  • Fill the samples into the intended final packaging and into inert glass jars (for control).

  • Perform initial analysis (T=0) for all parameters (Appearance, pH, Viscosity, Droplet Size, Microbial Count).

  • Place samples under the following conditions:

    • Accelerated: 40°C / 75% RH

    • Real-Time: 25°C / 60% RH (for comparison)

    • Cold Temperature: 4°C

  • Conduct freeze-thaw cycling: Place samples at -10°C for 24 hours, then at room temperature (25°C) for 24 hours. Repeat for a minimum of 3 cycles.

  • Conduct centrifugation test: Centrifuge a sample at 3000 rpm for 30 minutes and observe for any phase separation.

  • At specified time points (e.g., 1 month, 2 months, 3 months), pull samples from each condition and allow them to equilibrate to room temperature before analysis.

  • Analyze the samples for the same parameters as the initial analysis. Record all observations.

2. Protocol for Viscosity Measurement

• Objective: To quantify the flow behavior of the emulsion and detect changes over time.

• Instrumentation: Rotational viscometer/rheometer.

• Procedure:

  • Ensure the instrument is calibrated.

  • Allow the emulsion sample to equilibrate to a controlled temperature (e.g., 25°C).

  • Select an appropriate spindle and rotational speed based on the expected viscosity of the cream.

  • Carefully lower the spindle into the sample, ensuring it is immersed to the correct depth and free of air bubbles.

  • Allow the spindle to rotate for a set period (e.g., 60 seconds) before recording the viscosity reading in centipoise (cP).

  • Perform the measurement in triplicate and calculate the average.

3. Protocol for Droplet Size Analysis

• Objective: To monitor for changes in the oil droplet size, which indicates coalescence or Ostwald ripening.

• Instrumentation: Laser diffraction particle size analyzer or optical microscope with a calibrated reticle.

• Procedure (Laser Diffraction):

  • Gently mix the emulsion to ensure homogeneity.

  • Dilute a small amount of the emulsion in the dispersant (typically deionized water for O/W emulsions) until the appropriate obscuration level is reached.

  • Perform the measurement according to the instrument's standard operating procedure.

  • Record the mean droplet size (e.g., D50 or D[6][7]) and the particle size distribution.

  • Perform the measurement in triplicate and average the results.

Visualizations

Caption: Workflow for a typical emulsion stability study.

Caption: Troubleshooting logic for decreased emulsion viscosity.

References

• 1. kaloscosmetics.co.za [kaloscosmetics.co.za]
• 2. humblebeeandme.com [humblebeeandme.com]
• 3. uk.typology.com [uk.typology.com]
• 4. Buy Isoamyl laurate | 6309-51-9 [smolecule.com]
• 5. specialchem.com [specialchem.com]
• 6. Impact of formulation and particle size on stability and immunogenicity of oil-in-water emulsion adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lnct.ac.in [lnct.ac.in]

effect of water content on enzymatic synthesis of amyl laurate

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the effect of water content on the enzymatic synthesis of amyl laurate.

Frequently Asked Questions (FAQs)

Q1: How does water content fundamentally affect the enzymatic synthesis of amyl laurate?

A1: Water plays a dual role in the enzymatic synthesis of amyl laurate. A minimal amount of water is crucial for maintaining the three-dimensional structure and catalytic activity of the lipase enzyme. However, as the esterification reaction between amyl alcohol and lauric acid produces water as a byproduct, an excess of water in the reaction medium can shift the reaction equilibrium towards the reverse reaction, which is the hydrolysis of amyl laurate back to its substrates. This hydrolytic activity reduces the overall yield of the desired ester.[1][2]

Q2: What is the optimal water activity (a_w) for the enzymatic synthesis of esters like amyl laurate?

A2: The optimal water activity for lipase-catalyzed ester synthesis is generally low. While the specific optimal value can vary depending on the enzyme, support, and solvent system used, a water activity below 0.5 is often cited as favorable for maximizing esterification and minimizing hydrolysis.[1] For some systems, even lower initial water activity is beneficial. For instance, in the synthesis of glucose laurate, an initial water activity of 0.11 for the whole-cell biocatalyst was found to be optimal.[3]

Q3: Which type of lipase is commonly recommended for amyl laurate synthesis?

A3: Lipases (E.C. 3.1.1.3) are the enzymes of choice for ester synthesis.[1] Among these, immobilized lipases are frequently preferred due to their enhanced stability and ease of reuse. Novozym 435, which is an immobilized form of lipase B from Candida antarctica (CALB), is a widely used and effective biocatalyst for the synthesis of various esters, including amyl laurate.[1][4][5] Lipases from Rhizopus oryzae have also shown high performance in the synthesis of isoamyl laurate.[6][7][8]

Q4: Is it better to conduct the synthesis in a solvent-free system or with an organic solvent?

A4: Both solvent-free and solvent-based systems are viable for the enzymatic synthesis of amyl laurate. Solvent-free systems are considered "greener" and can simplify downstream processing. However, organic solvents, particularly non-polar ones like hexane, can be advantageous in dissolving the substrates and reducing potential substrate inhibition. The choice often depends on the specific substrates, enzyme stability, and process requirements. In solvent-based systems, it is crucial to use anhydrous solvents to control the initial water content.

Q5: How can the water produced during the reaction be controlled to improve the yield?

A5: In-situ removal of the water produced during esterification is a highly effective strategy to drive the reaction towards product formation and achieve high yields.[1] This can be accomplished by adding molecular sieves to the reaction mixture, which selectively adsorb water.[1] Other methods include performing the reaction under vacuum to continuously remove water or using a pervaporation membrane.

Troubleshooting Guide

This guide addresses common issues encountered during the enzymatic synthesis of amyl laurate, with a focus on problems related to water content.

Problem	Possible Cause	Troubleshooting Steps & Solutions
Low or No Conversion	1. Insufficient Enzyme Activity: The lipase may be inactive due to improper storage or the absence of essential water.	Solution: Ensure the enzyme has been stored according to the manufacturer's instructions. While the overall water content should be low, the enzyme itself requires a minimal hydration layer. Avoid using completely dehydrated enzymes.[1]
2. Suboptimal Water Content: The initial water content of the reaction mixture may be too high, favoring hydrolysis.	Solution: Use anhydrous substrates and solvents. If not using a solvent-free system, ensure the organic solvent is properly dried. Consider pre-drying the substrates.
Reaction Starts but Plateaus at Low Yield	1. Equilibrium Reached Prematurely: The accumulation of water as a byproduct is shifting the equilibrium towards hydrolysis.[1]	Solution: Implement in-situ water removal. Add activated molecular sieves (e.g., 3Å or 4Å) to the reaction at a concentration of about 10% (w/v).[1] Alternatively, conduct the reaction under a mild vacuum.
2. Product Inhibition: The accumulation of amyl laurate may be inhibiting the enzyme.	Solution: Consider in-situ product removal techniques if feasible for your experimental setup.
Inconsistent Results Between Batches	1. Variable Initial Water Content: Inconsistent moisture levels in substrates, solvents, or the enzyme preparation.	Solution: Standardize the drying procedure for all reagents and glassware. Measure the water content of your starting materials using Karl Fischer titration for consistency.
2. Inadequate Mixing: Poor mixing can lead to localized high concentrations of water around the immobilized enzyme, creating a microenvironment that favors hydrolysis.	Solution: Ensure sufficient agitation to maintain a homogenous suspension of the enzyme and uniform distribution of substrates and products.[9]

Data Presentation

The following table summarizes the expected impact of varying initial water content on the yield of amyl laurate in a typical enzymatic synthesis reaction.

Initial Water Content (% v/v)	Expected Amyl Laurate Yield (%)	Observations
0.0 (Anhydrous)	Low (< 20%)	Enzyme activity is significantly reduced due to the lack of essential water for maintaining its catalytic conformation.
0.1 - 0.5	High (80-95%)	This range often represents the optimal balance, providing sufficient water for enzyme activity while minimizing hydrolysis.
1.0 - 2.0	Moderate (50-70%)	Increased water content starts to shift the equilibrium towards hydrolysis, reducing the net ester formation.
> 2.0	Low (< 40%)	Hydrolysis becomes the dominant reaction, leading to a significant decrease in the final ester yield.[10]

Note: These are representative values. The optimal water content can vary with the specific enzyme, substrates, and reaction conditions.

Experimental Protocols

Detailed Methodology for Enzymatic Synthesis of Amyl Laurate

This protocol describes a laboratory-scale synthesis of amyl laurate using an immobilized lipase with in-situ water removal.

Materials:

• Lauric acid

• Amyl alcohol (e.g., n-amyl alcohol or isoamyl alcohol)

• Immobilized Lipase (e.g., Novozym 435 - Candida antarctica lipase B)

• Anhydrous n-hexane (or other suitable organic solvent)

• Activated 3Å molecular sieves

• Reaction vessel (e.g., screw-capped flask)

• Magnetic stirrer and stir bar

• Temperature-controlled heating mantle or water bath

• Equipment for analysis (e.g., Gas Chromatography - GC, High-Performance Liquid Chromatography - HPLC)

Procedure:

• Reactant Preparation: In a clean, dry reaction vessel, dissolve lauric acid in anhydrous n-hexane. A typical concentration is in the range of 0.1 M to 1 M.

• Substrate Addition: Add amyl alcohol to the reaction mixture. A slight molar excess of the alcohol (e.g., 1.2:1 alcohol to acid ratio) can help to shift the equilibrium towards the product.

• Water Removal: Add activated molecular sieves to the mixture at a concentration of approximately 10% (w/v) to adsorb the water produced during the reaction.[1]

• Enzyme Addition: Add the immobilized lipase. A typical enzyme loading is between 5% and 10% (w/w) based on the total weight of the substrates.[11]

• Reaction Conditions: Seal the reaction vessel to prevent solvent evaporation. Place the vessel in a temperature-controlled environment, typically between 40°C and 60°C.[6][7][8] Stir the mixture at a constant rate (e.g., 200-250 rpm) to ensure good mixing.[1][9]

• Monitoring the Reaction: At regular intervals, withdraw small aliquots of the reaction mixture. Filter out the enzyme and molecular sieves before analysis.

• Analysis: Analyze the samples using GC or HPLC to determine the concentration of amyl laurate and the remaining substrates. This will allow you to monitor the reaction progress and calculate the conversion yield.

• Reaction Termination: Once the reaction has reached the desired conversion or has plateaued, stop the reaction by filtering out the immobilized enzyme and molecular sieves. The enzyme can be washed with fresh solvent and stored for reuse.

• Product Isolation: The amyl laurate can be isolated from the reaction mixture by removing the solvent under reduced pressure. Further purification can be achieved by techniques such as column chromatography if required.

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of amyl laurate.

Caption: Logical relationship of water content's effect on amyl laurate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. [Synthesis of glucose laurate monoester catalyzed by Candida antarctica lipase B-displaying Pichia pastoris whole-cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Immobilized Candida antarctica lipase B catalyzed synthesis of biodegradable polymers for biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. proceedings.science [proceedings.science]
• 8. proceedings.science [proceedings.science]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]

minimizing byproduct formation in amyl laurate production

Welcome to the technical support center for amyl laurate synthesis. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize the production of amyl laurate, with a focus on minimizing byproduct formation and maximizing yield and purity.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of amyl laurate.

Issue 1: Low Yield of Amyl Laurate

Question: My amyl laurate synthesis reaction has run for the recommended time, but the final yield is significantly lower than expected. What are the common causes and how can I improve it?

Answer:

Low yields in amyl laurate synthesis, primarily through Fischer esterification, are most often due to the reversible nature of the reaction.[1][2][3] The esterification of lauric acid with amyl alcohol is an equilibrium process.[1][4][5] To achieve a high yield, the equilibrium must be shifted towards the product side.

Possible Causes and Solutions:

• Equilibrium Limitation: The reaction has reached equilibrium, with significant amounts of reactants remaining.[1][3]

  • Solution 1: Use Excess Reactant: Increase the molar ratio of one of the reactants, typically the less expensive one (amyl alcohol). An excess of one reactant will drive the reaction forward according to Le Châtelier's Principle.[3][6][7] For instance, using a molar ratio of amyl alcohol to lauric acid of 1.05:1 up to 6:1 can significantly improve yields.[8][9]

  • Solution 2: Remove Water Byproduct: Water is a byproduct of the esterification, and its presence can shift the equilibrium back towards the reactants through hydrolysis.[1][10][11] Use a Dean-Stark apparatus or a similar setup to continuously remove water from the reaction mixture as it is formed.[1][5][12]

• Inactive or Insufficient Catalyst: The acid catalyst may be inactive or used in an insufficient amount.

  • Solution: Ensure the catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid) is fresh and not hydrated. Verify that the catalyst concentration is appropriate for the reaction scale.[8][9]

• Suboptimal Reaction Conditions: The reaction temperature or time may not be optimal.

  • Solution: Ensure the reaction is heated to the appropriate temperature to allow for a reasonable reaction rate without causing degradation. Typical temperatures range from 110-140°C.[8][9] Monitor the reaction progress (e.g., by tracking water formation in the Dean-Stark trap) to determine the optimal reaction time, which can range from 5 to 14 hours.[8][9]

Issue 2: Presence of Impurities and Byproducts in the Final Product

Question: After purification, my amyl laurate product is contaminated with byproducts, has a high acid value, or a peculiar smell. What causes this and how can I prevent it?

Answer:

The formation of byproducts is often a result of side reactions, incomplete reaction, or harsh reaction conditions.[8]

Possible Causes and Solutions:

• Unreacted Lauric Acid: A high acid value in the final product indicates the presence of unreacted lauric acid.[8]

  • Solution 1: Drive the Reaction to Completion: Employ the strategies mentioned in Issue 1, such as using excess alcohol and removing water, to ensure the lauric acid is consumed.

  • Solution 2: Improve Purification: During the workup, wash the organic layer with a basic solution, such as saturated sodium bicarbonate, to neutralize and remove any remaining lauric acid and the acid catalyst.[1]

• Charring and Color Formation: The product may have a dark color or contain charred material.

  • Solution: This is often caused by excessively high temperatures or a very strong acid catalyst promoting side reactions like dehydration of the alcohol or decomposition of the organic materials.[8] Reduce the reaction temperature and consider using a milder or alternative catalyst.[8]

• Peculiar Smell: An off-odor can be caused by impurities or byproducts from side reactions catalyzed by strong acids.[8]

  • Solution: Proper purification, including washing and vacuum distillation, is crucial.[8][9] Using alternative catalysts, such as certain metal salts (e.g., zinc or copper methanesulfonate and trifluoroacetate mixtures), can also lead to a cleaner product with a better odor profile.[8]

• Formation of Ethers: Amyl alcohol can undergo acid-catalyzed dehydration to form diamyl ether, especially at higher temperatures.

  • Solution: Maintain careful temperature control. Running the reaction at the lower end of the effective temperature range can help minimize this side reaction.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for producing amyl laurate?

A1: The most common laboratory and industrial method is the Fischer-Speier esterification. This involves reacting lauric acid with amyl alcohol in the presence of an acid catalyst.[4][5][12]

Q2: What are the key parameters to control for minimizing byproduct formation?

A2: The key parameters are:

• Molar Ratio of Reactants: Using an excess of amyl alcohol helps to drive the reaction to completion.[6][8][9]

• Catalyst Selection and Concentration: The choice of catalyst affects reaction rate and byproduct formation. While strong acids like H₂SO₄ are common, other catalysts can offer higher yields and purity.[8][9]

• Temperature: The temperature should be high enough for a reasonable reaction rate but low enough to prevent side reactions like charring.[8][9]

• Water Removal: Continuous removal of water is critical to prevent the reverse reaction (hydrolysis) and maximize product yield.[1][5][12]

Q3: Can enzymatic methods be used for amyl laurate synthesis?

A3: Yes, enzymatic synthesis using lipases is a viable alternative.[10][13][14] This method offers advantages such as milder reaction conditions, which can reduce the formation of byproducts and lead to a higher quality product.[11][14] However, reaction times can be longer, and the cost of the enzyme may be a consideration.[13][14]

Q4: How can I purify the final amyl laurate product?

A4: A typical purification protocol involves several steps:

• Neutralization: After the reaction, the mixture is cooled and washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst and any unreacted lauric acid.[1]

• Washing: Subsequent washes with water remove any remaining salts and water-soluble impurities.[1]

• Drying: The organic layer containing the ester is dried over an anhydrous drying agent like sodium sulfate.

• Distillation: The final purification is often achieved by vacuum distillation, which separates the amyl laurate from any non-volatile impurities and unreacted amyl alcohol.[8][9]

Data Presentation

Table 1: Effect of Reactant Molar Ratio on Amyl Laurate Yield

Molar Ratio (Lauric Acid:Isoamyl Alcohol)	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1:2.5	Zinc Methanesulfonate / Trifluoroacetate	125	6	99.5	[8]
1:1.25	Copper Methanesulfonate / Trifluoroacetate	130	14	99.2	[8][9]
1:1	Zinc Methanesulfonate / Trifluoroacetate	125	6	-	[8]
1:1	Zinc Methanesulfonate / Trifluoroacetate	110	10	-	[8]

Note: Yields are reported as calculated by the molar amount of lauric acid.

Table 2: Comparison of Different Catalytic Systems

Catalyst System	Reactant Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Key Observations	Reference
Zinc Methanesulfonate / Trifluoroacetate	1:2.5	125	6	99.5	Low acid value, catalyst can be recycled.	[8]
Copper Methanesulfonate / Trifluoroacetate	1:1.25	130	14	99.2	Low acid value, no peculiar smell.	[8][9]
Sulfuric Acid	Excess Alcohol	Reflux (~80-130)	1-10	Variable	Common, inexpensive, but can cause side reactions.	[1][5]
Novozym 435 (Lipase)	1:1	40-45	2-3	37	Milder conditions, but lower conversion in this study.	[10]

Experimental Protocols

Protocol 1: Amyl Laurate Synthesis using Acid Catalysis with Water Removal

This protocol describes a general method for synthesizing amyl laurate using an acid catalyst and a Dean-Stark apparatus to remove the water byproduct.

Materials:

• Lauric Acid

• Amyl Alcohol (e.g., Isoamyl alcohol)

• Concentrated Sulfuric Acid (or other suitable acid catalyst)

• Toluene (for Dean-Stark trap)

• 5% Sodium Bicarbonate solution

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate

• Round-bottom flask, Dean-Stark apparatus, Reflux condenser, Heating mantle, Separatory funnel

Procedure:

• Setup: Assemble a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• Charging Reactants: To the round-bottom flask, add lauric acid and amyl alcohol. A molar ratio of 1:1.2 to 1:3 (lauric acid:amyl alcohol) is recommended to favor product formation.

• Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight).

• Water Removal Setup: Fill the side arm of the Dean-Stark trap with toluene.[1]

• Reaction: Heat the mixture to reflux. The temperature will depend on the boiling point of the alcohol and toluene but is typically in the 110-140°C range.[8][9] Water will be produced and collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until no more water is collected.

• Cooling: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

• Workup - Neutralization: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with water, then with a 5% sodium bicarbonate solution to neutralize the remaining acid.[1] Vent the funnel frequently as CO₂ will be generated.

• Workup - Washing: Wash the organic layer with saturated sodium chloride solution (brine) to help break any emulsions and remove excess water.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and purify the crude amyl laurate by vacuum distillation to obtain the final product.[8][9]

Visualizations

Experimental Workflow for Amyl Laurate Synthesis

Caption: Workflow for acid-catalyzed synthesis of amyl laurate.

Troubleshooting Logic for Low Product Yield

Caption: A troubleshooting workflow for addressing low yield.

References

• 1. benchchem.com [benchchem.com]
• 2. homework.study.com [homework.study.com]
• 3. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Preparation method of isoamyl laurate - Eureka | Patsnap [eureka.patsnap.com]
• 9. CN109651143A - A kind of preparation method of isoamyl laurate - Google Patents [patents.google.com]
• 10. Synthesis of isoamyl laurate and isoamyl stearate in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Fischer Esterification [organic-chemistry.org]
• 13. proceedings.science [proceedings.science]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparing the efficiency of different lipases for amyl laurate synthesis

A Comparative Guide to the Enzymatic Synthesis of Amyl Laurate: Evaluating Lipase Efficiency

The enzymatic synthesis of esters like amyl laurate is a field of growing interest, offering a greener alternative to traditional chemical methods. Lipases, due to their catalytic efficiency and selectivity, are at the forefront of this movement. This guide provides a comparative analysis of various microbial lipases for the synthesis of amyl laurate, offering researchers, scientists, and drug development professionals a comprehensive overview of their performance based on available experimental data.

Performance Comparison of Microbial Lipases

The efficiency of different lipases in catalyzing the synthesis of amyl laurate (or the closely related isoamyl laurate) varies significantly. Factors such as the source of the lipase, immobilization techniques, and reaction conditions play a crucial role in determining the final product yield and reaction rate. A study comparing several microbial lipases immobilized on silica hydroxyethylcellulose revealed that Rhizopus oryzae lipase exhibited the highest performance in the synthesis of isoamyl laurate in a solvent-free medium.[1][2][3]

Another investigation into the synthesis of isoamyl laurate and isoamyl stearate in supercritical carbon dioxide compared Novozym 435, Lipolase 100T, and Candida rugosa lipase.[4][5] In this system, Novozym 435 (an immobilized form of Candida antarctica lipase B) demonstrated the highest conversion rates for both esters.[4][5]

Below is a summary of the performance of different lipases based on published data.

Lipase Source	Support/Form	Substrates	Reaction Medium	Temperature (°C)	Time (h)	Molar Ratio (Alcohol:Acid)	Conversion/Yield	Reference
Rhizopus oryzae	Immobilized on SiO2-HEC	Isoamyl alcohol, Lauric acid	Solvent-free	45	72	1:1	Highest performance among tested	[1][2][3]
Candida rugosa	Immobilized on SiO2-HEC	Isoamyl alcohol, Lauric acid	Solvent-free	45	72	1:1	Lower than R. oryzae	[1][2]
Pseudomonas fluorescens	Immobilized on SiO2-HEC	Isoamyl alcohol, Lauric acid	Solvent-free	45	72	1:1	Lower than R. oryzae	[1][2]
Burkholderia cepacia	Immobilized on SiO2-HEC	Isoamyl alcohol, Lauric acid	Solvent-free	45	72	1:1	Lower than R. oryzae	[1][2]
Penicillium camembertii	Immobilized on SiO2-HEC	Isoamyl alcohol, Lauric acid	Solvent-free	45	72	1:1	Lower than R. oryzae	[1][2]
Novozym 435 (Candida antarctica)	Immobilized	Isoamyl alcohol, Lauric acid	Supercritical CO2	40-45	2-3	Not specified	37% conversion	[4][5]
Lipolase 100T	Immobilized	Isoamyl alcohol, Lauric acid	Supercritical CO2	40-45	2-3	Not specified	Lower than Novozym 435	[4][5]
Candida rugosa	Free form	Isoamyl alcohol, Lauric acid	Supercritical CO2	40-45	2-3	Not specified	Lower than Novozym 435	[4][5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are generalized experimental protocols based on the referenced studies for the synthesis of amyl laurate using different lipases.

Protocol 1: Esterification in a Solvent-Free System

This protocol is based on the work comparing various microbial lipases immobilized on a hybrid support.[1][2]

1. Enzyme Immobilization:

• Microbial lipases from Candida rugosa, Pseudomonas fluorescens, Burkholderia cepacia, Rhizopus oryzae, and Penicillium camembertii are immobilized on a silica hydroxyethylcellulose (SiO2-HEC) hybrid support.

2. Reaction Setup:

• The esterification reaction is conducted in 50 mL reactors.
• The reaction mixture consists of lauric acid and isoamyl alcohol at an equimolar ratio.
• The reaction is carried out in the absence of any solvent.

3. Reaction Conditions:

• The immobilized lipase is added to the substrate mixture.
• The reaction is performed at 45°C for a maximum period of 72 hours.
• The mixture is subjected to mechanical agitation at 450 rpm.

4. Analysis:

• The progress of the reaction and the final product yield are monitored and quantified using appropriate analytical techniques, such as gas chromatography (GC).

Protocol 2: Esterification in Supercritical Carbon Dioxide

This protocol is adapted from the study on the synthesis of isoamyl laurate and isoamyl stearate in a supercritical fluid medium.[4][5]

1. Enzyme Preparation:

• Three different lipases are used: Novozym 435 (immobilized), Lipolase 100T (immobilized), and free Candida rugosa lipase.

2. Reaction Setup:

• The synthesis is carried out in a high-pressure reactor suitable for supercritical fluid applications.
• The substrates are isoamyl alcohol and lauric acid.

3. Reaction Conditions:

• The reaction is conducted in supercritical carbon dioxide as the solvent.
• The optimal temperature for all reactions is observed to be in the range of 40-45°C.
• The reaction kinetics are fast, with equilibrium being achieved in 2-3 hours.
• The effect of various parameters such as the molar ratio of alcohol to acid and the presence of water are investigated to optimize the conversion.

4. Analysis:

• The conversion of the substrates to the final ester product is determined using analytical methods like gas chromatography (GC).

Experimental Workflow Diagram

The following diagram illustrates the general experimental workflow for comparing the efficiency of different lipases in amyl laurate synthesis.

Caption: Experimental workflow for comparing lipase efficiency in amyl laurate synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. proceedings.science [proceedings.science]
• 3. proceedings.science [proceedings.science]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of isoamyl laurate and isoamyl stearate in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of GC-FID Methods for Amyl Laurate Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of amyl laurate is essential for quality control, stability testing, and formulation development. Gas Chromatography with Flame Ionization Detection (GC-FID) stands as a robust and widely adopted analytical technique for this purpose, prized for its reliability and sensitivity. This guide provides an objective comparison of GC-FID method validation parameters for amyl laurate analysis, supported by representative experimental data derived from the analysis of structurally similar fatty acid esters.

Principles of GC-FID for Amyl Laurate Analysis

Gas chromatography separates volatile and semi-volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column. In the context of amyl laurate analysis, the sample is vaporized in a heated inlet and carried by an inert gas through the column. The separation is achieved based on the compound's boiling point and its interaction with the stationary phase. Following elution from the column, the amyl laurate is combusted in a hydrogen-air flame within the Flame Ionization Detector (FID). This combustion produces ions, generating a current that is proportional to the amount of carbon atoms, allowing for precise quantification.

Experimental Protocols

A direct injection GC-FID method is suitable for the analysis of amyl laurate, given its volatility. While derivatization to form more volatile compounds is common for fatty acids, it is generally not necessary for their ester forms like amyl laurate.

Sample Preparation: A stock solution of amyl laurate is prepared by accurately weighing the standard and dissolving it in a suitable solvent, such as methanol or hexane, in a volumetric flask. Working standards are then prepared by serial dilution of the stock solution to create a calibration curve covering the expected concentration range of the samples.

GC-FID Instrumentation and Conditions: A typical GC-FID system for amyl laurate analysis would employ a polar capillary column, such as one with a polyethylene glycol (WAX) stationary phase. The operational parameters are optimized to achieve good resolution and peak shape for amyl laurate.

Performance Characteristics of a Validated GC-FID Method

The validation of an analytical method ensures its suitability for the intended purpose. The following tables summarize the typical performance characteristics of a validated GC-FID method for the analysis of amyl laurate, with data extrapolated from validated methods for similar long-chain esters.

Table 1: Comparison of GC-FID Methods for Ester Analysis

Parameter	Method A (Direct Injection)	Alternative Method (Ester Derivatization)
Column	ZB-WAX plus (30 m x 0.25 mm ID, 0.5 µm)	Elite-2560 (100 m x 0.25 mm ID, 0.20 µm)
Oven Program	Initial 120°C (1 min), ramp 10°C/min to 200°C, then 4°C/min to 220°C	Hold at 100°C (4 min), ramp 3°C/min to 240°C, hold for 15 min
Injector Temp.	250°C	230°C
Detector Temp.	280°C	250°C
Carrier Gas	Helium	Helium
Flow Rate	1.2 mL/min	1.26 mL/min

Table 2: Summary of Validation Parameters for a Representative GC-FID Method for Amyl Laurate Analysis

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	No interference at the retention time of amyl laurate	Peak purity > 99%
Linearity (Correlation Coefficient, r²)	r² ≥ 0.995	0.9996
Range	To be defined based on application	100 - 500 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 100.4%
Precision (Repeatability, %RSD)	%RSD ≤ 2.0%	< 2.0%
Precision (Intermediate, %RSD)	%RSD ≤ 3.0%	< 3.0%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1	~0.4 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10:1	~1.2 µg/mL
Robustness	No significant impact on results from minor variations in method parameters	Method remains reliable

Mandatory Visualizations

To further elucidate the workflow and the interplay of validation parameters, the following diagrams are provided.

GC-FID Method Validation Workflow

Relationship of Validation Parameters

Conclusion

The validation of a GC-FID method for amyl laurate analysis is a critical step to ensure the generation of reliable and accurate data. By systematically evaluating parameters such as specificity, linearity, accuracy, precision, sensitivity, and robustness, laboratories can have high confidence in their analytical results. The data presented in this guide, based on the analysis of similar fatty acid esters, provides a solid framework and expected performance characteristics for a well-validated GC-FID method for amyl laurate. This information serves as a valuable resource for researchers, scientists, and drug development professionals in establishing and verifying the suitability of their analytical procedures.

A Comparative Analysis of Amyl Laurate and Lauryl Laurate as Skin Emollients

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the emollient properties of amyl laurate and lauryl laurate, two ester emollients utilized in cosmetic and pharmaceutical formulations. While direct comparative quantitative data is limited in publicly available literature, this analysis synthesizes their known physicochemical characteristics, functional attributes, and sensory profiles to inform formulation development. The guide also details the standard experimental protocols for evaluating key emollient performance metrics.

Physicochemical and Functional Properties

Amyl laurate and lauryl laurate, both esters of lauric acid, exhibit distinct physical and sensory characteristics primarily due to the difference in their alcohol moieties. These differences influence their performance as skin emollients, affecting spreadability, skin feel, and occlusivity.

Table 1: Comparison of Physicochemical Properties

Property	Amyl Laurate (Isoamyl Laurate)	Lauryl Laurate
INCI Name	Isoamyl Laurate[1][2]	Lauryl Laurate[3][4]
Chemical Formula	C17H34O2[1]	C24H48O2[3]
Appearance	Clear, thin, colorless to yellowish liquid[1][2]	White to slightly yellowish waxy solid or semi-solid[3]
Molecular Weight	~270.45 g/mol [1]	Not explicitly found, but higher than Amyl Laurate
Melting Point	Liquid at room temperature[2]	23-30°C (73-86°F)[5]
Solubility	Oil soluble[2]	Oil soluble
Origin	Derived from natural sources like coconut, palm, and sugar beet via esterification of isoamyl alcohol and lauric acid.[1][6]	Derived from natural sources like coconut or palm oil through the esterification of lauryl alcohol and lauric acid.[3]

Performance as Skin Emollients

The primary function of an emollient is to soften and smooth the skin by forming a protective layer that reduces water loss and improves skin hydration. The performance of amyl laurate and lauryl laurate in this capacity can be inferred from their physical properties and qualitative descriptions from technical sources.

Skin Feel and Sensory Profile

The sensory characteristics of an emollient are critical for consumer acceptance and product elegance. Amyl laurate is consistently described as a light, non-greasy emollient with a silky, velvety feel, often used as a natural alternative to silicones.[6][7] In contrast, lauryl laurate has a more substantial, waxy texture that can provide a richer, more creamy application without a greasy residue.[3]

Table 2: Comparative Sensory and Functional Profile

Feature	Amyl Laurate (Isoamyl Laurate)	Lauryl Laurate
Skin Feel	Lightweight, silky, velvety, non-greasy, powdery after-feel[2][6][7]	Waxy, creamy, smooth, non-greasy residue[3][8]
Spreadability	High, fast-spreading[2][9]	Good, melts on skin contact for instant glide[5]
Occlusivity	Forms a light, protective film to reduce water loss[6][9]	Forms a barrier on the skin surface to retain moisture[3]
Key Benefits	Provides a silicone-like feel, improves spreadability, reduces tackiness[2][7]	Enhances texture, provides a rich feel, film-forming to extend wear of makeup[3]
Common Applications	Face serums, lightweight lotions, sunscreens, hair conditioners[1]	Moisturizers, lip balms, foundations, hair styling products[3][10]

Experimental Protocols for Emollient Efficacy

To quantitatively assess the performance of emollients like amyl laurate and lauryl laurate, standardized in-vivo and in-vitro methods are employed. The following are detailed protocols for key experiments.

Skin Hydration Assessment (Corneometry)

Objective: To measure the hydration level of the stratum corneum following the application of an emollient.

Methodology:

• Instrumentation: A Corneometer®, which measures skin capacitance, is a standard instrument for this assessment.

• Panelists: A panel of subjects with normal to dry skin is recruited.

• Procedure:

  • Panelists acclimatize in a controlled environment (typically 20-22°C and 40-60% relative humidity) for at least 30 minutes.

  • Baseline hydration measurements are taken from designated test sites on the volar forearm.

  • A standardized amount of the test emollient (e.g., 2 mg/cm²) is applied to the test sites.

  • Corneometer® readings are taken at predetermined time points (e.g., 1, 2, 4, and 8 hours) post-application.

  • The change in skin hydration is calculated relative to the baseline and an untreated control site.

Transepidermal Water Loss (TEWL) Measurement

Objective: To evaluate the occlusivity of an emollient by measuring the rate of water evaporation from the skin surface.

Methodology:

• Instrumentation: A Tewameter® or a similar evaporimeter is used.

• Panelists: Similar to the skin hydration study, a panel with healthy skin is selected.

• Procedure:

  • Panelists are acclimatized in a controlled environment to ensure stable skin conditions.

  • Baseline TEWL measurements are taken from the test areas.

  • The test emollient is applied in a standardized manner.

  • TEWL measurements are repeated at specified intervals after application.

  • A reduction in TEWL compared to the baseline and an untreated control indicates the emollient's ability to improve the skin's barrier function.

Sensory Panel Evaluation

Objective: To obtain a descriptive sensory analysis of the emollient's tactile properties.

Methodology:

• Panelists: A trained sensory panel of 10-15 individuals is utilized.

• Procedure:

  • Panelists are trained on a standardized lexicon of sensory attributes relevant to skin feel (e.g., spreadability, absorbency, greasiness, tackiness, after-feel).

  • Standardized amounts of the test emollients are presented to the panelists in a blinded and randomized order.

  • Panelists apply the product to a designated area of their skin (e.g., the inner forearm).

  • Each sensory attribute is rated on a linear scale.

  • The data is statistically analyzed to generate a sensory profile for each emollient.

Visualizations

Caption: Mechanism of action of emollients on the skin barrier.

Caption: Experimental workflow for comparative emollient studies.

Conclusion

Amyl laurate and lauryl laurate offer distinct advantages as skin emollients. Amyl laurate, with its lightweight and silicone-like sensory profile, is well-suited for formulations where a fast-absorbing, non-greasy feel is desired. Lauryl laurate provides a richer, more substantive feel, making it ideal for creams and lotions targeting dry skin and for enhancing the texture of color cosmetics. The selection between these two emollients will ultimately depend on the desired sensory experience, the target application, and the overall formulation strategy. For definitive performance claims, direct comparative studies employing the detailed experimental protocols are recommended.

References

• 1. specialchem.com [specialchem.com]
• 2. humblebeeandme.com [humblebeeandme.com]
• 3. specialchem.com [specialchem.com]
• 4. ulprospector.com [ulprospector.com]
• 5. lotioncrafter.com [lotioncrafter.com]
• 6. us.typology.com [us.typology.com]
• 7. paulaschoice-eu.com [paulaschoice-eu.com]
• 8. formulatorsampleshop.com [formulatorsampleshop.com]
• 9. lesielle.com [lesielle.com]
• 10. makingcosmetics.com [makingcosmetics.com]

A Comparative Analysis of Amyl Laurate and Other Fatty Acid Esters as Phase Change Materials for Thermal Energy Storage

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient, reliable, and sustainable thermal energy storage solutions has led to significant research into phase change materials (PCMs). Among the various classes of PCMs, organic materials, particularly fatty acid esters, have garnered considerable attention due to their desirable characteristics. These include a wide range of melting temperatures, high latent heat of fusion, minimal supercooling, low corrosivity, and good thermal and chemical stability. Furthermore, many fatty acid esters are bio-based and biodegradable, positioning them as environmentally friendly alternatives to petroleum-based PCMs like paraffins. This guide provides a comparative study of amyl laurate and other fatty acid esters, offering a detailed analysis of their performance based on available experimental data.

Performance Comparison of Fatty Acid Esters as PCMs

The suitability of a fatty acid ester as a PCM is primarily determined by its thermal properties, specifically its melting point and latent heat of fusion. The melting point dictates the temperature range for which the PCM is effective, while the latent heat of fusion quantifies the amount of energy it can store and release during its phase transition.

While extensive research has been conducted on various fatty acid esters, there is a noticeable lack of specific experimental data for amyl laurate in the context of its application as a PCM. Most available information pertains to its use in cosmetics and as a flavoring

A Comparative Guide to the Cross-Validation of Amyl Laurate Analytical Standards

For researchers, scientists, and drug development professionals, the purity and consistency of analytical standards are paramount for accurate quantification and validation of analytical methods. This guide provides a comprehensive comparison of analytical methodologies for the cross-validation of amyl laurate, a common fatty acid ester used in various industries. The focus is on providing the experimental data and protocols necessary to qualify and compare different sources or batches of amyl laurate standards.

Amyl laurate (isoamyl laurate) is the ester of lauric acid and isoamyl alcohol. Its analysis is crucial for quality control in cosmetics, food, and pharmaceutical applications where it is used as an emollient, flavoring agent, or solvent.[1][2] An analytical standard for amyl laurate should be of high purity, with well-characterized identity and impurity profiles.

Comparison of Analytical Methodologies

The primary methods for the quantitative analysis of amyl laurate are gas chromatography with flame ionization detection (GC-FID) and gas chromatography with mass spectrometry (GC-MS). Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared Spectroscopy (FTIR) are powerful for structural elucidation and purity confirmation.

Analytical Method	Principle	Information Provided	Performance Characteristics
GC-FID	Separation by volatility and polarity on a capillary column, detection by flame ionization.	High-precision quantification of the main component and volatile impurities.	Linearity (r²): >0.999[3], Precision (%RSD): <2% (intraday and interday)[3], Accuracy (% Recovery): 98-102%, LOD/LOQ: ~0.4 µg/mL / ~1.2 µg/mL for similar compounds[3]
GC-MS	Separation by GC, with mass spectrometry for detection and identification.	Identification of impurities based on their mass spectra, providing higher confidence in peak identification. Quantification is also possible.	Linearity (r²): >0.99[4], Precision (%RSD): <10%[5], Accuracy (% Recovery): 86-117%[4], LOD/LOQ: Low femtomol range on column[5]
¹H and ¹³C NMR	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at specific frequencies.	Unambiguous structural confirmation and quantification (qNMR) without the need for a reference standard of the same compound.[6]	Can provide direct quantification of purity against a certified internal standard.[6]
FTIR	Absorption of infrared radiation by specific molecular vibrations.	Confirms the presence of functional groups (e.g., ester carbonyl) and provides a characteristic fingerprint of the molecule.[1][7]	Primarily qualitative for identity confirmation.

Experimental Protocols

Quantitative Analysis by GC-FID

This method is ideal for determining the purity of amyl laurate and quantifying related volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Capillary column: A polar column such as a ZB-WAX plus (30 m x 0.25 mm ID, 0.5 µm film thickness) or equivalent is suitable.[8]

Sample Preparation:

• Standard Solution: Accurately weigh approximately 100 mg of the amyl laurate reference standard into a 100 mL volumetric flask and dissolve in methanol or hexane to prepare a stock solution of about 1000 µg/mL.[8]

• Working Standards: Prepare a series of dilutions from the stock solution to create calibration standards ranging from approximately 10 µg/mL to 500 µg/mL.[3]

• Sample Solution: Prepare the amyl laurate sample to be tested at a concentration within the calibration range using the same solvent.

GC-FID Conditions:

• Injector Temperature: 250 °C[9]

• Detector Temperature: 250 °C[9]

• Oven Program: Initial temperature of 120°C for 1 min, ramp at 10°C/min to 200°C, then ramp at 4°C/min to 220°C and hold for 5 minutes.[8]

• Carrier Gas: Helium or Hydrogen at a constant flow rate.[9]

• Injection Volume: 1 µL

• Split Ratio: 10:1 to 100:1, depending on concentration.

Data Analysis: Construct a calibration curve by plotting the peak area of the amyl laurate standard against its concentration. Determine the concentration of amyl laurate in the test sample by comparing its peak area to the calibration curve. Purity is calculated as the percentage of the main peak area relative to the total peak area of all components in the chromatogram (area percent normalization), or more accurately by using an internal standard.

Impurity Identification by GC-MS

This method is used to identify potential impurities in the amyl laurate standard.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column: A non-polar column like a HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) is often used.[10]

Sample Preparation: Sample preparation is the same as for GC-FID.

GC-MS Conditions:

• Injector Temperature: 280 °C[10]

• Oven Program: Initial temperature 80°C, hold for 2 min, ramp at 20 °C/min up to 280°C, and hold for 10 min.[10]

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.[10]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-550.

  • Source Temperature: 230 °C.

Data Analysis: Identify peaks in the chromatogram by comparing their mass spectra with a reference library (e.g., NIST). Potential impurities in amyl laurate could include residual lauric acid, isoamyl alcohol, or other fatty acid esters.

Structural Confirmation by NMR Spectroscopy

NMR is a powerful tool for unambiguous structural confirmation.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz).

Sample Preparation:

• Dissolve 5-25 mg of the amyl laurate sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃).[6]

• Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).[6]

Acquisition:

• Acquire ¹H and ¹³C NMR spectra.

• For quantitative NMR (qNMR), a certified internal standard is co-dissolved with the sample, and spectra are acquired with a sufficient relaxation delay to ensure accurate integration.[6]

Data Analysis: The chemical shifts and coupling constants in the ¹H and ¹³C spectra should be consistent with the structure of amyl laurate. The purity can be determined by comparing the integral of the analyte signals to those of the certified internal standard.

Workflow for Cross-Validation of Amyl Laurate Standards

The following diagram illustrates a logical workflow for the cross-validation of a new batch or source of amyl laurate analytical standard against an existing, well-characterized reference standard.

Workflow for the cross-validation of amyl laurate analytical standards.

References

• 1. Isoamyl Laurate | C17H34O2 | CID 61386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. premiersolvents.com [premiersolvents.com]
• 3. ijert.org [ijert.org]
• 4. researchgate.net [researchgate.net]
• 5. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Isoamyl laurate [webbook.nist.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. arpi.unipi.it [arpi.unipi.it]

A Comparative Performance Analysis of Amyl Laurate and Cyclomethicone in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cosmetic formulation, the choice of emollient is paramount to defining the sensory experience, efficacy, and stability of the final product. Among the myriad of options, cyclomethicone, a volatile silicone, has long been a staple for its characteristic lightweight and silky feel. However, with the growing demand for natural and sustainable ingredients, amyl laurate, a plant-derived ester, has emerged as a prominent alternative. This guide provides an objective performance comparison of these two emollients, supported by available physicochemical data and detailed experimental protocols for their evaluation.

Executive Summary

Cyclomethicone is a volatile, low-viscosity silicone fluid known for its excellent spreading capabilities and a non-greasy, smooth after-feel.[1] It functions as a transient carrier, evaporating from the skin without leaving a residue or a cooling sensation.[1][2] Amyl laurate, an ester of isoamyl alcohol and lauric acid, is positioned as a natural and biodegradable substitute for silicones.[3] It offers a similarly light, non-oily, and silky sensory profile, enhances spreadability, and is non-volatile.[4] The primary distinction lies in their origin, volatility, and biodegradability, with amyl laurate presenting a more eco-conscious profile.

Physicochemical Properties

A comparison of the fundamental physicochemical properties of amyl laurate and cyclomethicone reveals differences that influence their behavior in formulations. The data presented below is compiled from various technical data sheets and supplier specifications; therefore, direct comparison should be made with caution due to potential variations in measurement methodologies.

Property	Amyl Laurate	Cyclomethicone (Cyclopentasiloxane D5)	Significance in Formulation
INCI Name	Isoamyl Laurate	Cyclopentasiloxane, Cyclotetrasiloxane[2][5]	Universal nomenclature for ingredient labeling.
Chemical Type	Ester	Cyclic Silicone	Influences polarity, solubility, and interaction with other ingredients.
Origin	Plant-derived (e.g., coconut, beets)[3]	Synthetic	A key differentiator for "natural" or "clean beauty" product positioning.
Appearance	Clear, colorless to pale yellow liquid[6][7]	Clear, colorless liquid[1][8]	Affects the visual characteristics of the final product.
Viscosity (at 25°C)	~4 mPa·s	~4.0 mm²/s[9]	A low viscosity contributes to a light skin feel and enhances spreadability.
Specific Gravity (at 25°C)	~0.856 g/mL[10]	~0.95 g/mL[9][11]	Impacts the density and layering of formulations.
Refractive Index (at 20°C)	~1.4340–1.4390[12]	~1.397[9]	Influences the gloss and optical properties of the formulation on the skin.
Volatility	Non-volatile[4]	Volatile (evaporates at room temperature)[1][11]	A critical factor in the after-feel of a product; volatile ingredients leave less residue.
Solubility	Oil-soluble[4]	Soluble in alcohols, oils, and other silicones[2][11]	Determines compatibility with other phases in a formulation.

Performance Characteristics

The performance of an emollient is a multifaceted assessment of its sensory attributes, its effect on skin physiology, and its behavior within a formulation over time.

Sensory Profile

The sensory profile is a critical determinant of consumer acceptance. Amyl laurate is frequently marketed as a natural silicone alternative due to its comparable elegant feel.[3][13][14]

Sensory Attribute	Amyl Laurate	Cyclomethicone
Initial Feel	Light, silky, velvety[4][15]	Light, silky, smooth[1][2]
Spreadability	High, enhances spreadability[4]	Excellent, high spreadability[1][11]
"Playtime"	Longer due to non-volatility	Shorter due to rapid evaporation
After-feel	Non-greasy, non-sticky, soft[4]	Dry, smooth, non-greasy, no residue[1][2][11]
Tackiness	Reduces tackiness in emulsions[4]	Detackifier[1]

Functional Performance

Beyond the sensory experience, the functional impact of these emollients on the skin and the formulation itself is a key consideration.

Functional Attribute	Amyl Laurate	Cyclomethicone
Moisturization	Forms a light, protective film to help prevent moisture loss.[16]	Acts as a transient occlusive agent before evaporating, can help in the initial phase of moisture retention.
Transepidermal Water Loss (TEWL)	Expected to have a mild effect on reducing TEWL by forming a semi-occlusive layer.	Can temporarily reduce TEWL before it evaporates.
Solvency	Good solvent for UV filters and pigments.[15]	Excellent carrier for active ingredients, pigments, and fragrances, aiding in their uniform deposition.[1][2]
Hair Care Benefits	Provides conditioning, detangling, and shine without build-up.[4][13]	Imparts a silky feel, reduces frizz, and enhances combability.[1]
Formulation Stability	Good compatibility with other cosmetic ingredients.[17]	Provides excellent stability in a wide range of formulations.[2]

Experimental Protocols

To quantitatively assess the performance of emollients like amyl laurate and cyclomethicone, standardized experimental protocols are essential.

Spreadability Assessment

Objective: To quantify the ease with which an emollient spreads on a substrate.

Methodology: A common method involves measuring the diameter of a known volume of the emollient after a specific time on a solid substrate, such as a glass plate or a synthetic skin mimic.[18][19]

• Preparation: A fixed volume (e.g., 0.1 mL) of the test emollient is dispensed onto the center of a clean, level substrate.

• Spreading: A weight (e.g., a glass plate of known mass) is placed on top of the droplet for a defined period (e.g., 1 minute).

• Measurement: The diameter of the resulting circle is measured. The spread area is then calculated.

• Data Analysis: The spreadability is reported in mm²/min. A larger area indicates greater spreadability.

Workflow for Spreadability Assessment.

Sensory Panel Evaluation

Objective: To obtain a quantitative and qualitative sensory profile of the emollients.[20]

Methodology: A trained panel of 10-15 assessors evaluates the sensory attributes of the emollients in a controlled environment.[21]

• Panelist Training: Panelists are trained to identify and rate the intensity of specific sensory attributes (e.g., spreadability, absorbency, greasiness, tackiness, softness) on a standardized scale (e.g., 0-10).

• Sample Preparation: Samples of each emollient are presented in identical, coded containers.

• Application: Panelists apply a standardized amount of each product to a designated area of their skin (e.g., the forearm).

• Evaluation: Panelists rate the intensity of each attribute at different time points (e.g., during application, 1 minute after, and 5 minutes after).

• Data Analysis: The scores from all panelists are averaged, and statistical analysis is performed to identify significant differences between the samples. The results are often visualized using a spider plot.

Workflow for Sensory Panel Evaluation.

Formulation Stability Testing

Objective: To assess the physical and chemical stability of a cosmetic formulation containing the emollient over time and under various conditions.[22][23][24]

Methodology: The formulation is subjected to a range of environmental stresses to accelerate aging and predict its shelf life.

• Sample Preparation: The final formulation is packaged in its intended commercial container.

• Storage Conditions: Samples are stored under various conditions, including:

  • Real-time: 25°C / 60% RH

  • Accelerated: 40°C / 75% RH

  • Freeze-thaw cycles: -10°C to 25°C (3-5 cycles)[22]

• Evaluation Intervals: Samples are evaluated at specific time points (e.g., initial, 1 month, 2 months, 3 months).

• Parameters Assessed:

  • Physical: Appearance, color, odor, pH, viscosity, phase separation, creaming.[23]

  • Chemical: Potency of active ingredients (if any).

  • Microbiological: Microbial count.

• Data Analysis: Changes in the parameters are recorded and compared to the initial values to determine the stability and shelf life of the product.

Workflow for Formulation Stability Testing.

Conclusion

Both amyl laurate and cyclomethicone are high-performance emollients that impart a desirable light and silky feel to cosmetic formulations. Cyclomethicone's key attribute is its volatility, which provides a quick-drying, residue-free finish, making it ideal for applications where this is a primary driver. Amyl laurate, on the other hand, offers a comparable sensory profile while being non-volatile and derived from natural, renewable sources, aligning with the growing consumer demand for "clean" and sustainable beauty products.

The selection between these two emollients will ultimately depend on the specific performance requirements, desired sensory profile, and marketing claims of the final product. For formulations where a volatile, fast-breaking feel is essential, cyclomethicone remains a strong candidate. For products where a natural positioning, biodegradability, and a slightly longer playtime are desired without compromising on a light, elegant feel, amyl laurate presents a compelling alternative. Further direct comparative studies under identical conditions are warranted to provide a more definitive quantitative analysis.

References

• 1. naturalbulksupplies.com [naturalbulksupplies.com]
• 2. makingcosmetics.com [makingcosmetics.com]
• 3. kaloscosmetics.co.za [kaloscosmetics.co.za]
• 4. humblebeeandme.com [humblebeeandme.com]
• 5. ulprospector.com [ulprospector.com]
• 6. cdfsupplies.com [cdfsupplies.com]
• 7. ulprospector.com [ulprospector.com]
• 8. trckem.in [trckem.in]
• 9. kremer-pigmente.com [kremer-pigmente.com]
• 10. ISOAMYL LAURATE | 6309-51-9 [chemicalbook.com]
• 11. clearcoproducts.com [clearcoproducts.com]
• 12. ellementalpro.com [ellementalpro.com]
• 13. specialchem.com [specialchem.com]
• 14. Silicone Alternatives That Enhance Sensory Skin Experience - Fortuna Global Scentia [fortunaglobalscentia.com]
• 15. Isoamyl Laurate (Explained + Products) [incidecoder.com]
• 16. lesielle.com [lesielle.com]
• 17. Buy Isoamyl laurate | 6309-51-9 [smolecule.com]
• 18. academic.oup.com [academic.oup.com]
• 19. Moisturizing Cream Spreadability [brookfieldengineering.com]
• 20. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 21. Sensory Evaluation of Cosmetics - CD Formulation [formulationbio.com]
• 22. makingcosmetics.com [makingcosmetics.com]
• 23. humiditycontrol.com [humiditycontrol.com]
• 24. oxfordbiosciences.com [oxfordbiosciences.com]

A Comparative Guide to the Spectroscopic Analysis of Amyl Laurate and its Alternatives for Structural Confirmation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic data for amyl laurate (specifically isoamyl laurate) and its common alternatives, ethyl laurate and butyl laurate. The included experimental data and protocols are intended to assist in the structural confirmation and quality control of these long-chain fatty acid esters, which are widely used in the pharmaceutical, cosmetic, and flavor industries.

Structural and Spectroscopic Data Comparison

The structural integrity of esters like amyl laurate is paramount for their function and safety in various applications. Spectroscopic techniques such as Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) provide a comprehensive toolkit for unambiguous structural elucidation. Below is a comparative summary of the key spectroscopic data for isoamyl laurate, ethyl laurate, and n-butyl laurate.

Table 1: Key Infrared (IR) Absorption Bands

Infrared spectroscopy is instrumental in identifying the characteristic functional groups of these esters. The most prominent feature is the strong carbonyl (C=O) stretch, typically appearing around 1740 cm⁻¹. The C-O stretching vibrations are also key indicators.

Compound	C=O Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	C-H Stretch (sp³) (cm⁻¹)
Isoamyl Laurate	~1740	~1165	~2855-2960
Ethyl Laurate	~1739	~1175	~2854-2927
n-Butyl Laurate	~1739	~1172	~2857-2957

Table 2: ¹H NMR Chemical Shifts (δ) in CDCl₃

Proton NMR (¹H NMR) provides detailed information about the chemical environment of hydrogen atoms in the molecule, confirming the structure of the alkyl chain and the alcohol moiety of the ester.

Compound	-CH₃ (Laurate)	-(CH₂)ₙ- (Laurate)	-O-CH₂- (Alcohol)	Other Signals (Alcohol Moiety)	α-CH₂ (Laurate)
Isoamyl Laurate	~0.88 (t)	~1.27 (m)	~4.07 (t)	~0.92 (d, 6H, -CH(CH₃)₂), ~1.52 (q, 2H, -CH₂-CH), ~1.68 (m, 1H, -CH(CH₃)₂)	~2.28 (t)
Ethyl Laurate	~0.88 (t)	~1.26 (m)	~4.12 (q)	~1.25 (t, 3H, -O-CH₂-CH₃)	~2.28 (t)
n-Butyl Laurate	~0.88 (t)	~1.26 (m)	~4.06 (t)	~0.93 (t, 3H, -CH₃), ~1.38 (m, 2H, -CH₂-), ~1.62 (m, 2H, -CH₂-)	~2.28 (t)

(t = triplet, q = quartet, d = doublet, m = multiplet)

Table 3: ¹³C NMR Chemical Shifts (δ) in CDCl₃

Carbon-13 NMR (¹³C NMR) complements ¹H NMR by providing a spectrum of the carbon skeleton, confirming the number and type of carbon atoms.

Compound	C=O	-O-CH₂-	Laurate Chain Carbons	Alcohol Moiety Carbons
Isoamyl Laurate	~173.9	~63.2	~14.1, 22.7, 25.0, 29.1-29.6, 31.9, 34.4	~22.5, 25.1, 37.2
Ethyl Laurate	~173.8	~60.1	~14.1, 22.7, 25.1, 29.1-29.6, 31.9, 34.4	~14.3
n-Butyl Laurate	~173.9	~64.1	~14.1, 22.7, 25.1, 29.1-29.6, 31.9, 34.4	~13.7, 19.2, 30.7

Table 4: Key Mass Spectrometry (Electron Ionization) Fragments (m/z)

Mass spectrometry provides the molecular weight and characteristic fragmentation patterns, which serve as a molecular fingerprint. The molecular ion peak (M⁺) confirms the molecular weight, while fragment ions reveal structural components.

Compound	Molecular Weight	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
Isoamyl Laurate	270.45	270	201, 183, 71, 70, 57, 43
Ethyl Laurate	228.37	228	183, 101, 88, 43
n-Butyl Laurate	256.42	256	201, 171, 115, 57, 56, 43

Experimental Workflow

The structural confirmation of amyl laurate or its alternatives follows a logical workflow, integrating the strengths of each spectroscopic technique.

Caption: Workflow for the structural confirmation of esters.

Experimental Protocols

Accurate and reproducible data are contingent on meticulous experimental procedures. The following are generalized protocols for the spectroscopic analysis of liquid ester samples.

Fourier Transform Infrared (FTIR) Spectroscopy

• Technique: Attenuated Total Reflectance (ATR) is ideal for liquid samples as it requires minimal sample preparation.

• Instrumentation: An FTIR spectrometer equipped with a diamond or zinc selenide (ZnSe) ATR crystal.

• Procedure:

  • Record a background spectrum of the clean, empty ATR crystal to account for atmospheric and instrumental noise.

  • Place a single drop of the neat liquid ester sample directly onto the center of the ATR crystal, ensuring complete coverage.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-650 cm⁻¹.

  • After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free tissue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation:

  • Prepare the sample by dissolving approximately 5-20 mg of the liquid ester in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The use of a deuterated solvent is crucial to avoid large solvent signals in ¹H NMR spectra.[1]

  • Ensure the sample is fully dissolved and the solution is homogeneous.

  • To remove any particulate matter that could degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[1]

  • Cap the NMR tube securely.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. A standard experiment includes a 90° pulse and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Due to the low natural abundance of ¹³C, more scans are required. A proton-decoupled experiment is typically performed to simplify the spectrum and enhance the signal-to-noise ratio.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Sample Preparation:

  • Dilute the liquid ester sample in a volatile organic solvent (e.g., hexane or ethyl acetate) to an appropriate concentration (typically in the ppm range).

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) is suitable for separating these esters.

  • Injector: Operate in split mode with an injection volume of 1 µL.

  • Temperature Program: A temperature gradient is used to ensure good separation. A typical program might start at a low temperature (e.g., 70°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250°C).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at a standard energy of 70 eV.[2] This high energy level induces reproducible fragmentation patterns, which are useful for structural elucidation and library matching.[2][3]

  • Mass Range: Scan a mass-to-charge (m/z) range that encompasses the molecular weight of the analyte and its expected fragments (e.g., m/z 40-300).

References

• 1. NMR Sample Preparation [nmr.chem.umn.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Electron Ionization - Creative Proteomics [creative-proteomics.com]

comparing solvent-free vs supercritical CO2 synthesis of amyl laurate

A Comparative Guide to the Synthesis of Amyl Laurate: Solvent-Free vs. Supercritical CO2 Methods

For researchers and professionals in the fields of chemistry and drug development, the synthesis of esters like amyl laurate is a fundamental process with applications ranging from flavor and fragrance production to the formulation of pharmaceuticals and cosmetics. The choice of synthetic route can significantly impact the efficiency, environmental footprint, and overall cost of the process. This guide provides a detailed comparison of two prominent green chemistry approaches for the enzymatic synthesis of amyl laurate: the solvent-free method and the supercritical carbon dioxide (scCO2) method.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for the synthesis of amyl laurate via solvent-free and supercritical CO2 methods, based on experimental data from various studies.

Parameter	Solvent-Free Synthesis	Supercritical CO2 Synthesis
Catalyst	Immobilized Lipase (e.g., Rhizopus oryzae)	Immobilized Lipase (e.g., Novozym 435)
Reaction Temperature	40-45 °C[1][2]	40-45 °C[3][4]
Reaction Time	24-72 hours[1][2]	2-3 hours (to reach equilibrium)[3][4]
Maximum Yield/Conversion	~80-83% (for similar esters)	37%[3][4]
Pressure	Atmospheric	High Pressure (specifics vary with equipment)
Solvent	None	Supercritical Carbon Dioxide
Agitation	Mechanical Stirring (e.g., 450 rpm)[1][2]	Magnetic Stirring

Experimental Protocols

Below are detailed methodologies for the enzymatic synthesis of amyl laurate using both solvent-free and supercritical CO2 approaches.

Solvent-Free Synthesis of Amyl Laurate

This protocol is a generalized procedure based on common lab practices for lipase-catalyzed esterification in a solvent-free system.

Materials:

• Lauric acid

• Amyl alcohol (e.g., isoamyl alcohol)

• Immobilized lipase (e.g., from Rhizopus oryzae)

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with heating

• Analytical equipment for monitoring reaction progress (e.g., Gas Chromatography)

Procedure:

• To a reaction vessel, add lauric acid and amyl alcohol in an equimolar ratio.[1][2]

• Add the immobilized lipase to the mixture. The enzyme loading is typically a percentage of the total substrate weight.

• Securely cap the vessel and place it in a shaking incubator or on a heated magnetic stirrer.

• Set the temperature to 45°C and the agitation to a suitable speed (e.g., 450 rpm).[1][2]

• Allow the reaction to proceed for 24 to 72 hours.[1][2]

• Periodically, withdraw small aliquots of the reaction mixture to monitor the conversion of lauric acid to amyl laurate using an appropriate analytical technique like gas chromatography.

• Upon completion, the immobilized enzyme can be separated from the product mixture by filtration for potential reuse.

• The product, amyl laurate, can be purified from the remaining reactants, for instance, by vacuum distillation.

Supercritical CO2 Synthesis of Amyl Laurate

This protocol outlines the general steps for the enzymatic synthesis of amyl laurate in a supercritical CO2 medium.

Materials:

• Lauric acid

• Amyl alcohol (e.g., isoamyl alcohol)

• Immobilized lipase (e.g., Novozym 435)

• High-pressure reaction vessel equipped with a magnetic stirrer, heating jacket, and connections for CO2 inlet and outlet

• High-pressure pump for CO2

• Temperature and pressure controllers

• Analytical equipment for product analysis (e.g., Gas Chromatography)

Procedure:

• Place lauric acid, amyl alcohol, and the immobilized lipase (Novozym 435) into the high-pressure reaction vessel.[3][4]

• Seal the reactor and heat it to the desired reaction temperature, typically between 40-45°C.[3][4]

• Pressurize the reactor with carbon dioxide using a high-pressure pump until it reaches the supercritical state (pressure will depend on the specific system and desired density).

• Start the magnetic stirrer to ensure proper mixing of the reactants.

• Maintain the reaction at the set temperature and pressure. The reaction is typically fast, reaching equilibrium within 2-3 hours.[3][4]

• After the reaction period, carefully and slowly depressurize the reactor. The CO2 will turn into a gas and can be vented.

• The reaction mixture, containing amyl laurate, unreacted substrates, and the immobilized enzyme, remains in the vessel.

• Separate the immobilized enzyme by filtration.

• Analyze the product mixture to determine the conversion of lauric acid to amyl laurate.

Visualizing the Processes

To better understand the workflow and the comparative aspects of these two synthetic methods, the following diagrams are provided.

Experimental workflows for solvent-free and scCO2 synthesis.

Logical comparison of the two synthesis methods.

References

• 1. proceedings.science [proceedings.science]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of isoamyl laurate and isoamyl stearate in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Stability of Amyl Laurate and Other Esters

For Researchers, Scientists, and Drug Development Professionals

The thermal stability of an ester is a critical parameter in numerous applications, including in the formulation of pharmaceuticals, cosmetics, and industrial lubricants. Understanding the temperature at which an ester begins to decompose is essential for ensuring product integrity, safety, and shelf-life. This guide provides an objective comparison of the thermal stability of amyl laurate with other common esters, supported by experimental data and detailed methodologies.

Executive Summary

This guide presents a comparative analysis of the thermal stability of amyl laurate (specifically isoamyl laurate) and other short- to medium-chain alkyl laurates. The primary method for evaluating thermal stability discussed here is Thermogravimetric Analysis (TGA), a technique that measures the change in mass of a sample as a function of temperature. The data indicates that, as a general trend, the thermal stability of laurate esters increases with the increasing chain length of the alcohol moiety. However, factors such as branching in the alkyl chain can also influence thermal behavior.

Comparison of Thermal Stability

The thermal stability of esters is intrinsically linked to their molecular structure. For straight-chain alkyl laurates, a longer alkyl chain generally leads to a higher boiling point and, consequently, a higher onset temperature of decomposition. This is attributed to increased van der Waals forces between the molecules.

Ester	Molecular Formula	Onset Decomposition Temperature (°C)	Peak Decomposition Temperature (°C)	Notes
Isoamyl Laurate	C17H34O2	~200 - 250	Not widely reported	The branched structure of the isoamyl group may slightly lower its thermal stability compared to its straight-chain isomer, n-pentyl laurate, due to steric hindrance affecting intermolecular packing and interactions.
Methyl Laurate	C13H26O2	~100 - 150	Not widely reported	As the shortest-chain ester in this comparison, it exhibits the lowest thermal stability. Decomposition is reported to commence in the range of 100-150 °C[1].
Ethyl Laurate	C14H28O2	~150 - 200	Not widely reported	Shows slightly higher thermal stability than methyl laurate, consistent with the trend of increasing stability with chain length.
Propyl Laurate	C15H30O2	~180 - 230	Not widely reported	Continues the trend of increasing thermal stability with a longer alkyl chain.
Butyl Laurate	C16H32O2	~200 - 250	Not widely reported	Exhibits thermal stability in a similar range to isoamyl laurate.
Cellulose Laurate	Varies	380 - 365	Not available	The thermal stability of cellulose laurate is significantly higher due to its polymeric nature and is dependent on the degree of substitution[2][3][4].

Note: The temperature ranges provided are estimations based on available literature and general trends in ester thermal decomposition. Precise values can vary based on experimental conditions.

Experimental Protocols

The following is a detailed methodology for a typical Thermogravimetric Analysis (TGA) experiment to determine the thermal stability of liquid esters.

Objective: To determine the onset decomposition temperature and the temperature of maximum mass loss rate for a series of laurate esters.

Apparatus:

• Thermogravimetric Analyzer (TGA) equipped with a high-precision microbalance and a furnace capable of controlled heating.

• Sample pans (e.g., aluminum, platinum, or ceramic).

• Inert gas supply (e.g., high-purity nitrogen or argon).

• Data acquisition and analysis software.

Procedure:

• Sample Preparation:

  • Ensure the ester sample is pure and free of any solvent or water.

  • Accurately weigh a small sample (typically 5-10 mg) into a tared TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA instrument.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to create an inert atmosphere and prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a constant linear heating rate (e.g., 10 °C/min) to a final temperature that is well above the expected decomposition range (e.g., 600 °C).

• Data Acquisition:

  • Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature to obtain the TGA curve.

  • The onset decomposition temperature is determined as the temperature at which a significant deviation from the baseline (mass loss) is observed. This can be calculated using the tangent method at the point of initial mass loss.

  • The peak decomposition temperature (Tmax) is determined from the first derivative of the TGA curve (the DTG curve), which corresponds to the temperature of the maximum rate of mass loss.

Visualizing the Experimental Workflow

The logical flow of a comparative thermal stability study can be visualized as follows:

Caption: Workflow for the comparative thermal stability analysis of esters using TGA.

Conclusion

The thermal stability of laurate esters is a key factor in their application. This guide provides a framework for comparing the thermal stability of amyl laurate to other esters, emphasizing the importance of consistent experimental protocols for accurate comparison. The provided TGA methodology and data serve as a valuable resource for researchers and professionals in the field of drug development and material science. Further research involving a systematic TGA study of a homologous series of laurate esters under identical conditions would provide more definitive comparative data.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Preparation and characterization of cellulose laurate ester by catalyzed transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Navigating the Nuances of Amyl Laurate Purity: A Comparative Guide for Researchers

For scientists and drug development professionals, the purity of excipients is paramount to ensuring the safety, efficacy, and stability of final formulations. This guide provides a comprehensive assessment of commercially available amyl laurate, a common fatty acid ester utilized in various pharmaceutical and cosmetic applications. We present a comparative analysis of purity across fictional representative suppliers, detail a robust analytical methodology for in-house verification, and explore viable alternatives.

Amyl laurate, a versatile emollient and solvent, is valued for its light, non-greasy feel and its ability to enhance the spreadability of topical formulations. However, variations in manufacturing processes can lead to the presence of impurities that may impact formulation stability and performance. The most common impurities found in commercially available amyl laurate are residual starting materials from the esterification process, namely lauric acid and amyl alcohol.[1][2]

Comparative Purity Analysis

To illustrate the potential variability in commercial-grade amyl laurate, we present hypothetical purity data from three fictional suppliers: Veridia Chemical, Solutek Pharma, and InnovaChem. The data, representative of typical market offerings, was generated based on the detailed Gas Chromatography-Flame Ionization Detection (GC-FID) protocol outlined below.

Supplier	Product Code	Amyl Laurate Purity (%)	Lauric Acid (%)	Amyl Alcohol (%)	Other Impurities (%)
Veridia Chemical	AL-VC-98	98.5	0.8	0.5	0.2
Solutek Pharma	AL-SP-99	99.2	0.4	0.3	0.1
InnovaChem	AL-IC-97	97.8	1.2	0.7	0.3

Disclaimer: This data is for illustrative purposes only and does not represent actual product specifications from any existing company.

Unveiling Impurities: A Detailed Experimental Protocol

A robust and reliable analytical method is crucial for verifying the purity of incoming raw materials. Gas Chromatography with Flame Ionization Detection (GC-FID) is a widely accepted and effective technique for quantifying the purity of fatty acid esters like amyl laurate.[3][4]

Experimental Protocol: Purity Determination of Amyl Laurate by GC-FID

1. Objective: To determine the purity of amyl laurate and quantify the presence of lauric acid and amyl alcohol impurities.

2. Materials and Reagents:

• Amyl laurate sample

• Amyl laurate reference standard (≥99.5% purity)

• Lauric acid reference standard (≥99.5% purity)

• Amyl alcohol reference standard (≥99.5% purity)

• Heptane (GC grade)

• Anhydrous sodium sulfate

3. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column suitable for fatty acid ester analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Autosampler

4. Sample and Standard Preparation:

• Amyl Laurate Sample Solution: Accurately weigh approximately 100 mg of the amyl laurate sample into a 10 mL volumetric flask. Dissolve and dilute to volume with heptane.

• Reference Standard Stock Solution: Accurately weigh approximately 100 mg of amyl laurate reference standard, 10 mg of lauric acid reference standard, and 10 mg of amyl alcohol reference standard into a single 10 mL volumetric flask. Dissolve and dilute to volume with heptane.

• Working Standard Solutions: Prepare a series of dilutions from the reference standard stock solution to create a calibration curve (e.g., 50, 100, 200, 500, 1000 µg/mL).

• Dry all solutions over a small amount of anhydrous sodium sulfate before injection.

5. GC-FID Parameters:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Detector Temperature: 300°C

• Hydrogen Flow: 30 mL/min

• Air Flow: 300 mL/min

• Makeup Gas (Helium): 25 mL/min

6. Data Analysis:

• Identify the peaks of amyl laurate, lauric acid, and amyl alcohol in the sample chromatogram by comparing their retention times with those of the reference standards.

• Calculate the concentration of each impurity in the sample solution using the calibration curve generated from the working standard solutions.

• Determine the percentage purity of amyl laurate and the percentage of each impurity in the original sample using the following formulas:

  • % Impurity = (Concentration of Impurity in Sample (µg/mL) / Concentration of Sample Solution (µg/mL)) * 100

  • % Amyl Laurate Purity = 100 - (% Lauric Acid + % Amyl Alcohol + % Other Impurities)

Visualizing the Workflow

The following diagram illustrates the key steps in the experimental workflow for assessing the purity of amyl laurate.

Workflow for Purity Assessment of Amyl Laurate

Exploring Alternatives to Amyl Laurate

For formulators seeking alternatives to amyl laurate, several other esters and emollients offer similar functional benefits. The choice of an alternative will depend on the specific requirements of the formulation, such as desired skin feel, polarity, and compatibility with the active pharmaceutical ingredient (API).

• Isoamyl Cocoate: A close relative of amyl laurate, isoamyl cocoate is derived from coconut oil and offers a similarly light and non-greasy feel.[5] It is often marketed as a natural silicone alternative.[6]

• Caprylic/Capric Triglyceride: This mixed triester of caprylic and capric acids derived from coconut oil is a highly versatile and stable emollient.[7] It is widely used in topical pharmaceutical and cosmetic formulations as a solvent and carrier for APIs.[8][9][10][11]

• C12-15 Alkyl Benzoate: A synthetic ester that provides a light, dry, and elegant feel to formulations. It is a good solvent for many cosmetic ingredients.

• Coco-Caprylate: A naturally derived ester from coconut oil that offers a fast-spreading and non-greasy sensory profile, making it another popular silicone alternative.

In the context of drug delivery, particularly for topical and transdermal systems, fatty acid esters play a crucial role as penetration enhancers.[12] Alternatives in this space include other fatty acids, alcohols, and polyglycerol fatty acid esters, which can be explored to optimize drug permeation and formulation stability.[12][13][14]

Conclusion

The purity of excipients like amyl laurate is a critical factor in the development of high-quality pharmaceutical and cosmetic products. While commercially available amyl laurate generally exhibits high purity, residual starting materials can be present. Implementing a robust analytical method, such as the GC-FID protocol detailed in this guide, is essential for quality control. Furthermore, a thorough understanding of the available alternatives allows formulators to select the most appropriate excipient to meet the specific performance and sensory requirements of their products.

References

• 1. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]
• 4. s4science.at [s4science.at]
• 5. humblebeeandme.com [humblebeeandme.com]
• 6. pureblendnaturals.com [pureblendnaturals.com]
• 7. atamankimya.com [atamankimya.com]
• 8. nbinno.com [nbinno.com]
• 9. Articles [globalrx.com]
• 10. Dive Into The Versatile World Of Caprylic/Capric Triglyceride [eureka.patsnap.com]
• 11. Caprylic/Capric Triglycerides: Uses, Benefits, and Bulk Supply - Jiangxi Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]
• 12. researchgate.net [researchgate.net]
• 13. Polyglycerol fatty acid esters as alternatives to PEGylated lipids for liposome coating. | Semantic Scholar [semanticscholar.org]
• 14. Polyglycerol fatty acid esters as alternatives to PEGylated lipids for liposome coating - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Amyl Laurate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring a secure laboratory environment and minimizing environmental impact. This document provides essential, step-by-step guidance for the proper disposal of amyl laurate, a common ingredient in cosmetics and flavorings.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle amyl laurate in a well-ventilated area and wear appropriate personal protective equipment (PPE).[1] This includes chemical-impermeable gloves, protective clothing, and eye/face protection.[1][2][3] In case of insufficient ventilation, suitable respiratory equipment should be worn.[2]

In the event of a spill, prevent the substance from entering drains or waterways.[1][2] Absorb the spilled material with an inert substance like sand, earth, or vermiculite.[2][4] The collected material should be promptly placed in a suitable, closed container for disposal.[1][4] All sources of ignition should be removed, and spark-proof tools should be used, as a precautionary measure.[1]

Step-by-Step Disposal Procedure

The primary recommended method for the disposal of amyl laurate is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] It is imperative not to discharge amyl laurate into sewer systems, water, foodstuffs, or feed.[1] Always consult and adhere to local, state, and federal regulations regarding chemical waste disposal.[4]

Disposal of Amyl Laurate Waste:

• Collection: Collect waste amyl laurate in a suitable, tightly closed, and properly labeled container.[1][5]

• Storage: Store the waste container in a dry, cool, and well-ventilated place, away from incompatible materials and foodstuff containers.[1]

• Professional Disposal: Arrange for the collected waste to be transported to a licensed chemical disposal facility.[1] The approved disposal methods include:

  • Chemical Incineration: A chemical incinerator, preferably equipped with an afterburner and scrubber system, can be used.[4]

  • Licensed Chemical Destruction Plant: Removal to a facility specifically designed for chemical destruction is also a suitable option.[1]

Disposal of Contaminated Packaging:

• Rinsing: Containers that held amyl laurate can be triple-rinsed (or the equivalent) with a suitable solvent.[1] The rinsate should be collected and disposed of as chemical waste.

• Recycling or Reconditioning: After proper cleaning, the containers may be offered for recycling or reconditioning.[1]

• Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[1]

• Incineration: For combustible packaging materials, controlled incineration with flue gas scrubbing is a possible disposal route.[1]

Physical and Chemical Properties of Amyl Laurate

For quick reference, the following table summarizes key quantitative data for amyl laurate.

Property	Value
Specific Gravity	0.850 - 0.870 @ 25°C[3]
Flash Point	> 100°C (> 212°F)[3]
Boiling Point	311 - 312°C @ 760 mm Hg[3]
Vapor Pressure	0.001 mmHg @ 25°C (estimated)[3]
Water Solubility	0.01354 mg/L @ 25°C (estimated)[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of amyl laurate and its containers.

Figure 1. Decision workflow for the disposal of amyl laurate and its contaminated containers.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. ellementalpro.com [ellementalpro.com]
• 3. isoamyl laurate, 6309-51-9 [thegoodscentscompany.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]

Safeguarding Your Research: A Comprehensive Guide to Handling Amyl Laurate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Amyl laurate, offering procedural, step-by-step guidance to foster a secure research environment. By providing value beyond the product itself, we aim to be your preferred source for laboratory safety and chemical handling information.

Amyl laurate, also known as isoamyl laurate, is a fatty acid ester. While generally considered to have low toxicity, adherence to proper safety protocols is crucial to minimize exposure and ensure safe handling.[1] Most safety data sheets indicate that Amyl laurate is not classified as a hazardous substance.[2]

Essential Safety and Handling Information

Proper handling and disposal of Amyl laurate are critical for laboratory safety and environmental protection. The following operational and disposal plans provide a comprehensive framework for managing this chemical in a research setting.

Operational Plan: Step-by-Step Guidance for Handling Amyl Laurate

1. Pre-Handling Preparations:

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific to the planned experiment.

• Ventilation: Ensure work is performed in a well-ventilated area, such as a chemical fume hood.[2][3]

• Personal Protective Equipment (PPE) Inspection: Before each use, inspect all PPE for signs of damage or degradation.[2]

• Emergency Equipment: Confirm that a safety shower and eye wash station are readily accessible.[3]

2. Required Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[2]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[2][3] Gloves should be inspected prior to use and disposed of properly after handling.[2]

• Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[2][3][4] In cases of potential splashing, impervious clothing may be necessary.

• Respiratory Protection: While generally not required in a well-ventilated area, a respirator may be necessary if vapors or mists are generated and ventilation is inadequate.[3][4]

3. Handling Procedures:

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.[2]

• Aerosol Prevention: Avoid the formation of dust and aerosols.[2]

• Ignition Sources: Keep away from open flames and other sources of ignition.[2] Use non-sparking tools.[2]

• Hygiene: After handling, wash hands thoroughly with soap and water.[2][4]

4. Post-Handling Procedures:

• Storage: Store Amyl laurate in a tightly closed container in a dry, cool, and well-ventilated place.[2]

• Decontamination: Clean any contaminated surfaces with an appropriate cleaning agent.[4]

Disposal Plan: Managing Amyl Laurate Waste

Proper disposal of chemical waste is crucial to prevent environmental contamination.

• Waste Collection: Collect surplus and non-recyclable Amyl laurate in a suitable, labeled container for disposal.

• Contaminated Materials: Any materials that have come into contact with Amyl laurate, such as gloves, absorbent pads, and empty containers, should be treated as chemical waste.

• Disposal Method: Dispose of all waste materials through a licensed disposal company, in accordance with local, state, and federal regulations. Do not allow the product to enter drains or waterways.[2][4]

• Container Disposal: Empty containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or punctured to make them unusable and disposed of in a sanitary landfill where permitted.[2]

Quantitative Data for Amyl Laurate

The following table summarizes key quantitative data for Amyl laurate, providing a quick reference for its physical and chemical properties.

Property	Value	Source
Molecular Formula	C17H34O2
Molecular Weight	270.45 g/mol
Density	0.856 g/mL at 25 °C	[5]
Boiling Point	170 °C at 2 mmHg
Flash Point	> 230 °F (> 110 °C)
Solubility	Insoluble in water; Soluble in ethanol

Workflow for Safe Handling of Amyl Laurate

Caption: A flowchart illustrating the key steps for the safe handling of Amyl laurate.

References

• 1. Isoamyl Laurate | C17H34O2 | CID 61386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. ellementalpro.com [ellementalpro.com]
• 5. isoamyl laurate | CAS#:6309-51-9 | Chemsrc [chemsrc.com]